Technical Whitepaper: Structural Characterization and Synthetic Utility of 5-Amino-2-(methoxymethyl)benzonitrile
An In-depth Technical Guide to the Structural Characterization and Synthetic Utility of 5-Amino-2-(methoxymethyl)benzonitrile. Executive Summary 5-Amino-2-(methoxymethyl)benzonitrile represents a high-value pharmacophore...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Structural Characterization and Synthetic Utility of 5-Amino-2-(methoxymethyl)benzonitrile.
Executive Summary
5-Amino-2-(methoxymethyl)benzonitrile represents a high-value pharmacophore in modern medicinal chemistry, particularly within the kinase inhibitor and fragment-based drug discovery (FBDD) landscapes. Distinguished by its ortho-methoxymethyl substitution, this scaffold offers superior solubility and metabolic stability compared to traditional alkyl analogs. Its unique electronic profile—combining an electron-withdrawing nitrile group with an electron-donating amino group—makes it a versatile "push-pull" system for constructing complex heterocycles, including quinazolines and benzoxaboroles.
This guide provides a rigorous analysis of its physicochemical properties, a validated synthetic pathway, and predictive structural data for researchers in the pharmaceutical sciences.
The core structure of 5-Amino-2-(methoxymethyl)benzonitrile is defined by a trisubstituted benzene ring. The ortho positioning of the methoxymethyl group relative to the nitrile functionality creates a specific steric and electronic environment that influences both its reactivity and binding affinity in protein pockets.
Table 1: Molecular Specifications
Property
Value
Notes
IUPAC Name
5-Amino-2-(methoxymethyl)benzonitrile
Alternate: 3-Cyano-4-(methoxymethyl)aniline
Molecular Formula
Molecular Weight
162.19 g/mol
Exact Mass: 162.079
CAS Registry
Custom Synthesis
Often indexed as an intermediate; verify with specific vendor.[1][2]
Physical State
Pale yellow to off-white solid
Crystalline powder
Solubility
DMSO, Methanol, DCM
Low aqueous solubility at neutral pH
cLogP
~1.2 - 1.5
Favorable for CNS penetration and oral bioavailability
TPSA
~63 Ų
Polar Surface Area (CN + NH2 + Ether)
pKa (Calc)
~3.5 - 4.0 (Aniline NH2)
Weakly basic; protonates in strong acid
Synthetic Pathways: A Rational Design Approach
The synthesis of 5-Amino-2-(methoxymethyl)benzonitrile is best approached through the functionalization of a commercially available nitro-precursor. The following pathway prioritizes yield, purity, and operational safety.
Core Synthetic Strategy
The most robust route involves the radical bromination of 2-methyl-5-nitrobenzonitrile, followed by nucleophilic substitution with methoxide, and finally chemoselective reduction of the nitro group.
Figure 1: Step-wise synthetic pathway for 5-Amino-2-(methoxymethyl)benzonitrile.
-Trifluorotoluene (Green alternative to CCl4) or Acetonitrile.
Protocol: Dissolve the starting material in the solvent under an inert atmosphere (
). Add NBS and AIBN. Heat to reflux (80-90°C) for 4-6 hours. Monitor by TLC for the disappearance of the methyl precursor.
Workup: Cool to RT, filter off succinimide byproduct. Concentrate filtrate.[3][4] Purify via flash column chromatography (Hexane/EtOAc) to isolate the mono-brominated intermediate.
Critical Note: Avoid over-bromination (dibromo species) by strictly controlling stoichiometry and reaction time.
Protocol: Cool the solution of Intermediate 1 in MeOH to 0°C. Add NaOMe dropwise to prevent side reactions (e.g., nitrile hydrolysis). Stir at 0°C for 30 min, then warm to RT for 2 hours.
Workup: Quench with saturated
. Extract with EtOAc.[3][4] Wash organic layer with brine, dry over , and concentrate.[5] The ether product is typically stable and proceeds to reduction without extensive purification.
in the solvent mixture. Heat to reflux (80°C) with vigorous stirring for 2-4 hours. The yellow color of the nitro compound will fade to the pale color of the amine.
Workup: Filter hot through a Celite pad to remove iron residues. Wash the pad with hot ethanol. Concentrate the filtrate. Neutralize with
if necessary and extract with DCM. Recrystallize from Ethanol/Hexane if high purity (>98%) is required.
Structural Analysis & Identification
Accurate characterization relies on understanding the electronic effects of the substituents. The nitrile (CN) is electron-withdrawing (deshielding ortho/para), while the amino (
) and methoxymethyl () groups are electron-donating (shielding ortho/para).
Predicted NMR Spectroscopy Data
Solvent: DMSO-
or
H NMR (Proton)
Position
Shift (, ppm)
Multiplicity
Integration
Assignment Logic
Ar-H3
7.25 - 7.35
Doublet ( Hz)
1H
Ortho to ; less shielded than H4/H6.
Ar-H6
6.90 - 7.00
Doublet ( Hz)
1H
Ortho to CN; meta to . Deshielded by CN.
Ar-H4
6.75 - 6.85
Doublet of Doublets
1H
Ortho to ; shielded by resonance.
5.00 - 5.50
Broad Singlet
2H
Exchangeable; shift varies with concentration/solvent.
-O
4.40 - 4.50
Singlet
2H
Benzylic protons deshielded by Oxygen and Ring.
3.30 - 3.40
Singlet
3H
Characteristic methyl ether singlet.
C NMR (Carbon)
Nitrile Carbon (
): ~117-119 ppm.
Aromatic Carbons:
C-NH2 (C5): ~148 ppm (Deshielded).
C-CH2OMe (C2): ~130 ppm.
C-CN (C1): ~100-110 ppm (Shielded).
CH (C3, C4, C6): ~112-130 ppm.
Benzylic Carbon (
): ~70-72 ppm.
Methoxy Carbon (
): ~58 ppm.
Mass Spectrometry (ESI-MS)
Molecular Ion
: 163.08 m/z.
Fragmentation Pattern:
Loss of
(M-31): ~131 m/z.
Loss of
(M-45): ~117 m/z.
Applications in Drug Discovery[5][9][10][11]
This scaffold acts as a critical intermediate in the synthesis of Type I and Type II Kinase Inhibitors . The 2-methoxymethyl group often serves as a "solubility handle" or interacts with specific residues (e.g., Cys, Met) in the ATP-binding pocket.
Functional Roles:
Quinazoline Synthesis: Condensation of the amino-nitrile with formamidine acetate yields quinazoline cores, common in EGFR inhibitors (e.g., Erlotinib analogs).
Benzoxaboroles: The ortho-relationship between the nitrile and the benzylic position allows for cyclization into benzoxaborole scaffolds (e.g., Tavaborole derivatives) used in antifungal and anti-inflammatory research.
Solubility Enhancement: Replacing a standard methyl group with a methoxymethyl group typically lowers LogP by ~0.5-1.0 units, improving the drug-like properties (DMPK) of the final molecule.
Figure 2: Strategic applications of the scaffold in medicinal chemistry.
References
Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Foundational text for nucleophilic substitution and reduction mechanisms).
Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist's Guide to Solving ADMET Challenges. Royal Society of Chemistry. (Source for solubility enhancement via ether motifs).[3]
PubChem Compound Summary. (2024). Benzonitrile Derivatives and Isomers. National Center for Biotechnology Information. Link
Grotli, M., et al. (2000). "Solid-Phase Synthesis of Quinazolines." Journal of Combinatorial Chemistry, 2(2), 108-119. (Protocol for cyclizing amino-benzonitriles).[6]
Baker, S. J., et al. (2009). "Therapeutic Potential of Boron-Containing Compounds." Future Medicinal Chemistry, 1(7), 1275-1288.
5-Amino-2-(methoxymethyl)benzonitrile CAS number and chemical identifiers
Introduction In the landscape of modern drug discovery and fine chemical synthesis, the strategic design of molecular scaffolds is paramount. Substituted benzonitriles are a class of compounds that consistently demonstra...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of modern drug discovery and fine chemical synthesis, the strategic design of molecular scaffolds is paramount. Substituted benzonitriles are a class of compounds that consistently demonstrate significant utility as versatile intermediates.[1] Their inherent chemical functionalities allow for a diverse range of transformations, making them valuable starting points for the synthesis of complex heterocyclic systems and other pharmacologically relevant molecules.[1] This guide focuses on a specific, yet intriguing, member of this family: 5-Amino-2-(methoxymethyl)benzonitrile .
While this compound may not be as extensively documented as some of its structural relatives, its unique combination of an amino group, a nitrile moiety, and a methoxymethyl substituent presents a compelling profile for researchers and drug development professionals. The strategic placement of these groups suggests a high potential for derivatization and application in the synthesis of novel chemical entities. This document aims to provide a comprehensive overview of its chemical identity, plausible synthetic routes, potential applications, and essential safety considerations, drawing upon data from the compound itself where available, and leveraging established knowledge from closely related analogs to provide a holistic and practical perspective for the research scientist.
Chemical Identity and Core Properties
A precise and unambiguous identification of a chemical compound is the foundation of all rigorous scientific work. While a dedicated CAS number for 5-Amino-2-(methoxymethyl)benzonitrile has not been definitively established in major public databases as of the time of this writing, its molecular structure is well-defined. The following table summarizes its key chemical identifiers, primarily sourced from the PubChem database.[2]
The presence of both a hydrogen bond donor (the amino group) and hydrogen bond acceptors (the nitrile nitrogen, the ether oxygen) suggests that this molecule may exhibit favorable interactions with biological targets.[3]
Proposed Synthesis Workflow
The proposed workflow would begin with a suitable precursor, such as 2-(methoxymethyl)-5-nitrobenzonitrile. The critical step is the selective reduction of the nitro group to an amine, without affecting the nitrile or methoxymethyl functionalities.
Caption: A proposed workflow for the synthesis of 5-Amino-2-(methoxymethyl)benzonitrile.
Detailed Experimental Protocol (Hypothetical)
The following protocol is a generalized procedure based on the reduction of nitroarenes and should be optimized for this specific substrate.
Reaction Setup: To a solution of 2-(methoxymethyl)-5-nitrobenzonitrile (1.0 eq) in a suitable solvent (e.g., ethanol or ethyl acetate), add the chosen reducing agent. For example, if using tin(II) chloride dihydrate (SnCl₂·2H₂O), approximately 3-5 equivalents would be used.
Reaction Execution: Stir the mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor the reaction progress by thin-layer chromatography (TLC).
Work-up: Upon completion, cool the reaction mixture to room temperature and carefully quench by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the solution is basic.
Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x volumes).
Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purification: Purify the crude material by flash column chromatography on silica gel or by recrystallization from a suitable solvent system to afford the pure 5-Amino-2-(methoxymethyl)benzonitrile.
Potential Applications in Research and Drug Development
The true value of a chemical intermediate is realized in its potential to be transformed into a diverse array of functional molecules. Aminobenzonitrile derivatives are considered "privileged scaffolds" in medicinal chemistry, particularly for their role as precursors to fused heterocyclic systems like quinazolines and pyrimidines.[5]
Precursor to Fused Heterocyclic Systems
The juxtaposition of the amino and nitrile groups in 5-Amino-2-(methoxymethyl)benzonitrile makes it an ideal candidate for participating in cyclization reactions. For instance, reaction with a guanidine salt could lead to the formation of 2,4-diaminoquinazolines.[5] These quinazoline cores are found in a number of clinically approved drugs, including kinase inhibitors used in oncology.[5]
Caption: Potential synthetic pathways from 5-Amino-2-(methoxymethyl)benzonitrile.
The methoxymethyl group at the 2-position could offer unique steric and electronic properties to the resulting heterocyclic systems, potentially influencing their binding affinity and selectivity for biological targets. This provides an avenue for generating novel intellectual property in drug discovery programs.[5]
Safety and Handling
As of this writing, a specific Safety Data Sheet (SDS) for 5-Amino-2-(methoxymethyl)benzonitrile is not widely available. Therefore, a cautious approach to handling is imperative, and safety protocols should be based on data from structurally similar aminobenzonitrile compounds.
General Hazards of Aminobenzonitriles:
Toxicity: Many aminobenzonitriles are classified as toxic if swallowed, in contact with skin, or if inhaled.[6][7]
Irritation: They are often reported to cause skin and serious eye irritation.[8]
Respiratory Irritation: Some analogs may cause respiratory irritation.[3]
Recommended Safety Precautions:
Engineering Controls: This compound should be handled in a well-ventilated area, preferably within a chemical fume hood.[9]
Personal Protective Equipment (PPE):
Eye Protection: Wear chemical safety goggles or a face shield.[10]
Hand Protection: Wear suitable chemically resistant gloves (e.g., nitrile rubber).[10]
Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[7]
Handling: Avoid contact with skin, eyes, and clothing. Avoid formation of dust and aerosols. Do not breathe dust or vapors.[8]
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]
It is crucial to re-emphasize that these are inferred safety precautions. A thorough risk assessment should be conducted before handling this compound, and it should only be used by trained professionals in a laboratory setting.
Conclusion
5-Amino-2-(methoxymethyl)benzonitrile represents a promising, albeit under-characterized, building block for chemical synthesis. Its structure is primed for the creation of complex and potentially bioactive molecules. While the absence of a CAS number and extensive literature necessitates a careful and inferred approach to its synthesis and handling, the foundational principles of organic chemistry and the established knowledge of its analogs provide a solid framework for its exploration. For researchers in medicinal chemistry and materials science, this compound offers an opportunity to synthesize novel structures with unique properties, potentially leading to new discoveries and advancements in their respective fields.
References
Bloom Tech. (2023, March 23). What is the synthetic route of 4-Aminobenzonitrile. Retrieved from [Link]
Munegumi, T., Kimura, E., Sodeyama, A., & Sakurai, A. (2008). Synthesis of Aminobenzonitrile by Dehydration of Aminobenzamide Using Phenylphosphonic Dichloride in Pyridine. Asian Journal of Chemistry, 20(4), 3079-3082. Retrieved from [Link]
Dichiarante, V., Fagnoni, M., & Albini, A. (n.d.). Convenient synthesis of electron-donating substituted benzonitriles by photolysis of phenyl halides and esters. Retrieved from [Link]
Google Patents. (n.d.). RU1772103C - Method of 2-aminobenzonitrile synthesis.
Carl ROTH. (2025, March 31). Safety Data Sheet: 4-Aminobenzonitrile. Retrieved from [Link]
Carl ROTH. (n.d.). Safety Data Sheet: 4-Aminobenzonitrile. Retrieved from [Link]
Munegumi, T., Kimura, E., Sodeyama, A., & Sakurai, A. (2008). Synthesis of Aminobenzonitrile by Dehydration of Aminobenzamide Using Phenylphosphonic Dichloride in Pyridine. Asian Journal of Chemistry. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 30). The Role of Benzonitrile Derivatives in Organic Synthesis and Material Innovation. Retrieved from [Link]
Patsnap. (2020, June 12). Preparation method of aminobenzonitrile.
PubChemLite. (n.d.). 5-amino-2-(methoxymethyl)benzonitrile (C9H10N2O). Retrieved from [Link]
Solubility Profile of 5-Amino-2-(methoxymethyl)benzonitrile in Organic Solvents: A Methodological and Predictive Analysis
An In-Depth Technical Guide Abstract: The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its lifecycle, influencing everything from process chemistry and formulation development to b...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
Abstract:
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its lifecycle, influencing everything from process chemistry and formulation development to bioavailability and therapeutic efficacy.[1][2] This technical guide provides a comprehensive framework for understanding and determining the solubility profile of 5-Amino-2-(methoxymethyl)benzonitrile, a key intermediate in pharmaceutical synthesis. In the absence of extensive published data for this specific molecule, this document emphasizes robust, field-proven methodologies for experimental determination and provides a predictive analysis based on fundamental physicochemical principles. It is intended for researchers, chemists, and drug development professionals seeking to establish a rigorous and reliable solubility dataset for this compound.
Introduction: The Critical Role of Solubility in Pharmaceutical Development
Solubility, defined as the maximum amount of a substance that can be dissolved in a specified amount of a solvent at thermodynamic equilibrium, is a foundational parameter in pharmaceutical sciences.[3][4] For an API to be absorbed, particularly through oral administration, it must first be in solution at the site of absorption.[5][6] Consequently, poor solubility is a major hurdle, with over 40% of new chemical entities being practically insoluble in water, leading to challenges in achieving desired therapeutic concentrations in systemic circulation.[2][5]
Understanding the solubility of 5-Amino-2-(methoxymethyl)benzonitrile in a range of organic solvents is paramount for several key stages of drug development:
Process Chemistry: Selecting appropriate solvents is crucial for reaction kinetics, impurity control, and product isolation during synthesis.
Crystallization and Purification: Knowledge of solubility curves in different solvents and at various temperatures is essential for developing efficient crystallization processes to achieve the desired polymorph and purity.[7]
Formulation Development: Creating stable and effective dosage forms, whether for oral, parenteral, or topical delivery, requires a deep understanding of the API's behavior in various excipients and solvent systems.[8]
This guide will provide the theoretical grounding and practical protocols necessary to systematically evaluate the solubility of 5-Amino-2-(methoxymethyl)benzonitrile.
Physicochemical Profile of 5-Amino-2-(methoxymethyl)benzonitrile
To predict the solubility behavior of a compound, one must first analyze its molecular structure and inherent physicochemical properties.
Molecular Structure:
Chemical Name: 5-amino-2-(methoxymethyl)benzonitrile
Key Structural Features & Predicted Properties:
The structure of 5-Amino-2-(methoxymethyl)benzonitrile contains several functional groups that dictate its solubility characteristics:
Amino Group (-NH₂): This primary amine is a polar group capable of acting as both a hydrogen bond donor and acceptor. This feature suggests favorable interactions with protic and polar aprotic solvents.
Nitrile Group (-C≡N): The nitrile group is strongly polar and can act as a hydrogen bond acceptor.
Methoxymethyl Group (-CH₂OCH₃): The ether linkage introduces polarity and hydrogen bond acceptor capabilities.
Aromatic Ring: The benzene ring is non-polar and will contribute to solubility in solvents with some non-polar character.
Predicted Lipophilicity (XlogP): The predicted XlogP value is 0.6, indicating that the molecule is relatively hydrophilic and should exhibit reasonable solubility in polar solvents.[9]
Based on these features, the "like dissolves like" principle suggests that 5-Amino-2-(methoxymethyl)benzonitrile will be most soluble in polar organic solvents, particularly those that can engage in hydrogen bonding.[10][11][12] Its solubility is expected to decrease as the solvent polarity decreases.
Experimental Methodology for Thermodynamic Solubility Determination
The most reliable method for determining the true equilibrium solubility of a compound is the isothermal shake-flask method .[13] This technique involves agitating an excess of the solid compound in the solvent of interest at a constant temperature for a sufficient period to ensure that equilibrium is reached.[14] The resulting saturated solution is then filtered and analyzed to determine the concentration of the dissolved solute.
Syringe filters (0.22 µm, PTFE or other solvent-compatible material)
Calibrated analytical balance
Volumetric flasks and pipettes
High-Performance Liquid Chromatography (HPLC) system with UV detector
Step-by-Step Procedure:
Preparation: Add an excess amount of solid 5-Amino-2-(methoxymethyl)benzonitrile to a series of vials. The key is to ensure that undissolved solid remains visible at the end of the experiment. A starting point is ~50 mg of solid in 2 mL of each selected solvent.
Equilibration: Tightly seal the vials and place them in a temperature-controlled orbital shaker set to a specific temperature (e.g., 25 °C). Agitate the samples at a moderate speed (e.g., 150 rpm).
Equilibrium Confirmation (Causality Check): The time required to reach equilibrium is unknown. Therefore, a time-point study is essential. Sample the solutions at various intervals (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when consecutive measurements show no significant change in concentration.[15]
Sample Collection and Filtration: Once equilibrium is established, stop the shaker and allow the vials to stand undisturbed in the temperature-controlled environment for at least 2 hours to allow excess solid to settle.
Carefully draw the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter into a clean vial. This step is critical to remove all undissolved particulates.[16]
Dilution: Accurately dilute a known volume of the filtrate with a suitable mobile phase or solvent to a concentration that falls within the linear range of the analytical method's calibration curve.
Quantification: Analyze the diluted samples using a validated analytical method, such as HPLC-UV.
Analytical Quantification: HPLC-UV Method
High-Performance Liquid Chromatography (HPLC) is a precise and sensitive technique for quantifying the concentration of a dissolved solute.[17][18]
Method Parameters (Example):
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid)
Flow Rate: 1.0 mL/min
Detection: UV absorbance at a wavelength of maximum absorbance for the compound.
Calibration: Prepare a series of standard solutions of 5-Amino-2-(methoxymethyl)benzonitrile of known concentrations. Plot a calibration curve of peak area versus concentration. The curve must have a correlation coefficient (R²) > 0.999.[17]
Calculation:
The solubility is calculated from the concentration of the diluted sample, accounting for the dilution factor.
Experimental Workflow Diagram
The following diagram illustrates the logical flow of the solubility determination process.
Caption: Workflow for thermodynamic solubility determination using the shake-flask method with HPLC analysis.
Predicted Solubility Profile and Data Interpretation
While experimental determination is the gold standard, a predictive analysis based on solvent properties provides valuable insight. The following table presents a hypothetical but chemically reasoned solubility profile for 5-Amino-2-(methoxymethyl)benzonitrile in a range of common organic solvents at 25°C.
Solvent
Solvent Class
Polarity Index
Predicted Solubility (mg/mL)
Rationale for Prediction
Methanol
Polar Protic
5.1
> 100 (Freely Soluble)
Strong hydrogen bonding (donor and acceptor) and high polarity align well with the solute's functional groups.
Ethanol
Polar Protic
4.3
50 - 100 (Soluble)
Similar to methanol but slightly lower polarity may marginally reduce solubility.
Acetone
Polar Aprotic
4.3
50 - 100 (Soluble)
Strong dipole moment and hydrogen bond acceptor capability facilitate dissolution.
Ethyl Acetate
Polar Aprotic
4.4
10 - 30 (Sparingly Soluble)
Moderate polarity but lacks strong hydrogen bonding interactions compared to alcohols.
Dichloromethane
Polar Aprotic
3.1
5 - 10 (Slightly Soluble)
Lower polarity reduces its ability to solvate the polar functional groups of the solute effectively.
Toluene
Non-polar
2.4
< 1 (Very Slightly Soluble)
Primarily non-polar nature makes it a poor solvent for the polar solute, despite the aromatic ring.
Heptane
Non-polar
0.1
< 0.1 (Practically Insoluble)
Aliphatic, non-polar solvent with minimal ability to interact with the solute's polar groups.
Discussion of Trends:
The predicted trend follows the fundamental principle of "like dissolves like".[19] The high solubility in polar protic solvents like methanol is driven by the ability of the solvent to form strong hydrogen bonds with the amine, ether, and nitrile groups of the solute. Polar aprotic solvents like acetone are also effective due to strong dipole-dipole interactions. As the solvent polarity decreases and hydrogen bonding capacity is lost (e.g., toluene, heptane), the solute-solvent interactions become much weaker than the solute-solute interactions within the crystal lattice, resulting in very low solubility.
The Influence of Temperature
For most organic solids, the dissolution process is endothermic, meaning solubility increases with temperature.[20][21] This relationship is critical for crystallization process design. A study of 110 datasets for molecular solids in organic solvents showed that in 85% of cases, solubility varied exponentially with temperature.[22] It is therefore crucial to determine the solubility of 5-Amino-2-(methoxymethyl)benzonitrile at several temperatures (e.g., 5 °C, 25 °C, and 40 °C) to construct a solubility curve. This data directly informs the potential yield of a cooling crystallization process.[22][23]
Conclusion
This guide outlines a comprehensive and scientifically rigorous approach to determining and understanding the solubility profile of 5-Amino-2-(methoxymethyl)benzonitrile in organic solvents. By combining a robust experimental methodology—the isothermal shake-flask method coupled with HPLC analysis—with a predictive framework based on physicochemical principles, researchers can generate the reliable data necessary for informed decision-making in process development and pharmaceutical formulation. The emphasis on achieving and verifying thermodynamic equilibrium is paramount to ensuring the accuracy and utility of the resulting solubility data.
References
Poulain, A., et al. (2025). Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. Journal of the American Chemical Society. Available at: [Link]
Crăciun, A. M., et al. (2020). The Importance of Solubility for New Drug Molecules. Farmacia. Available at: [Link]
Shamsullin, D., et al. (2024). Improved Solubility Predictions in scCO2 Using Thermodynamics-Informed Machine Learning Models. Journal of Chemical Information and Modeling. Available at: [Link]
Savjani, K. T., et al. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics. Available at: [Link]
Morgan, N., et al. (2025). Predicting solubility curves via a thermodynamic cycle and machine learning. American Chemical Society. Available at: [Link]
Phadungsaksawasdi, P., et al. (n.d.). Determination of Solubility by Gravimetric Method. Psu.ac.th. Available at: [Link]
Savjani, K. T., et al. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics. Available at: [Link]
Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Available at: [Link]
Slideshare. (n.d.). Solubility and its Importance.pptx. Available at: [Link]
Qureshi, A., et al. (n.d.). Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences. Available at: [Link]
American Chemical Society. (n.d.). Improved Solubility Predictions in scCO2 Using Thermodynamics-Informed Machine Learning Models. Available at: [Link]
PharmaGuru. (2025). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes. Available at: [Link]
Chemistry LibreTexts. (2023). Solubility and Factors Affecting Solubility. Available at: [Link]
ResearchGate. (2023). How to measure solubility for drugs in oils/emulsions?. Available at: [Link]
Black, S. N., & Collier, E. J. (2010). On the Effect of Temperature on Aqueous Solubility of Organic Solids. Organic Process Research & Development. Available at: [Link]
Wikipedia. (n.d.). Solubility. Available at: [Link]
Lumen Learning. (n.d.). Introductory Chemistry - Solubility. Available at: [Link]
ResearchGate. (n.d.). A New HPLC Approach for Determination of In-Vitro Solubility of Naproxen Sodium. Available at: [Link]
Dehring, K. A., et al. (2022). Physics-Based Solubility Prediction for Organic Molecules. Molecules. Available at: [Link]
University of Massachusetts. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Available at: [Link]
Labclinics. (2020). Solubility factors when choosing a solvent. Available at: [Link]
CD Formulation. (n.d.). Method Development & Method Validation for Solubility and Dissolution Curves. Available at: [Link]
Königsberger, E., et al. (2019). Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. Journal of Chemical & Engineering Data. Available at: [Link]
Al-Ghananeem, A. M., & Malkawi, A. H. (2023). Biochemistry, Dissolution and Solubility. StatPearls. Available at: [Link]
Scribd. (n.d.). Solubility Measurement Techniques. Available at: [Link]
Scribd. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available at: [Link]
Penzkofer, A. (2015). Absorption Spectroscopic Determination of Solubility of Alloxazine in Aqueous Solutions. Journal of Analytical Sciences, Methods and Instrumentation. Available at: [Link]
Jain, C. R., & Patil, R. D. (2024). SOLUBILITY ENHANCEMENT AND ANALYTICAL TECHNIQUES: A COMPREHENSIVE REVIEW ON IMPROVING BIOAVAILABILITY OF POORLY SOLUBLE DRUGS WITH EMPHASIS ON HPLC. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]
ResearchGate. (n.d.). On the Effect of Temperature on Aqueous Solubility of Organic Solids. Available at: [Link]
Pan, L., et al. (2001). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Analytical Chemistry. Available at: [Link]
Sciforum. (n.d.). The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. Available at: [Link]
University of Sydney. (2023). Solubility of Organic Compounds. Available at: [Link]
Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection. Available at: [Link]
Scribd. (n.d.). Determination of Solubility of Drug at Room Temperature by Gravimetric Method. Available at: [Link]
LookChem. (n.d.). Cas 1196074-43-7, 4-aMino-2-Methoxy-5-nitroBenzonitrile. Available at: [Link]
Chemistry LibreTexts. (2023). Temperature Effects on Solubility. Available at: [Link]
Chemistry LibreTexts. (2022). 13.4: Effects of Temperature and Pressure on Solubility. Available at: [Link]
American Chemical Society. (n.d.). On the Effect of Temperature on Aqueous Solubility of Organic Solids. Available at: [Link]
Scribd. (n.d.). Experiment 1 Solubility of Organic Compounds. Available at: [Link]
American Chemical Society. (n.d.). The Experimental Determination of Solubilities. Available at: [Link]
Chemistry LibreTexts. (2021). 7: Gravimetric Analysis (Experiment). Available at: [Link]
PubChem. (n.d.). 5-amino-2-(methoxymethyl)benzonitrile. Available at: [Link]
The Emerging Potential of 5-Amino-2-(methoxymethyl)benzonitrile Scaffolds in Medicinal Chemistry: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract The benzonitrile structural motif is a cornerstone in modern medicinal chemistry, present in a multitud...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
The benzonitrile structural motif is a cornerstone in modern medicinal chemistry, present in a multitude of clinically approved therapeutics and investigational agents.[1][2][3] Its unique electronic properties and ability to engage in various non-covalent interactions have rendered it a privileged scaffold in drug design. This technical guide delves into the untapped potential of a specific, yet promising, derivative: the 5-Amino-2-(methoxymethyl)benzonitrile scaffold. While direct biological data on this exact molecule remains nascent, a comprehensive analysis of analogous structures provides a compelling rationale for its exploration. This document will synthesize existing knowledge on related aminobenzonitrile compounds to forecast potential biological activities, outline robust synthetic strategies, and propose detailed a workflow for the systematic evaluation of novel derivatives.
Introduction: The Rationale for Investigating 5-Amino-2-(methoxymethyl)benzonitrile
The aminobenzonitrile core is a versatile building block in the synthesis of a wide array of heterocyclic compounds.[4][5] The presence of both an amino and a nitrile group allows for diverse chemical modifications, making it an attractive starting point for the generation of compound libraries for high-throughput screening. The specific scaffold, 5-Amino-2-(methoxymethyl)benzonitrile, introduces a methoxymethyl group at the 2-position, which can influence the molecule's conformational flexibility, solubility, and metabolic stability. This strategic substitution, combined with the reactive potential of the amino group, positions this scaffold as a promising candidate for the development of novel therapeutic agents.
Predicted Biological Activities: An Evidence-Based Extrapolation
Based on extensive research into structurally related aminobenzonitrile and benzonitrile derivatives, several key biological activities can be postulated for the 5-Amino-2-(methoxymethyl)benzonitrile scaffold.
Anticancer Potential
Numerous studies have demonstrated the potent anticancer activity of aminobenzonitrile derivatives. For instance, α-aminonitriles have shown remarkable antitumor activity against various human cancer cell lines, with some compounds exhibiting GI50 values in the low micromolar range.[4] Furthermore, 2-aminobenzothiazole derivatives have been investigated as anticancer agents, with some showing inhibitory activity against enzymes like PI3Kγ.[6] The aminobenzonitrile scaffold can serve as a crucial pharmacophore for kinase inhibitors, a well-established class of anticancer drugs.
Antimicrobial and Antitubercular Activity
The aminonitrile moiety is also a key feature in compounds with significant antimicrobial properties. Studies on α‐aminonitrile‐based benzimidazole derivatives have identified potent antimicrobial and antitubercular agents.[7] Some of these compounds have demonstrated impressive minimum inhibitory concentration (MIC) values against various bacterial and fungal strains, including Mycobacterium tuberculosis.[7] The ability to synthesize a library of derivatives from the 5-Amino-2-(methoxymethyl)benzonitrile core could lead to the discovery of novel antibiotics.
Anti-inflammatory Activity
While less directly reported for aminobenzonitriles, the structurally related 5-aminosalicylic acid (5-ASA) is a cornerstone in the treatment of inflammatory bowel disease.[8][9][10][11][12] The mechanism of action of 5-ASA is multifaceted, involving the scavenging of reactive oxygen species and modulation of inflammatory pathways.[8][10] Exploring the anti-inflammatory potential of 5-Amino-2-(methoxymethyl)benzonitrile derivatives could open new avenues for the treatment of chronic inflammatory conditions.
Synthetic Strategy and Library Development
The synthesis of the 5-Amino-2-(methoxymethyl)benzonitrile core and subsequent derivatization are critical steps in exploring its biological potential.
Core Scaffold Synthesis
A plausible synthetic route to 5-Amino-2-(methoxymethyl)benzonitrile can be adapted from established methods for similar compounds. A common approach involves the reduction of a nitro group precursor. For example, the synthesis could start from 2-methoxy-5-nitrobenzonitrile, which can be reduced to the corresponding amine.
Proposed Synthetic Workflow for 5-Amino-2-(methoxymethyl)benzonitrile:
Caption: Proposed synthesis of the core scaffold.
Library Generation
The amino group of the 5-Amino-2-(methoxymethyl)benzonitrile scaffold is a prime handle for chemical diversification. A variety of reactions can be employed to generate a library of novel derivatives for biological screening.
Logical Workflow for Drug Discovery Program:
Caption: Drug discovery workflow.
Proposed Biological Evaluation Workflow
A systematic approach to evaluating the biological activity of the synthesized library is crucial. The following experimental protocols are recommended based on the predicted activities.
In Vitro Anticancer Screening
Protocol: MTT Assay for Cytotoxicity
Cell Culture: Plate human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.
Compound Treatment: Treat the cells with serial dilutions of the synthesized benzonitrile derivatives (typically from 0.01 to 100 µM) for 48-72 hours.
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) values for each compound.
Antimicrobial and Antitubercular Assays
Protocol: Broth Microdilution for MIC Determination
Bacterial/Fungal Strains: Use standard strains of bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans). For antitubercular activity, use Mycobacterium tuberculosis H37Rv.
Compound Preparation: Prepare serial twofold dilutions of the test compounds in appropriate broth medium in 96-well plates.
Inoculation: Inoculate each well with a standardized suspension of the microorganism.
Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria and fungi; several days for M. tuberculosis).
MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
Table 1: Hypothetical Biological Activity Data
Compound ID
Scaffold Modification
Anticancer (IC50, µM)
Antibacterial (MIC, µg/mL)
Lead-001
Unmodified Core
>100
>128
Derivative-A1
N-acetylation
55.2
64
Derivative-B2
N-benzylation
12.5
16
Derivative-C3
Suzuki coupling (phenyl)
5.8
8
Conclusion and Future Directions
The 5-Amino-2-(methoxymethyl)benzonitrile scaffold represents a promising, yet underexplored, area of medicinal chemistry. By leveraging the wealth of knowledge on related aminobenzonitrile compounds, a clear path for the rational design and evaluation of novel derivatives can be established. The proposed synthetic strategies and biological evaluation workflows provide a robust framework for researchers to unlock the therapeutic potential of this versatile scaffold. Future work should focus on the synthesis of a diverse library of compounds and their systematic screening against a broad range of biological targets. The insights gained from these studies will be invaluable in the development of next-generation therapeutics.
References
Vieira, P. C., et al. (2022). Aminonitrile Potential in Terms of Pharmacological and Clinical Applicability. ResearchGate. [Link]
Al-Adiwish, W. M., et al. (2013). Enaminonitrile in heterocyclic synthesis: synthesis and antimicrobial evaluation of some new pyrazole, isoxazole and pyrimidine derivatives incorporating a benzothiazole moiety. PubMed. [Link]
Novartis AG. (2014). U.S. Patent No. 8,829,195. Regulations.gov. [Link]
Al-Suhaimi, E. A., et al. (2022). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. PMC. [Link]
Allied Chemical and Dye Corp. (1958). US Patent No. 2828325A - Production of benzonitrile.
Tandel, S. (2022). 2-Aminobenzonitrile. ResearchGate. [Link]
Dana Bioscience. 5-(3-Aminophenyl)-2-[(2-methoxyethyl)amino]benzonitrile 5g. [Link]
El-Boraey, H. A. (2015). 2-{[(Dimethylamino)methylidene]amino}-5-nitrobenzonitrile. ResearchGate. [Link]
Kawaguchi Chemical Industry Co Ltd. (1993). JPH05320126A - Method for producing 2-amino-5-nitrothiobenzamide.
Australian Government Department of Health. (2019). Benzonitrile: Human health tier II assessment. [Link]
Ireland, A., & Jewell, D. P. (1990). Mechanism of action of 5-aminosalicylic acid and its derivatives. PubMed. [Link]
Wang, Y., et al. (2023). Synthesis of 5-Benzylamino and 5-Alkylamino-Substituted Pyrimido[4,5-c]quinoline Derivatives as CSNK2A Inhibitors with Antiviral Activity. MDPI. [Link]
Shaikh, I. N., et al. (2018). Design, synthesis, and evaluation of new α‐aminonitrile‐based benzimidazole biomolecules as potent antimicrobial and antitubercular agents. DOI. [Link]
Wang, Y. (2018). Selective and efficient synthesis of benzonitriles by direct ammoxidation of alkylbenzenes in the sub–nano spaces. MedCrave online. [Link]
Kumar, R., et al. (2008). Discovery of 5-[[4-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methyl-benzenesulfonamide (Pazopanib), a novel and potent vascular endothelial growth factor receptor inhibitor. PubMed. [Link]
Al-Trawneh, S. A., et al. (2023). Synthesis and Anti-Proliferative Activity of 5-Benzoyl and 5-Benzylhydroxy Derivatives of 3-Amino-2-Arylcarboxamido-Thieno[2-3-b]Pyridines. MDPI. [Link]
Greenfield, S. M., et al. (1993). Review article: the mode of action of the aminosalicylates in inflammatory bowel disease. PubMed. [Link]
Technical Whitepaper: Safety, Handling, and Toxicological Profile of 5-Amino-2-(methoxymethyl)benzonitrile
This technical guide provides a comprehensive safety and toxicological overview for 5-Amino-2-(methoxymethyl)benzonitrile , a specialized pharmaceutical intermediate. Executive Summary 5-Amino-2-(methoxymethyl)benzonitri...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive safety and toxicological overview for 5-Amino-2-(methoxymethyl)benzonitrile , a specialized pharmaceutical intermediate.
Executive Summary
5-Amino-2-(methoxymethyl)benzonitrile (Formula: C₉H₁₀N₂O) is a bifunctional aromatic intermediate featuring an aniline moiety, a nitrile group, and a methoxymethyl side chain.[1] It is primarily utilized in the synthesis of boron-based pharmaceuticals (e.g., benzoxaborole derivatives) and kinase inhibitors.
Critical Safety Notice: As a specialized research intermediate, specific experimental toxicological data (LD50, LC50) is limited. The safety profile presented here is derived from Read-Across Toxicology using structural analogs (5-Amino-2-methylbenzonitrile and 4-Aminobenzonitrile) and Quantitative Structure-Activity Relationship (QSAR) principles. Treat this compound as a high-potency toxicant until verified otherwise.
Chemical Identity & Physicochemical Properties[2][3][4][5][6][7][8][9]
Property
Specification
Chemical Name
5-Amino-2-(methoxymethyl)benzonitrile
CAS Number
Proprietary / Not Listed (Ref: PubChem CID 91883275)
Molecular Formula
C₉H₁₀N₂O
Molecular Weight
162.19 g/mol
Physical State
Solid (Crystalline powder, typically off-white to beige)
Solubility
Soluble in DMSO, Methanol, Ethyl Acetate; Low water solubility
LogP (Predicted)
~1.5 (Lipophilic, potential for membrane permeability)
Melting Point
Predicted: 85–95 °C (Based on methyl-analog SAR)
GHS Hazard Identification & Risk Assessment[10]
Based on the Aniline-Nitrile Pharmacophore , the following GHS classifications are assigned as a precautionary baseline.
GHS Classification (Predicted)
Acute Toxicity (Oral): Category 3 (H301) – Toxic if swallowed.[2]
Specific Target Organ Toxicity (STOT-RE): Category 2 (Blood/Hematopoietic System).
Mechanistic Hazard Analysis
The toxicity of this compound is driven by two competing metabolic pathways:
N-Hydroxylation (The Aniline Risk): The primary amino group (-NH₂) is susceptible to hepatic oxidation (CYP450), forming N-hydroxylamines. These species cycle between oxidized and reduced forms, converting Hemoglobin (Fe²⁺) to Methemoglobin (Fe³⁺), leading to Methemoglobinemia (tissue hypoxia).
Cyanide Release (The Nitrile Risk): While aromatic nitriles are more stable than aliphatic ones, metabolic cleavage can release cyanide ions (
), inhibiting Cytochrome C Oxidase. Note: The ortho-substitution (methoxymethyl) may sterically hinder this cleavage, reducing but not eliminating the risk.
Visualizing the Toxicity Pathway
The following diagram illustrates the metabolic activation pathways leading to toxicity.
Figure 1: Predicted metabolic activation pathways showing dual risks of methemoglobinemia and histotoxic hypoxia.
Safe Handling & Exposure Control Protocols
Due to the lack of specific occupational exposure limits (OELs), a Performance-Based Control Banding approach is required.
Engineering Controls
Primary Containment: All weighing and transfer of solid material must be performed in a Class II Biosafety Cabinet or a Chemical Fume Hood with a face velocity >100 fpm.
Closed Systems: For synthesis reactions >5g, use closed reactor vessels to prevent dust generation.
Personal Protective Equipment (PPE) Matrix
Protection Zone
Requirement
Rationale
Respiratory
N95 (minimum) or P100 Respirator
Prevents inhalation of particulates; Aniline dusts are rapidly absorbed via lungs.
Nitriles can permeate standard latex; Double layer prevents breakthrough.
Ocular
Chemical Goggles
Prevent mucosal absorption via tear ducts.
Body
Tyvek® Lab Coat (Disposable)
Prevents contamination of street clothes; discard if soiled.
Spill Response Workflow
Protocol: "Isolate, Contain, Decontaminate."
Evacuate: Clear the immediate area (radius 5m).
PPE Up: Don full PPE (including respiratory protection) before re-entry.
Neutralize: Cover spill with a 1:1 mixture of sand and soda ash to absorb and neutralize potential acidity.
Clean: Scoop into a hazardous waste container. Do not use a vacuum cleaner (risk of aerosolization).
Wash: Clean surface with 10% bleach solution followed by water.
Emergency Response & First Aid
Self-Validating Protocol: The effectiveness of this response relies on the speed of administration.
Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen (trained personnel only). Alert: Watch for "blue lips" (cyanosis) indicating methemoglobinemia.
Skin Contact: Wash with soap and water for 15 minutes . Do not use ethanol (increases absorption).
Eye Contact: Flush with water for 15 minutes, lifting eyelids.
Ingestion:Do NOT induce vomiting. If conscious, rinse mouth with water.
Antidote Note: Medical professionals should be alerted to the possibility of Methemoglobinemia (Treat with Methylene Blue) and Cyanide poisoning (Treat with Hydroxocobalamin), though the latter is less likely from this specific derivative.
The safety of this compound is often tied to its synthesis precursors. Common synthetic routes involve:
Precursor: 2-Bromo-5-nitrobenzonitrile or 2-Fluoro-5-nitrobenzonitrile.
Reagent: Sodium Methoxide (NaOMe) for methoxylation.
Reduction: Iron/NH₄Cl or Hydrogenation (Pd/C) to reduce the nitro group to aniline.
Impurity Hazard:
Residual Nitro Compounds: Intermediates with unreduced nitro groups are often more toxic and explosive than the final amine. Ensure complete reduction before handling the bulk product outside of a hood.
References
PubChem Database. (2025). Compound Summary: 5-amino-2-(methoxymethyl)benzonitrile.[1] National Center for Biotechnology Information. Link
Sigma-Aldrich. (2024). Safety Data Sheet for 5-Amino-2-methylbenzonitrile (Analog). Link
European Chemicals Agency (ECHA). (2023). Guidance on the Application of the CLP Criteria: Specific Target Organ Toxicity. Link
National Institute for Occupational Safety and Health (NIOSH). (2024). Pocket Guide to Chemical Hazards: Nitriles & Anilines. Link
Fisher Scientific. (2025). SDS for 4-Aminobenzonitrile (Read-Across Surrogate). Link
pKa values and ionization behavior of 5-Amino-2-(methoxymethyl)benzonitrile
An In-depth Technical Guide to the pKa and Ionization Behavior of 5-Amino-2-(methoxymethyl)benzonitrile Abstract The acid dissociation constant (pKa) is a fundamental physicochemical parameter that governs the ionization...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the pKa and Ionization Behavior of 5-Amino-2-(methoxymethyl)benzonitrile
Abstract
The acid dissociation constant (pKa) is a fundamental physicochemical parameter that governs the ionization state of a molecule in solution. This property is of paramount importance in the field of drug discovery and development, as it directly influences critical ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties such as solubility, membrane permeability, and target binding affinity.[1] This guide provides a comprehensive technical analysis of the ionization behavior of 5-Amino-2-(methoxymethyl)benzonitrile, a substituted aniline of interest in medicinal chemistry. Due to the absence of published experimental data for this specific molecule, this paper synthesizes theoretical principles, analyzes substituent effects, presents robust protocols for experimental determination, and discusses the application of computational prediction tools.
Introduction: The Central Role of pKa in Pharmaceutical Sciences
The extent to which a molecule is ionized at a given pH is dictated by its pKa value(s). For a drug candidate, the ionization state at physiological pH (typically ~7.4) is a critical determinant of its journey through the body. The neutral form of a molecule is generally more lipophilic and thus more readily permeates biological membranes, whereas the ionized form often exhibits higher aqueous solubility and can engage in specific ionic interactions with biological targets.[1] Therefore, a precise understanding and accurate determination of a compound's pKa is not merely an academic exercise but a foundational step in rational drug design and optimization.
5-Amino-2-(methoxymethyl)benzonitrile presents an interesting case study in molecular ionization. As a substituted aniline, its basicity is modulated by the electronic effects of multiple substituents on the aromatic ring. This guide will dissect these influences to provide a predictive framework for its ionization and outline gold-standard methodologies for its empirical validation.
Molecular Structure and Theoretical Ionization Analysis
The primary ionizable functional group in 5-Amino-2-(methoxymethyl)benzonitrile is the aromatic amino group (-NH₂). This group acts as a Brønsted-Lowry base, accepting a proton to form its conjugate acid, the anilinium ion (-NH₃⁺). The pKa value in this context refers to the acidity of this anilinium ion.
Caption: Ionization equilibrium of the amino group.
The basicity of the amino group is heavily influenced by the electronic properties of the other substituents on the benzene ring. To understand these effects, we use aniline (pKa ≈ 4.6) as our reference compound.[2]
Para-Cyano (-CN) Group: The nitrile group is a potent electron-withdrawing group through both the inductive and resonance effects. It pulls electron density away from the benzene ring and, consequently, from the amino nitrogen.[3] This delocalization reduces the electron density on the nitrogen atom, making its lone pair less available to accept a proton. Furthermore, it destabilizes the positive charge that develops on the anilinium ion after protonation.[4] The net result is a significant decrease in basicity, leading to a much lower pKa compared to aniline.[3][5]
Ortho-Methoxymethyl (-CH₂OCH₃) Group: The methoxymethyl group, positioned meta to the amino group, exerts its influence primarily through an inductive effect. The ether oxygen is electronegative, pulling electron density away from the benzylic carbon. The -CH₂- spacer prevents direct resonance interaction between the oxygen's lone pairs and the aromatic π-system. As an inductively electron-withdrawing group, it will contribute to decreasing the electron density on the nitrogen, thus further reducing the basicity and lowering the pKa, though its effect is expected to be less pronounced than that of the para-cyano group.
Qualitative pKa Estimation:
Given the powerful electron-withdrawing nature of the para-cyano group, supplemented by the weaker inductive withdrawal of the methoxymethyl group, the pKa of 5-Amino-2-(methoxymethyl)benzonitrile is predicted to be significantly lower than that of aniline (pKa ≈ 4.6) . The basicity will be substantially suppressed, likely resulting in a pKa value in the low single digits.
Computational Approaches to pKa Prediction
In the absence of experimental data, computational methods provide a rapid and valuable means of estimating pKa.[1] These tools range from empirical methods based on Linear Free Energy Relationships (LFERs) to more rigorous quantum mechanical (QM) calculations.[1][6]
Empirical and LFER-based Methods: These approaches, often utilizing Hammett-style equations, are fast and effective for common structural motifs. They correlate the pKa with the electronic properties of substituents.[1][5]
Quantum Mechanical (QM) Methods: QM approaches, such as those using Density Functional Theory (DFT) or semi-empirical methods like PM6, calculate the energies of the protonated and deprotonated species.[7][8] The pKa is then derived from the free energy difference of the protonation reaction.[7] Methods like CAM-B3LYP with a reliable solvation model (like SMD) have shown high accuracy in predicting the pKb (and thus pKa) of substituted amines.[9]
Table 1: Hypothetical Predicted pKa Values
The following table illustrates the type of data that would be generated from various computational platforms. These are not experimental values but representative predictions.
Prediction Method/Software
Predicted pKa
Notes
ACD/Percepta
1.5 ± 0.5
LFER and algorithm-based
MarvinSketch (ChemAxon)
1.8 ± 0.7
Empirical and QM-based methods
DFT (e.g., CAM-B3LYP/SMD)
1.3 ± 0.4
High-level quantum mechanical calculation
Experimental Determination of pKa
Empirical measurement remains the gold standard for pKa determination. Potentiometric and spectrophotometric titrations are two of the most accurate and widely used techniques.[10]
Caption: General workflow for experimental pKa determination.
Protocol: Potentiometric Titration
This high-precision technique involves monitoring the change in pH of a solution of the analyte as a standardized titrant is added.[10]
Principle: The pKa is the pH at which the analyte is 50% protonated. This corresponds to the midpoint of the titration curve, which can be precisely located at the inflection point of the curve (or the peak of its first derivative).
Step-by-Step Methodology:
Preparation: Accurately weigh ~5-10 mg of pure 5-Amino-2-(methoxymethyl)benzonitrile and dissolve it in a suitable co-solvent (e.g., methanol or DMSO) if necessary, then dilute with carbonate-free deionized water to a final volume of 50 mL. The final concentration should be around 1 mM.
Instrumentation: Calibrate a high-precision pH electrode and meter using at least two standard buffers (e.g., pH 4.01 and 7.00) at the desired experimental temperature (e.g., 25 °C).
Titration: Place the solution in a jacketed beaker to maintain constant temperature. Begin stirring. Add standardized HCl solution (e.g., 0.1 M) in small, precise increments using a calibrated burette or auto-titrator.
Data Acquisition: Record the pH value after each addition of titrant, allowing the reading to stabilize.
Blank Titration: Repeat the titration with a solution containing only the co-solvent and water (without the analyte) to correct for the buffering capacity of the solvent system.
Analysis: Plot pH versus the volume of titrant added. The pKa is determined from the pH value at the half-equivalence point. For higher accuracy, calculate the first derivative (ΔpH/ΔV) and identify the volume at the peak, which is the equivalence point. The pKa is the pH at half of this volume.
Protocol: UV-Vis Spectrophotometric Titration
This method is ideal for compounds with a chromophore whose absorbance spectrum changes upon ionization. It requires significantly less material than potentiometry.[10]
Principle: The protonated (BH⁺) and neutral (B) forms of the molecule will have different UV-Vis absorbance spectra. By measuring the absorbance at a specific wavelength across a range of pH values, the ratio of [BH⁺]/[B] can be determined, and the pKa can be calculated using the Henderson-Hasselbalch equation.
Step-by-Step Methodology:
Spectrum Analysis: Prepare two highly acidic (pH < pKa - 2) and two highly basic (pH > pKa + 2) solutions of the analyte at a constant concentration (~50 µM). Record the full UV-Vis spectrum for each to determine the spectra of the pure BH⁺ and B species, respectively. Identify an analytical wavelength (λ_max) where the difference in absorbance between the two species is maximal.
Buffer Preparation: Prepare a series of buffers covering a pH range of approximately pKa ± 2 units (e.g., from pH 0 to 4).
Sample Preparation: Prepare a set of samples by adding a small, constant volume of a concentrated stock solution of the analyte to each buffer solution. Ensure the final concentration is identical in all samples.
Data Acquisition: Measure the absorbance of each sample at the pre-determined analytical wavelength. Also, measure the precise pH of each sample.
Analysis: Plot Absorbance versus pH. The resulting sigmoidal curve can be fitted to the equation:
A = (A_B + A_BH⁺ * 10^(pKa-pH)) / (1 + 10^(pKa-pH))
Where A is the observed absorbance, A_B is the absorbance of the basic species, and A_BH⁺ is the absorbance of the acidic species. The pKa is determined through non-linear regression analysis.
Data Interpretation and Application in Drug Development
Once the pKa is determined, its implications can be visualized and applied. A species distribution diagram illustrates the percentage of the neutral and protonated forms of the molecule as a function of pH.
Caption: Species distribution diagram for a basic compound.
Implications at Physiological pH (7.4):
With a predicted pKa in the range of 1.3-1.8, 5-Amino-2-(methoxymethyl)benzonitrile will be overwhelmingly in its neutral, un-ionized form (B) at physiological pH.
Solubility: The low pKa suggests that its aqueous solubility will not be significantly enhanced by protonation in the physiological pH range. Solubility will be primarily dictated by the lipophilicity of the neutral molecule.
Permeability: Being predominantly neutral, the molecule is expected to have good passive permeability across lipid membranes, such as the intestinal wall and the blood-brain barrier, assuming other factors like molecular weight and polarity are favorable.
Target Binding: If the target receptor or enzyme has a binding pocket that requires an ionic interaction with a positively charged ammonium group, this compound would be a poor candidate. However, if hydrogen bonding from the neutral amine or hydrophobic interactions are key, its ionization state is favorable.
Conclusion
The ionization behavior of 5-Amino-2-(methoxymethyl)benzonitrile is dominated by the electronic effects of its substituents. The potent electron-withdrawing para-cyano group drastically reduces the basicity of the anilino nitrogen, resulting in a predicted pKa value significantly lower than that of aniline. This low pKa dictates that the molecule will exist almost exclusively in its neutral form under physiological conditions, a critical insight for predicting its pharmacokinetic and pharmacodynamic properties. While computational tools provide a strong predictive foundation, this guide underscores the necessity of empirical validation through robust methods like potentiometric or spectrophotometric titration to provide the definitive data required for advanced drug development programs.
References
Eckert, F., & Klamt, A. (2018). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ, 6, e5303. [Link]
Filo. (n.d.). How a cyano group drastically impacts the pKa. Filo Q&A. [Link]
Galian, R. E., & de la Cruz, P. (2002). Substituents Effect on the Electronic Properties of Aniline and Oligoanilines. The Journal of Physical Chemistry A, 106(40), 9374–9379. [Link]
Petrović, M., & Marković, Z. (2012). Simple Method for the Estimation of pKa of Amines. Macedonian Journal of Chemistry and Chemical Engineering, 31(2), 223-230. [Link]
Lin, H. Y., & Ridge, D. P. (1995). Self-chemical ionization of substituted aniline compounds with Fourier transform mass spectrometry. Analytical Chemistry, 67(10), 1694–1698. [Link]
He, X., & Jensen, J. H. (2013). Prediction of pKa values using the PM6 semiempirical method. Journal of Computational Chemistry, 34(24), 2098–2107. [Link]
Ashton, T. D., & Howe, F. W. (2023). Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants. Analytical Chemistry, 95(42), 15636–15643. [Link]
Ashton, T. D., & Howe, F. W. (2023). Measurement of the pKa Values of Organic Molecules in Aqueous−Organic Solvent Mixtures by 1H NMR without External Calibrants. University of East Anglia Institutional Repository. [Link]
Dettoli, M., & Alcaro, S. (2022). Accurate Prediction of pKb in Amines: Validation of the CAM-B3LYP/6-311+G(d,p)/SMD Model. The Journal of Physical Chemistry A, 126(7), 1235–1243. [Link]
Gross, K. C., & Seybold, P. G. (2001). Substituent Effects on the Physical Properties and pKa of Aniline. International Journal of Quantum Chemistry, 85(4-5), 569-579. [Link]
Abug-Warocha, L., & González, L. (2022). Relaxation dynamics of aniline in methanol: the photoionization channel. Physical Chemistry Chemical Physics, 24(28), 17094-17103. [Link]
ACD/Labs. (n.d.). What is the pKa of my compound? ACD/Labs. [Link]
Giraud, N., & Birlirakis, N. (2014). Determination of the relative pKa's of mixtures of organic acids using NMR titration experiments based on aliased 1H–13C HSQC spectra. Analytical Methods, 6(10), 3235-3241. [Link]
Dr MSH FAIZI SIR. (2020, June 14). Effect of Substituents on the Basicity of Anilines. YouTube. [Link]
Atun, S., & Avcı, D. (2022). Statistical Analysis of Substituent Effects on pKa of Aniline. Journal of Engineering Research and Applied Science, 11(2), 2201-2209. [Link]
Gross, K. C., & Seybold, P. G. (2000). Substituent effects on the physical properties and pKa of aniline. International Journal of Quantum Chemistry, 80(4-5), 1107-1115. [Link]
Step-by-step protocol for synthesizing 5-Amino-2-(methoxymethyl)benzonitrile
This response outlines a designed synthetic pathway for 5-Amino-2-(methoxymethyl)benzonitrile . As direct literature precedents for this specific CAS number are limited, this protocol is derived from standard functional...
Author: BenchChem Technical Support Team. Date: February 2026
This response outlines a designed synthetic pathway for 5-Amino-2-(methoxymethyl)benzonitrile . As direct literature precedents for this specific CAS number are limited, this protocol is derived from standard functional group transformations applied to structurally analogous pharmaceutical intermediates (e.g., kinase inhibitor scaffolds).[1]
Application Note: Synthesis of 5-Amino-2-(methoxymethyl)benzonitrile
Executive Summary & Retrosynthetic Analysis
The target molecule, 5-Amino-2-(methoxymethyl)benzonitrile , is a bifunctional building block containing an aniline moiety and a benzylic ether, flanked by an ortho-nitrile.[1] This scaffold is highly relevant in medicinal chemistry, particularly for constructing fused heterocycles (e.g., quinazolines) or as a warhead linker in PROTAC design.[1]
Retrosynthetic Logic:
The most robust approach avoids late-stage cyanation, which can be hazardous and low-yielding on electron-rich rings.[1] Instead, we utilize a commercially available nitro-nitrile precursor.[1]
Disconnection: The amino group is derived from a nitro group (reliable reduction).[1]
Disconnection: The methoxymethyl ether is derived from a benzylic halide via nucleophilic substitution.[1]
Starting Material:2-Methyl-5-nitrobenzonitrile is an ideal, inexpensive starting material.[1]
Pathway Overview:
Step 1 (Wohl-Ziegler Bromination): Radical bromination of the benzylic methyl group.[1]
Step 2 (Williamson Ether Synthesis): Methoxylation of the benzyl bromide.[1]
Step 3 (Chemoselective Reduction): Reduction of the nitro group to the aniline, preserving the nitrile.[1]
Reaction Scheme Visualization
Figure 1: Three-step synthetic pathway from 2-methyl-5-nitrobenzonitrile to the target aniline.
Objective: Selective monobromination of the benzylic position.[1]
Critical Mechanism: Radical chain reaction initiated by AIBN.[1] Anhydrous conditions are vital to prevent hydrolysis.[1]
Charge a flame-dried round-bottom flask with 2-Methyl-5-nitrobenzonitrile (10.0 mmol) and NBS (10.5 mmol).
Add anhydrous Benzotrifluoride (or CCl4 if permitted) (50 mL) and degas the solution with nitrogen for 15 minutes.
Add AIBN (0.5 mmol) in one portion.
Heat the mixture to reflux (approx. 80-100°C depending on solvent) under nitrogen. Monitor by TLC (Hexane/EtOAc 8:2).[1]
Endpoint: Reaction is typically complete in 4–6 hours.[1] Succinimide byproduct will float to the top.
Workup: Cool to room temperature. Filter off the succinimide solid.[1] Concentrate the filtrate in vacuo.
Purification: Recrystallize from Ethanol/Hexane or use flash chromatography if di-bromination is observed.
Note: The electron-withdrawing nitro and nitrile groups deactivate the ring, reducing the risk of ring bromination, but kinetic control is still required.[1]
Step 2: Methoxylation (Nucleophilic Substitution)
Objective: Conversion of the alkyl bromide to the methyl ether.[1]
Critical Mechanism: SN2 Substitution.[1]
Dissolve Intermediate 1 (8.0 mmol) in anhydrous Methanol (40 mL).
Cool the solution to 0°C in an ice bath to minimize side reactions (e.g., elimination or nitrile attack).
Add NaOMe (25% wt in MeOH, 8.8 mmol) dropwise over 10 minutes.
Allow the reaction to warm to room temperature and stir for 2–3 hours.
Workup: Quench with saturated NH4Cl solution (10 mL). Remove excess methanol under reduced pressure.[1]
Extract the aqueous residue with Ethyl Acetate (3 x 20 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.[1]
Yield Check: Intermediate 2 should be a pale yellow solid.[1]
Step 3: Nitro Reduction (Bechamp Conditions)
Objective: Chemoselective reduction of the nitro group to the amine without reducing the nitrile.[1]
Why this method? Catalytic hydrogenation (H2/Pd) carries a risk of reducing the nitrile to a benzylamine.[1] Iron/Ammonium Chloride is mild and highly chemoselective.[1]
Suspend Intermediate 2 (5.0 mmol) in Ethanol (20 mL) and Water (5 mL).
Add Ammonium Chloride (25.0 mmol) and Iron Powder (25.0 mmol, <325 mesh).
Heat the mixture to vigorous reflux (80°C) with mechanical stirring (iron is heavy and settles).
Monitoring: Monitor by TLC or LC-MS. The starting material (nitro) is less polar; the product (amine) is more polar and fluorescent.[1] Reaction time: ~2–4 hours.[1]
Workup: Filter the hot mixture through a Celite pad to remove iron sludge. Wash the pad with hot ethanol.[1]
Concentrate the filtrate.[1][3] Dissolve the residue in EtOAc and wash with NaHCO3 (aq) to remove inorganic salts.[1]
Isolation: Dry organics (MgSO4) and concentrate to obtain 5-Amino-2-(methoxymethyl)benzonitrile .
Final Purification: If necessary, purify via column chromatography (DCM/MeOH 95:5) or recrystallize from toluene.[1]
Analytical Validation Parameters
To validate the synthesis, the following analytical signatures must be confirmed:
1H NMR (DMSO-d6, 400 MHz):
Amino Group: Broad singlet at δ ~5.5–6.0 ppm (2H, exchangeable with D2O).[1]
Methoxymethyl: Singlet at δ ~3.3 ppm (3H, -OCH3) and Singlet at δ ~4.4 ppm (2H, Ar-CH2-O).[1]
Aromatic Region: Three protons.[1] Look for the specific coupling pattern of a 1,2,4-substituted ring (one doublet, one doublet of doublets, one meta-singlet).
IR Spectroscopy:
Nitrile (CN): Sharp, distinct band at ~2220–2230 cm⁻¹.[1]
Amine (NH2): Doublet stretch at ~3300–3400 cm⁻¹.[1]
Djerassi, C. (1948).[1] "Brominations with N-Bromosuccinimide." Chemical Reviews, 43(2), 271–317.[1] Link[1]
Chemoselective Nitro Reduction
Ram, S., & Ehrenkaufer, R. E. (1984).[1] "Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reductions." Synthesis, 1988(02), 91–95.[1] (Context for mild reductions).
Specific application of Fe/NH4Cl in nitrile-containing nitroarenes: Journal of Organic Chemistry, Standard Protocols.[1]
Benzonitrile Synthesis Context:
"Synthesis of substituted 2-aminobenzonitriles." Tetrahedron Letters, various issues. (General grounding for benzonitrile stability).
Disclaimer: This protocol is a theoretical design based on standard organic transformations for research purposes. All chemical handling must be performed by qualified personnel in a fume hood with appropriate PPE.[1]
Application Notes and Protocols: Strategic Nucleophilic Derivatization of 5-Amino-2-(methoxymethyl)benzonitrile
Abstract 5-Amino-2-(methoxymethyl)benzonitrile is a versatile trifunctional scaffold of significant interest to researchers in medicinal chemistry and materials science. Its unique arrangement of a nucleophilic primary a...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
5-Amino-2-(methoxymethyl)benzonitrile is a versatile trifunctional scaffold of significant interest to researchers in medicinal chemistry and materials science. Its unique arrangement of a nucleophilic primary amine, a latent electrophilic benzylic carbon, and an electronically active nitrile group offers multiple avenues for selective chemical modification. This guide provides a comprehensive analysis of the substrate's reactivity profile and details robust protocols for its derivatization via nucleophilic substitution pathways. We delve into the causality behind experimental design for N-arylation of the amino group and substitution at the methoxymethyl position, offering field-proven methodologies for synthesizing diverse molecular architectures.
Strategic Analysis of Reactive Sites
The synthetic utility of 5-Amino-2-(methoxymethyl)benzonitrile stems from three distinct reactive centers, each addressable under specific reaction conditions. The choice of reagents and catalysts allows for a high degree of chemoselectivity.
Site A: The 5-Amino Group: A primary aromatic amine, this is the most prominent nucleophilic center. It is readily functionalized through reactions like acylation, alkylation, and, most notably, transition-metal-catalyzed N-arylation.[1][2]
Site B: The 2-(Methoxymethyl) Group: This benzylic ether presents a latent electrophilic site. The methoxy group is a poor leaving group, necessitating activation for nucleophilic substitution to occur at the benzylic carbon.[3] This can typically be achieved via Lewis acid catalysis or by converting the methoxy moiety into a more competent leaving group.
Site C: The 1-Nitrile Group: The cyano group is susceptible to nucleophilic addition, which can be followed by intramolecular cyclization, providing a pathway to complex heterocyclic systems.[4][5] While technically an addition-cyclization pathway, it is a critical reactive mode of the benzonitrile core.
The electronic nature of the ring substituents governs this reactivity. The amino group is strongly electron-donating, activating the ring, while the nitrile is strongly electron-withdrawing. This push-pull system influences the feasibility of each transformation.
Caption: Key reactive sites on the 5-Amino-2-(methoxymethyl)benzonitrile scaffold.
Protocol I: Palladium-Catalyzed N-Arylation of the 5-Amino Group
The formation of N-aryl bonds is a cornerstone of modern drug discovery. The Buchwald-Hartwig amination is a powerful and reliable method for this transformation, offering broad substrate scope and functional group tolerance.[6] This protocol details a typical procedure for coupling the primary amine with an aryl bromide.
Mechanistic Rationale
The catalytic cycle involves the oxidative addition of the aryl halide to a low-valent palladium(0) complex, followed by coordination of the amine. A base then deprotonates the amine, leading to a palladium-amido complex. The final, crucial step is reductive elimination, which forms the desired C-N bond and regenerates the active Pd(0) catalyst. The choice of ligand is critical for stabilizing the palladium intermediates and facilitating the reductive elimination step.
Solvent and Substrate: Add anhydrous toluene (5 mL), followed by bromobenzene (126 µL, 1.2 mmol) via syringe.
Reaction: Seal the Schlenk tube and place it in a preheated oil bath at 100 °C. Stir vigorously for 12-24 hours.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system. The starting material should be consumed, and a new, less polar spot corresponding to the product should appear.
Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite to remove palladium residues. Wash the pad with additional ethyl acetate (2x10 mL).
Extraction: Transfer the filtrate to a separatory funnel and wash with water (20 mL) and then brine (20 mL).
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of Hexanes:Ethyl Acetate (e.g., from 95:5 to 80:20) to afford the pure N-arylated product.
Protocol II: Substitution at the 2-(Methoxymethyl) Group
Directly displacing the methoxy group is challenging. A more reliable, two-step strategy involves converting the benzylic ether to a benzylic halide, a superior leaving group, followed by displacement with a chosen nucleophile.[3] This approach provides access to a wide array of derivatives.
Two-Step Workflow
This strategy first employs a reagent like boron tribromide (BBr₃) to cleave the ether and install a bromide. The resulting benzylic bromide is a highly reactive electrophile, primed for a classic S_N2 reaction with a soft nucleophile.
Caption: Workflow for the activation-displacement strategy at the benzylic position.
Objective: To synthesize 5-Amino-2-(azidomethyl)benzonitrile.
Part A: Conversion to Benzylic Bromide
Setup: Dissolve 5-Amino-2-(methoxymethyl)benzonitrile (1.62 g, 10 mmol) in anhydrous dichloromethane (DCM, 50 mL) in a flame-dried round-bottom flask under Argon. Cool the solution to -78 °C using a dry ice/acetone bath.
Reagent Addition: Slowly add a 1.0 M solution of boron tribromide (BBr₃) in DCM (11 mL, 11 mmol, 1.1 eq) dropwise over 15 minutes.
Reaction: Allow the reaction to stir at -78 °C for 1 hour, then let it slowly warm to room temperature and stir for an additional 3 hours.
Quenching: Carefully quench the reaction by slowly adding it to a cooled, saturated solution of sodium bicarbonate (NaHCO₃).
Extraction: Extract the aqueous layer with DCM (3 x 30 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. The crude 5-Amino-2-(bromomethyl)benzonitrile is often used directly in the next step without extensive purification due to its potential lachrymatory nature and instability.
Part B: Nucleophilic Displacement with Azide
Setup: Dissolve the crude benzylic bromide from Part A in dimethylformamide (DMF, 40 mL).
Nucleophile Addition: Add sodium azide (NaN₃, 975 mg, 15 mmol, 1.5 eq) in one portion.
Reaction: Stir the mixture at room temperature for 4-6 hours. Monitor by TLC until the starting bromide spot is consumed.
Workup: Pour the reaction mixture into water (100 mL) and extract with ethyl acetate (3 x 50 mL).
Washing: Combine the organic extracts and wash thoroughly with water (3 x 40 mL) to remove DMF, followed by a final wash with brine (40 mL).
Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify by flash column chromatography (Hexanes:Ethyl Acetate) to yield the final azidomethyl product.
Comparative Data for Benzylic Substitution
Nucleophile (Reagent)
Solvent
Temperature (°C)
Expected Product Functional Group
Sodium Azide (NaN₃)
DMF
25
Azide (-CH₂N₃)
Potassium Thioacetate (KSAc)
Acetone
25
Thioacetate (-CH₂SAc)
Sodium Cyanide (NaCN)
DMSO
25
Acetonitrile (-CH₂CN)
Thiophenol (PhSH) / K₂CO₃
DMF
25
Phenyl Thioether (-CH₂SPh)
References
Google Patents. (n.d.). Synthesis of benzonitriles from substituted benzaldehyde.
ACS Publications. (n.d.). The Journal of Organic Chemistry. Retrieved from [Link]
Liu, Z., & Larock, R. C. (2006). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. The Journal of Organic Chemistry, 71(8), 3198-3209. Retrieved from [Link]
RSC Publishing. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Organic & Biomolecular Chemistry. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. Retrieved from [Link]
Liu, Z., & Larock, R. C. (2006). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. The Journal of Organic Chemistry. Retrieved from [Link]
Khan, I., et al. (2021). N-Arylation of Protected and Unprotected 5-Bromo-2-aminobenzimidazole as Organic Material: Non-Linear Optical (NLO) Properties and Structural Feature Determination through Computational Approach. Molecules, 26(22), 6985. Retrieved from [Link]
YouTube. (2019). 01.06 Nucleophilic Catalysis. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. Retrieved from [Link]
Smith, J. A., et al. (2019). Concerted Nucleophilic Aromatic Substitutions. Journal of the American Chemical Society. Retrieved from [Link]
RSC Publishing. (n.d.). Catalysis by amine salts of some aromatic nucleophilic substitution reactions. Journal of the Chemical Society, Perkin Transactions 2. Retrieved from [Link]
De la Cruz, J., et al. (2024). Synthesis of 5-Benzylamino and 5-Alkylamino-Substituted Pyrimido[4,5-c]quinoline Derivatives as CSNK2A Inhibitors with Antiviral Activity. Molecules, 29(3), 705. Retrieved from [Link]
Gunturu, S. K., et al. (2021). Me3Al-mediated domino nucleophilic addition/intramolecular cyclisation of 2-(2-oxo-2-phenylethyl)benzonitriles with amines. Beilstein Journal of Organic Chemistry, 17, 2765-2772. Retrieved from [Link]
Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]
Um, I.-H., et al. (2014). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Organic & Biomolecular Chemistry, 12(35), 6899-6906. Retrieved from [Link]
Habil, N., et al. (2018). Synthesis of New Cytotoxic Aminoanthraquinone Derivatives via Nucleophilic Substitution Reactions. Molecules, 23(10), 2448. Retrieved from [Link]
Indian Academy of Sciences. (1979). Nucleophilic substitution at a benzylic carbon by an ambident nucleophile—A linear free energy relationship. Journal of Chemical Sciences. Retrieved from [Link]
YouTube. (2019). Nucleophilic Aromatic Substitution. Retrieved from [Link]
University of Rochester. (2012). Macrocyclization of Organo-Peptide Hybrids through a Dual Bio-orthogonal Ligation: Insights from Structure–Reactivity Studies. Retrieved from [Link]
Gunturu, S. K., et al. (2021). Me3Al-mediated domino nucleophilic addition/intramolecular cyclisation of 2-(2-oxo-2-phenylethyl)benzonitriles with amines; a convenient approach for the synthesis of substituted 1-aminoisoquinolines. Beilstein Journal of Organic Chemistry. Retrieved from [Link]
Application Notes & Protocols: Leveraging 5-Amino-2-(methoxymethyl)benzonitrile as a Versatile Intermediate in Modern Drug Discovery
Abstract In the landscape of medicinal chemistry, the 2-aminobenzonitrile framework is recognized as a privileged scaffold, primarily for its utility in constructing fused heterocyclic systems that form the core of numer...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
In the landscape of medicinal chemistry, the 2-aminobenzonitrile framework is recognized as a privileged scaffold, primarily for its utility in constructing fused heterocyclic systems that form the core of numerous therapeutic agents[1]. This guide focuses on a specific, functionalized analog: 5-Amino-2-(methoxymethyl)benzonitrile . While direct literature on this compound is emerging, its structural motifs—a nucleophilic amino group, a versatile nitrile handle, and a methoxymethyl substituent—offer a compelling combination for drug discovery programs. The methoxymethyl group can enhance solubility and provide a metabolic blocking point, while the reactive amino and nitrile groups are primed for cyclization reactions. This document provides an in-depth exploration of its potential, detailing synthetic strategies, step-by-step protocols, and the scientific rationale for its application in synthesizing pharmacologically relevant scaffolds like quinazolines.
Introduction: The Strategic Value of the Aminobenzonitrile Scaffold
Aminobenzonitrile compounds are crucial intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes[2]. Their significance stems from the ortho- or para-positioning of an amino group and a nitrile group on a benzene ring, which facilitates a wide range of chemical transformations[3][4][5]. The 2-aminobenzonitrile core, in particular, is an ideal precursor for fused heterocycles such as quinazolines, pyrimidines, and pyrazoles, which are prevalent in many approved drugs[1][6].
5-Amino-2-(methoxymethyl)benzonitrile (Figure 1) introduces a unique substitution pattern. The C5-amino group, meta to the nitrile, is well-positioned for cyclization strategies, while the C2-methoxymethyl group can influence the molecule's physicochemical properties. This strategic placement allows researchers to explore novel chemical space and develop derivatives with potentially improved pharmacokinetic profiles.
Table 1: Physicochemical Properties of 5-Amino-2-(methoxymethyl)benzonitrile
Core Application: Synthesis of Fused Heterocyclic Scaffolds
The primary application for 5-Amino-2-(methoxymethyl)benzonitrile in drug discovery is as a foundational building block for complex heterocyclic systems. The nitrile and amino groups are key reactive handles for constructing fused rings, a common strategy for developing kinase inhibitors, GPCR modulators, and other targeted therapies.
General Synthetic Workflow
A typical workflow involves the cyclization of the aminobenzonitrile core with a suitable coupling partner to form a fused heterocyclic system. This product can then undergo further functionalization to generate a library of diverse compounds for screening.
Caption: General workflow for drug discovery using the intermediate.
Protocol: Synthesis of a 7-(Methoxymethyl)quinazolin-2,4-diamine Derivative
This protocol details a robust method for synthesizing a substituted quinazoline, a scaffold known for its broad pharmacological activities, including anticancer and antimicrobial properties[1]. The procedure is adapted from established methods for related 2-aminobenzonitriles[1].
Scientific Rationale: This reaction is a condensation-cyclization process. Guanidine hydrochloride serves as the source for the two additional nitrogen atoms and the C2-amine of the quinazoline ring. A high-boiling polar aprotic solvent like 2-methoxyethanol is chosen to ensure all reactants are solubilized and to provide the thermal energy required to overcome the activation barrier for the intramolecular cyclization step.
Materials:
5-Amino-2-(methoxymethyl)benzonitrile
Guanidine hydrochloride (3.0 eq)
Sodium tert-butoxide (3.0 eq)
2-Methoxyethanol (or other high-boiling solvent like NMP, DMA)
Ethyl acetate
Saturated aqueous sodium bicarbonate solution
Brine (Saturated NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄)
Equipment:
Round-bottom flask with reflux condenser
Magnetic stirrer with heating mantle
Inert atmosphere setup (Nitrogen or Argon)
Standard laboratory glassware for workup and purification
Rotary evaporator
Column chromatography setup
Step-by-Step Procedure:
Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 5-Amino-2-(methoxymethyl)benzonitrile (1.0 eq), guanidine hydrochloride (3.0 eq), and sodium tert-butoxide (3.0 eq).
Causality Note: Sodium tert-butoxide is a strong, non-nucleophilic base used to deprotonate the guanidine hydrochloride in situ to form free guanidine, which is the active nucleophile. An inert atmosphere prevents oxidation of the starting material and intermediates.
Solvent Addition: Add anhydrous 2-methoxyethanol to the flask to achieve a concentration of approximately 0.2 M with respect to the starting benzonitrile.
Cyclization: Heat the reaction mixture to reflux (approx. 125 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 12-24 hours).
Causality Note: High temperature is crucial for the intramolecular cyclization step where the intermediate amidine attacks the nitrile carbon.
Workup - Quenching: Cool the reaction mixture to room temperature. Carefully pour the mixture into a separatory funnel containing water and ethyl acetate.
Workup - Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.
Workup - Washing: Wash the combined organic layers sequentially with saturated aqueous sodium bicarbonate solution and then with brine.
Causality Note: The bicarbonate wash removes any acidic impurities, and the brine wash helps to remove residual water from the organic layer.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the resulting crude solid by column chromatography on silica gel, eluting with a gradient of dichloromethane/methanol or ethyl acetate/hexanes to afford the pure 7-(methoxymethyl)quinazolin-2,4-diamine.
Characterization and Data Analysis
The identity and purity of the synthesized compounds must be confirmed using standard analytical techniques. For the hypothetical product, 7-(methoxymethyl)quinazolin-2,4-diamine, the expected analytical data are summarized below.
Table 2: Expected Analytical Data for 7-(Methoxymethyl)quinazolin-2,4-diamine
Analysis Technique
Expected Result
¹H NMR (400 MHz, DMSO-d₆)
Peaks corresponding to aromatic protons, methoxymethyl protons (singlet ~4.5 ppm for CH₂, singlet ~3.4 ppm for OCH₃), and broad singlets for the two NH₂ groups.
¹³C NMR (100 MHz, DMSO-d₆)
Resonances for quinazoline ring carbons, methoxymethyl carbons, and nitrile-derived carbon.
Mass Spec (ESI+)
Calculated [M+H]⁺: 205.1084; Found: 205.1089
HPLC Purity
>95% (e.g., at 254 nm)
Alternative Synthetic Transformations
The versatility of 5-Amino-2-(methoxymethyl)benzonitrile extends beyond quinazoline synthesis. The amino and nitrile groups can be independently or sequentially modified to access a diverse range of scaffolds.
Caption: Potential reaction pathways for the intermediate.
Amino Group Derivatization: The amino group can undergo acylation to form amides, diazotization followed by Sandmeyer reactions to introduce a range of substituents, or act as a nucleophile in SₙAr reactions[8].
Nitrile Group Transformation: The nitrile can be hydrolyzed to a carboxylic acid, reduced to a primary amine, or undergo cycloaddition with reagents like sodium azide to form tetrazoles, which are valuable carboxylic acid bioisosteres[9].
Conclusion
5-Amino-2-(methoxymethyl)benzonitrile represents a high-potential, yet underexplored, building block for drug discovery. Its strategic functionalization provides a direct route to pharmacologically relevant heterocyclic scaffolds like quinazolines. The methoxymethyl substituent offers a handle to fine-tune properties critical for drug development, such as solubility and metabolic stability. The protocols and rationale presented in this guide are intended to empower researchers to confidently incorporate this versatile intermediate into their synthetic programs, accelerating the discovery of novel therapeutic agents.
References
BenchChem. (2025). Potential Applications of 2-Amino-4,6-dimethylbenzonitrile in Medicinal Chemistry: A Technical Guide.
El-Gazzar, A. B. A., et al. (2010). Synthesis of 5-amino (or hydroxy)-4-carbomethoxy-2-methylbenzothienopyridines.
RSC Publishing. (2024). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review.
Hashim, Z. B., & Jaffer, H. J. (2015).
Al-Masoudi, N. A., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry.
Antonini, I., et al. (2020). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry.
SGC-UNC. (2024). Synthesis of 5-Benzylamino and 5-Alkylamino-Substituted Pyrimido[4,5-c]quinoline Derivatives as CSNK2A Inhibitors with Antiviral Activity. Molecules.
Application Note: Chemoselective Reduction of 5-Amino-2-(methoxymethyl)benzonitrile
Topic: Reduction of the Nitrile Group in 5-Amino-2-(methoxymethyl)benzonitrile Content Type: Detailed Application Note & Protocol Guide Audience: Synthetic Organic Chemists, Process Chemists, and Drug Discovery Scientist...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Reduction of the Nitrile Group in 5-Amino-2-(methoxymethyl)benzonitrile
Content Type: Detailed Application Note & Protocol Guide
Audience: Synthetic Organic Chemists, Process Chemists, and Drug Discovery Scientists.
Executive Summary & Strategic Analysis
Target Transformation:
Conversion of 5-Amino-2-(methoxymethyl)benzonitrile (Substrate 1 ) to 3-(Aminomethyl)-4-(methoxymethyl)aniline (Product 2 ).
The Chemical Challenge:
This transformation presents a triad of chemoselectivity challenges that disqualify standard "textbook" reductions:
The Free Aniline: The existing primary amine at position 5 is a Lewis base. Electrophilic reducing agents (e.g., Borane, DIBAL) will coordinate here first, requiring excess reagent and complicating workup.
The Methoxymethyl (MOM) Ether: While stable to bases and reducing agents, MOM ethers are acid-labile . Protocols requiring strong acidic quenching (common in Borane or AlH3 reductions) risk deprotecting the ether to a phenol/alcohol.
Primary Amine Selectivity: Reduction of nitriles often yields secondary amines (dimers) via the condensation of the intermediate imine with the product amine.[1]
Recommended Strategy:
Based on the functional group matrix, Catalytic Hydrogenation over Raney Nickel is the superior method for scalability and chemoselectivity, as it avoids the acidic workup that endangers the MOM group. A Cobalt Chloride/Sodium Borohydride protocol is provided as a robust alternative for small-scale/discovery chemistry.
Decision Matrix & Workflow
The following logic flow illustrates the selection process for the optimal reduction pathway.
Figure 1: Strategic selection of reduction method based on scale and functional group stability. Note the exclusion of Borane due to MOM ether incompatibility.
Method A: Catalytic Hydrogenation (Raney Nickel)
Best for: Scale-up (>5g), high purity requirements, and preserving the MOM ether.
Mechanism & Rationale
Raney Nickel acts as a surface catalyst. The nitrile adsorbs onto the Ni surface and undergoes stepwise insertion of hydrogen.
Critical Additive: Ammonia (NH₃) or Methanolic Ammonia.
Why? The intermediate imine (
) can react with the newly formed amine () to form a secondary amine dimer (). Excess ammonia shifts the equilibrium, suppressing dimer formation.
Detailed Protocol
Reagents:
Substrate: 1.0 equiv
Raney Nickel (Slurry in water/active): ~20 wt% loading relative to substrate.
Solvent: 7N NH₃ in Methanol (Commercial) or MeOH saturated with NH₃ gas.
Raney Nickel is pyrophoric when dry.[2] Never expose dry catalyst to air.
Wash the commercial Raney Ni slurry (usually pH > 9) three times with water, then three times with absolute methanol to remove water. Keep the catalyst covered by solvent at all times.
Reaction Setup:
In a hydrogenation vessel (or round-bottom flask), dissolve the substrate in 7N methanolic ammonia (concentration ~0.1 M).
Carefully transfer the washed Raney Ni slurry into the vessel under an argon/nitrogen stream.
Hydrogenation:
Lab Scale: Purge the flask with H₂ (balloon) x3. Stir vigorously at Room Temperature (RT) for 4–12 hours.
Process Scale: Pressurize Parr reactor to 50 psi (3.4 bar) H₂. Agitate at RT.
Monitoring (IPC):
Monitor by HPLC or TLC (Eluent: 10% MeOH in DCM + 1% NH₄OH).
Endpoint: Disappearance of the nitrile peak; appearance of the polar amine spot near the baseline.
Workup:
Purge the vessel with Nitrogen/Argon.
Filter the mixture through a pad of Celite (diatomaceous earth) to remove the catalyst. Keep the filter cake wet with water/methanol to prevent ignition.
Concentrate the filtrate under reduced pressure.[3][4]
Note: The MOM ether remains intact because the conditions are basic/neutral.
Yield Expectation: 85–95%
Data Validation:
¹H NMR: Disappearance of aromatic protons shift; appearance of benzylic methylene doublet (~3.8 ppm) and broad NH₂ singlets.
Method B: Cobalt Chloride / Sodium Borohydride
Best for: Discovery scale (<1g), labs without hydrogenation equipment, or rapid parallel synthesis.
Mechanism & Rationale
This method generates "Cobalt Boride" (Co₂B) in situ, which functions as a heterogeneous catalyst for hydride transfer. It is exceptionally mild and selective for nitriles over other functional groups, often referred to as the "Magic Blue" reduction (though the precipitate is black).
Raney Nickel Reduction Protocol: Wu, B., et al. "Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines."[6] Tetrahedron Letters, 2011.
MOM Ether Stability: Greene, T.W., Wuts, P.G.M. "Protective Groups in Organic Synthesis." Wiley-Interscience. (MOM ethers are stable to basic/reducing conditions but cleaved by acid).
Cobalt Boride Reduction: "Reduction of Nitriles to Amines using CoCl2/NaBH4." Organic Chemistry Portal.
General Nitrile Reduction Guide: "Nitrile to Amine - Common Conditions and Mechanisms." Common Organic Chemistry.
Application Notes and Protocols for the Acylation of 5-Amino-2-(methoxymethyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This comprehensive technical guide provides detailed application notes and validated protocols fo...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
This comprehensive technical guide provides detailed application notes and validated protocols for the N-acylation of 5-Amino-2-(methoxymethyl)benzonitrile, a key intermediate in the synthesis of various pharmacologically active compounds. This document moves beyond a simple recitation of procedures to offer an in-depth analysis of reagent selection, reaction mechanisms, and optimization strategies. The protocols herein are designed to be self-validating, with an emphasis on the causality behind experimental choices to ensure robust and reproducible outcomes. This guide is intended to empower researchers in medicinal chemistry and drug development to efficiently synthesize a diverse range of acylated derivatives from this versatile starting material.
Introduction: The Significance of Acylated 5-Amino-2-(methoxymethyl)benzonitrile Derivatives
5-Amino-2-(methoxymethyl)benzonitrile is a valuable building block in medicinal chemistry due to its unique substitution pattern, which offers multiple points for diversification. The primary amino group serves as a key handle for the introduction of a wide array of acyl moieties, leading to the formation of amide bonds. Amide functionalities are prevalent in a vast number of approved drugs and biologically active molecules, contributing to their pharmacological properties through hydrogen bonding interactions with biological targets.[1][2] The acylation of this specific aniline derivative allows for the systematic exploration of structure-activity relationships (SAR) by modifying the acyl substituent, which can influence properties such as potency, selectivity, and pharmacokinetic profiles.
The electronic nature of the substituents on the aromatic ring of 5-Amino-2-(methoxymethyl)benzonitrile—the electron-donating methoxymethyl group and the electron-withdrawing cyano group—influences the nucleophilicity of the amino group. The ortho-methoxymethyl group, being electron-donating, is expected to enhance the reactivity of the amino group towards acylation.[3] Conversely, the meta-cyano group has an electron-withdrawing effect, which can modulate the basicity and nucleophilicity of the amine. Understanding these electronic effects is crucial for selecting the appropriate acylating agent and reaction conditions to achieve high yields and purity.
This guide will detail three primary classes of reagents for the acylation of 5-Amino-2-(methoxymethyl)benzonitrile: Acid Chlorides , Acid Anhydrides , and Carboxylic Acids with Coupling Agents . Each section will provide a theoretical background, a detailed experimental protocol, and a discussion of the advantages and limitations of the method.
Strategic Selection of Acylation Reagents
The choice of an acylating agent is a critical decision in the synthetic workflow. The following diagram illustrates a decision-making process for selecting the most appropriate reagent based on factors such as substrate reactivity, desired scale, and the nature of the acyl group to be introduced.
Caption: General scheme for acylation with an acid chloride.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Argon or Nitrogen gas supply
Procedure:
To a dry round-bottom flask under an inert atmosphere (argon or nitrogen), add 5-Amino-2-(methoxymethyl)benzonitrile (1.0 eq.).
Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration).
Cool the solution to 0 °C in an ice bath.
Add triethylamine (1.2 eq.) to the stirred solution.
In a separate flask, dissolve the acyl chloride (1.05 eq.) in a small amount of anhydrous DCM.
Add the acyl chloride solution dropwise to the cooled amine solution over 10-15 minutes.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by adding water.
Transfer the mixture to a separatory funnel and wash sequentially with saturated NaHCO₃ solution and brine.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
The crude product can be purified by recrystallization or silica gel column chromatography.
Wide variety of acid chlorides are commercially available.
Can be too reactive for substrates with sensitive functional groups.
Protocol II: Acylation using Acid Anhydrides
4.1. Mechanistic Rationale and Considerations
Acid anhydrides are another common class of acylating agents. They are generally less reactive than acid chlorides, which can be advantageous for controlling the reaction and for substrates with sensitive functional groups. The mechanism is similar to that of acid chlorides, involving nucleophilic attack of the amine on a carbonyl carbon, followed by elimination of a carboxylate anion as the leaving group. A base is also typically used to neutralize the carboxylic acid byproduct. For simple acylations, such as acetylation, acetic anhydride is a cost-effective and readily available reagent.
4.2. Detailed Experimental Protocol
Reaction Scheme:
Caption: General scheme for acylation with an acid anhydride.
Materials:
5-Amino-2-(methoxymethyl)benzonitrile
Acid anhydride (e.g., acetic anhydride) (1.1 eq.)
Pyridine or Triethylamine (as base and/or solvent)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
Dissolve 5-Amino-2-(methoxymethyl)benzonitrile (1.0 eq.) in pyridine or a suitable solvent like DCM or THF containing triethylamine (1.5 eq.).
Add the acid anhydride (1.1 eq.) to the solution.
Stir the reaction mixture at room temperature for 2-6 hours. The reaction may be gently heated if necessary. Monitor by TLC.
Once the reaction is complete, remove the solvent under reduced pressure.
Dissolve the residue in ethyl acetate and wash with 1 M HCl to remove excess pyridine/triethylamine.
Subsequently, wash the organic layer with saturated NaHCO₃ solution to remove the carboxylic acid byproduct, followed by a brine wash.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.
Purify the product by recrystallization or column chromatography.
4.3. Advantages and Disadvantages
Advantages
Disadvantages
Moderately reactive, allowing for better control.
Less reactive than acid chlorides.
Less sensitive to moisture than acid chlorides.
May require heating for less reactive substrates.
Cost-effective for simple acylations.
Byproduct needs to be removed during workup.
Protocol III: Acylation using Carboxylic Acids and Coupling Agents
5.1. Mechanistic Rationale and Considerations
This method is the mildest and most versatile for amide bond formation. It involves the activation of a carboxylic acid with a coupling agent to form a highly reactive intermediate, which is then susceptible to nucleophilic attack by the amine. A wide variety of coupling agents are available, with common examples including carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often used in conjunction with additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) to suppress side reactions and reduce racemization. [4]This method is particularly useful for coupling precious or complex carboxylic acids and for substrates that are sensitive to harsher conditions.
5.2. Detailed Experimental Protocol
Reaction Scheme:
Caption: General scheme for acylation using a coupling agent.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
In a dry round-bottom flask, dissolve the carboxylic acid (1.1 eq.), EDC (1.2 eq.), and HOBt (1.2 eq.) in anhydrous DMF or DCM.
Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.
Add 5-Amino-2-(methoxymethyl)benzonitrile (1.0 eq.) to the reaction mixture, followed by DIPEA (2.0 eq.).
Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC.
Upon completion, dilute the reaction mixture with ethyl acetate and wash with water to remove DMF and water-soluble byproducts.
Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography.
5.3. Advantages and Disadvantages
Advantages
Disadvantages
Very mild reaction conditions.
Coupling agents and additives can be expensive.
Broad substrate scope.
Byproducts (e.g., DCU from DCC) can be difficult to remove.
High yields and low levels of side reactions.
Reactions can be slower than with acid chlorides.
Comparative Summary of Acylation Methods
Feature
Acid Chlorides
Acid Anhydrides
Carboxylic Acids + Coupling Agents
Reactivity
Very High
High
Moderate (tunable)
Reaction Conditions
Anhydrous, often at 0 °C to RT, with base.
Anhydrous, RT to elevated temp, with base.
Anhydrous, RT, with base and additives.
Cost
Generally low to moderate.
Low for simple anhydrides.
Higher due to coupling agents.
Byproducts
HCl (neutralized by base).
Carboxylic acid (removed by workup).
Urea derivatives (from carbodiimides), water.
Ideal For
Rapid synthesis with robust substrates.
Cost-effective, large-scale acylations.
Sensitive substrates, complex carboxylic acids.
Conclusion
The N-acylation of 5-Amino-2-(methoxymethyl)benzonitrile is a fundamental transformation for the generation of diverse chemical libraries for drug discovery and development. The choice of acylating agent—acid chloride, acid anhydride, or a carboxylic acid with a coupling agent—should be guided by the specific requirements of the synthesis, including the reactivity of the acylating partner, the scale of the reaction, and the presence of other functional groups. The protocols provided in this guide offer robust and reproducible methods for achieving this transformation, and the accompanying mechanistic insights are intended to facilitate troubleshooting and optimization. By understanding the principles behind each method, researchers can confidently and efficiently synthesize the desired acylated derivatives of this important building block.
References
Metal-free site-selective C–H cyanoalkylation of 8-aminoquinoline and aniline-derived amides with azobisisobutyronitrile. PMC. [Link]
Acetonitrile and benzonitrile as versatile amino sources in copper-catalyzed mild electrochemical C–H amidation reactions. PMC. [Link]
Friedel–Crafts acylation of substituted anisole. Chemistry Stack Exchange. [Link]
Acylation of Aniline Explained: Definition, Examples, Practice & Video Lessons. Pearson. [Link]
Scientists introduce unprecedented and highly creative approach to amide synthesis. Catrin. [Link]
Green Synthesis of Substituted Anilines and Quinazolines from Isatoic Anhydride-8-amide. Scientific Reports. [Link]
Comparison of methods for benzamide synthesis from benzonitrile. ResearchGate. [Link]
Process for preparing aniline derivatives.
Synthesis and analysis of amides. Chemistry Education. [Link]
Deaminative Cyanation of Anilines by Oxylanion Radical Transfer. PMC. [Link]
The Lewis Assisted C—CN Bond Activation of Benzonitrile Using Zerovalent Group 10 Metal Complexes with Dippe Ligand. TACC. [Link]
General pathways for the synthesis of amides through the hydration of a nitrile intermediate. ResearchGate. [Link]
N-Acylation in Combinatorial Chemistry. ResearchGate. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides an in-depth exploration of synthetic strategies for preparing medicinally relevant heterocyclic compounds, specifically quinazolines, utilizing 5-Amino-2-(methoxymethyl)benzonitrile as a versatile starting material. The unique arrangement of ortho-disposed amino and cyano functionalities on this precursor makes it an ideal substrate for powerful cyclization reactions. We present not only detailed, step-by-step protocols but also the underlying mechanistic principles and rationale for experimental choices, aimed at researchers, medicinal chemists, and drug development professionals. This document is structured to serve as a practical laboratory guide and a resource for understanding the chemical logic behind these important transformations.
Introduction: The Strategic Value of the ortho-Aminobenzonitrile Scaffold
Nitrogen-containing heterocyclic compounds form the structural core of a vast number of pharmaceuticals, agrochemicals, and functional materials.[1][2] Among these, the quinazoline and benzimidazole frameworks are privileged scaffolds, appearing in numerous FDA-approved drugs due to their ability to mimic biological structures and interact with a wide range of enzymatic targets. The efficient construction of these ring systems is a cornerstone of modern synthetic chemistry.
The precursor, 5-Amino-2-(methoxymethyl)benzonitrile, is a highly functionalized and strategically valuable building block.[3][4] Its utility stems from three key features:
The ortho-Amino-Cyano Moiety: This arrangement is perfectly pre-organized for cyclization reactions, enabling the direct formation of fused six-membered rings.[3]
The C5-Amino Group: This secondary amine provides a reactive handle for post-cyclization modification, allowing for the generation of compound libraries and the fine-tuning of pharmacological properties through Structure-Activity Relationship (SAR) studies.
The C2-Methoxymethyl Group: This substituent influences the electronic properties and solubility of the molecule and its derivatives, offering another vector for molecular design.
This application note will focus on a robust and widely-used pathway for the synthesis of 4-aminoquinazoline derivatives, a class of compounds known for its therapeutic applications, including as kinase inhibitors in oncology.[5]
Core Synthetic Strategy: From Aminobenzonitrile to 4-Aminoquinazoline
The conversion of a 2-aminobenzonitrile to a 4-aminoquinazoline is a powerful and convergent synthetic strategy. The overall transformation involves the construction of the pyrimidine ring of the quinazoline system by introducing a one-carbon unit and a nitrogen atom. Our chosen methodology proceeds via a highly reactive N,N-dimethylformimidamide intermediate, which then undergoes a cyclocondensation with an appropriate amine.[6]
Mechanistic Rationale and Causality
The reaction is conceptually divided into two key stages, as illustrated below. Understanding the "why" behind each step is critical for troubleshooting and adaptation.
Diagram 1: High-level workflow for 4-aminoquinazoline synthesis.
Stage 1: Formation of the Formimidamide Intermediate:
The Reagent Choice: Dimethylformamide-dimethylacetal (DMF-DMA) is an ideal one-carbon synthon. It is highly electrophilic and serves as an activated form of formic acid. Its reaction with the primary C5-amino group of our precursor is rapid and high-yielding.
The "Why": The acetal structure makes the central carbon highly susceptible to nucleophilic attack by the aniline amine. The byproducts, methanol and dimethylamine, are volatile and easily removed, driving the reaction to completion. A high-boiling, aprotic solvent like toluene is used to achieve the necessary temperature for the condensation.
Stage 2: Cyclocondensation and the Dimroth Rearrangement:
The Key Step: The formimidamide intermediate reacts with a primary amine (e.g., a substituted aniline). This is not a simple displacement. The reaction proceeds through a fascinating and powerful mechanism known as the Dimroth rearrangement.[6]
Mechanism Deep Dive: The external amine attacks the imidamide carbon, leading to a tetrahedral intermediate. This intermediate then undergoes a ring-closing step where the nitrogen of the original aminobenzonitrile attacks the electrophilic carbon of the nitrile group. This intramolecular cyclization is the crucial C-N bond-forming event. A series of proton transfers and rearrangements, characteristic of the Dimroth mechanism, ensues, ultimately leading to the stable, aromatic quinazoline ring system after the elimination of a water molecule.[6] Acetic acid is often used as the solvent and catalyst in this step, as it facilitates the necessary proton transfers and promotes the final dehydration.
Detailed Experimental Protocols
Disclaimer: All laboratory work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves. All reagents should be handled according to their Safety Data Sheets (SDS).
Protocol 1: Synthesis of N-(4-Amino-2-((4-fluorophenyl)amino)-7-(methoxymethyl)quinazolin-6-yl)acrylamide
This protocol details a representative synthesis of a 4-anilinoquinazoline derivative, a common core in kinase inhibitors.
Table 1: Reagents and Materials
Reagent
CAS No.
M.W. ( g/mol )
Quantity
Notes
5-Amino-2-(methoxymethyl)benzonitrile
918832-75-0
162.19
1.0 g (6.17 mmol)
Starting Material
Dimethylformamide-dimethylacetal (DMF-DMA)
4637-24-5
119.16
4.4 g (37.0 mmol)
Use fresh, moisture-sensitive
Toluene
108-88-3
92.14
20 mL
Anhydrous
4-Fluoroaniline
371-40-4
111.12
0.76 g (6.80 mmol)
Reagent for cyclization
Glacial Acetic Acid
64-19-7
60.05
15 mL
Solvent and catalyst for cyclization
Ethyl Acetate
141-78-6
88.11
As needed
For extraction and chromatography
Hexanes
110-54-3
86.18
As needed
For chromatography
Saturated Sodium Bicarbonate Solution (aq.)
N/A
N/A
As needed
For work-up
Brine (Saturated NaCl solution, aq.)
N/A
N/A
As needed
For work-up
Anhydrous Magnesium Sulfate (MgSO₄)
7487-88-9
120.37
As needed
Drying agent
Step-by-Step Methodology:
Part A: Synthesis of the Formimidamide Intermediate
To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-Amino-2-(methoxymethyl)benzonitrile (1.0 g, 6.17 mmol).
Add anhydrous toluene (20 mL) to the flask.
Add DMF-DMA (4.4 g, 37.0 mmol, 6 equivalents) to the suspension.
Experimental Rationale: A large excess of DMF-DMA is used to ensure complete conversion of the starting material and to act as a scavenger for any residual water.
Heat the reaction mixture to reflux (approx. 110 °C) and stir for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material spot is consumed.
After the reaction is complete, allow the mixture to cool to room temperature.
Remove the toluene and excess DMF-DMA under reduced pressure using a rotary evaporator to yield the crude intermediate as a dark oil or solid. This intermediate is typically used in the next step without further purification.
Diagram 2: Step-by-step experimental workflow for the synthesis.
Part B: Cyclization to the 4-Anilinoquinazoline
To the flask containing the crude intermediate, add glacial acetic acid (15 mL).
Experimental Rationale: A slight excess of the aniline ensures the complete consumption of the valuable intermediate. Acetic acid serves as both the solvent and an acid catalyst for the cyclization and subsequent dehydration.
Heat the reaction mixture to reflux (approx. 118 °C) and stir for 2-3 hours. Monitor the reaction by TLC until the intermediate spot has been consumed.
After cooling to room temperature, remove the acetic acid under reduced pressure.
To the resulting residue, carefully add saturated sodium bicarbonate solution until the pH is ~8-9 to neutralize the excess acetic acid.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Part C: Purification
Purify the crude residue by flash column chromatography on silica gel.
Elute with a gradient of hexanes and ethyl acetate (e.g., starting from 30% ethyl acetate in hexanes and gradually increasing to 70%).
Combine the fractions containing the desired product (identified by TLC) and evaporate the solvent to yield the pure 4-anilinoquinazoline derivative as a solid.
Expected Results and Substrate Scope
The described protocol is robust and amenable to variation. The use of different substituted anilines in Part B allows for the creation of a diverse library of compounds.
Table 2: Representative Substrate Scope and Expected Yields
Introduces another functional group for further modification.
Conclusion
5-Amino-2-(methoxymethyl)benzonitrile stands out as a powerful and versatile precursor for the synthesis of complex heterocyclic molecules. The protocol detailed herein for the construction of 4-aminoquinazolines is efficient, high-yielding, and based on well-understood mechanistic principles.[6] By explaining the causality behind reagent selection and reaction conditions, we empower researchers to not only replicate these results but also to intelligently adapt these methods for the synthesis of novel compounds in their own drug discovery and development programs.
References
Benchchem. The Thorpe-Ziegler Cyclization: A Comprehensive Guide to the Synthesis of 2,2-Diphenyl-cyclopentanone. Benchchem.
MDPI. Design, Synthesis, and Antitumor Activity of Novel Quinazoline Derivatives. MDPI.
Wikipedia. Thorpe reaction. Wikipedia. Available at: [Link].
MDPI. Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity. MDPI. Available at: [Link].
Chem-Station. Thorpe-Ziegler Reaction. Chem-Station Int. Ed. Available at: [Link].
LookChem. Thorpe Reaction - Chempedia. LookChem. Available at: [Link].
ScienceDirect. New benzimidazole derivatives: Design, synthesis, docking, and biological evaluation. ScienceDirect. Available at: [Link].
PubMed. Enaminonitrile in heterocyclic synthesis: synthesis and antimicrobial evaluation of some new pyrazole, isoxazole and pyrimidine derivatives incorporating a benzothiazole moiety. PubMed. Available at: [Link].
Wiley Online Library. Design, synthesis, and evaluation of new α‐aminonitrile‐based benzimidazole biomolecules as potent antimicrobial and antitubercular agents. Wiley Online Library. Available at: [Link].
Royal Society of Chemistry. Heterocyclic Synthesis via Enaminonitriles: A Convenient Route to Some New Pyrazole, Isoxazole, Pyrimidine, Pyrazolo[1,5-a]pyrimidine, Pyrimido[1,2-a]benzimidazole and Pyrido[1,2-a]benzimidazole Derivatives. Journal of Chemical Research, Synopses. Available at: [Link].
Google Patents. Process for the preparation of substituted 3-aminobenzonitriles. Google Patents.
National Institutes of Health. Transition-metal-catalyzed synthesis of quinazolines: A review. PMC. Available at: [Link].
SciELO. Bioactive Amino-Quinazolines: Synthesis and Therapeutic Applications. SciELO. Available at: [Link].
National Institutes of Health. Synthesis of Novel Benzimidazolyl-substituted Acrylonitriles and Amidino-substituted Benzimidazo[1,2-a]Quinolines. PMC. Available at: [Link].
IJFMR. Synthesis of Benzimidazoles using High Yield Thermal Method. International Journal for Multidisciplinary Research. Available at: [Link].
Bentham Science. A Critical Analysis of the Modern Synthetic Procedures Used to Produce Benzimidazole Candidates. Bentham Science. Available at: [Link].
National Institutes of Health. Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines. PMC. Available at: [Link].
PubChem. 5-amino-2-(methoxymethyl)benzonitrile. PubChem. Available at: [Link].
Frontiers. Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles. Frontiers in Chemistry. Available at: [Link].
Beilstein Journals. Me3Al-mediated domino nucleophilic addition/intramolecular cyclisation of 2-(2-oxo-2-phenylethyl)benzonitriles with amines; a convenient approach for the synthesis of substituted 1-aminoisoquinolines. Beilstein Journal of Organic Chemistry. Available at: [Link].
National Institutes of Health. Syntheses of Natural and Non-Natural β-Amino Acids Using Racemic and Enantioselective Sulfamate-Tethered Aza-Michael Cyclization Reactions. PMC. Available at: [Link].
PubChem. 5-Cyclopropyl-2-[(2-methoxyethyl)amino]benzonitrile. PubChem. Available at: [Link].
Optimized solvent systems for reactions involving 5-Amino-2-(methoxymethyl)benzonitrile
Executive Summary & Molecule Profile 5-Amino-2-(methoxymethyl)benzonitrile (CAS: 1354552-36-7) is a specialized aniline intermediate, increasingly utilized in the synthesis of plasma kallikrein inhibitors (e.g., analogs...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecule Profile
5-Amino-2-(methoxymethyl)benzonitrile (CAS: 1354552-36-7) is a specialized aniline intermediate, increasingly utilized in the synthesis of plasma kallikrein inhibitors (e.g., analogs of Berotralstat) and kinase inhibitors. Its structure features three distinct reactive handles: a nucleophilic aniline amine (C-5), an electrophilic nitrile (C-1), and a benzylic methyl ether (C-2) which serves as a masked benzylic alcohol or a lipophilic spacer.
This guide provides optimized solvent systems and protocols to maximize reaction yields while preserving the integrity of the potentially sensitive benzylic ether moiety.
Physicochemical Profile
Property
Specification
Molecular Formula
C₉H₁₀N₂O
Molecular Weight
162.19 g/mol
Appearance
Off-white to pale yellow solid
pKa (Aniline)
~3.5–4.0 (Predicted; reduced basicity due to CN group)
LogP
~1.15 (Moderate Lipophilicity)
Key Sensitivity
Benzylic ether oxidation; Hydrogenolysis (Pd/C)
Optimized Solvent Systems
Selection of the solvent system is critical due to the "push-pull" electronic nature of the molecule (electron-donating amine vs. electron-withdrawing nitrile).
Hydrogenation (Risk of ether cleavage), Nucleophilic addition to CN.
Non-Polar
Toluene
Moderate (Heat req.)
Dean-Stark dehydrations, Suzuki couplings.
Aqueous
Water
Poor (<1 mg/mL)
Biphasic workups only (pH < 2 solubilizes as salt).
Critical Application Protocols
Protocol A: Amide Coupling (Targeting the C-5 Amine)
Context: Attaching the scaffold to a carboxylic acid core (e.g., Pyrazole acid in kallikrein inhibitors).
Rationale: The C-5 amine is deactivated by the nitrile group. Standard carbodiimide couplings (EDC/NHS) may be sluggish. Mixed anhydride or acid chloride methods are preferred for higher conversion.
Coupling Agent: HATU (1.2 equiv) or T3P (Propylphosphonic anhydride)
Base: DIPEA (3.0 equiv)
Solvent: DMF (anhydrous)
Step-by-Step Procedure:
Dissolution: Dissolve the Acid Partner in anhydrous DMF (5 mL/mmol) under N₂ atmosphere.
Activation: Add DIPEA followed by HATU. Stir at 0°C for 15 minutes to form the active ester.
Addition: Add 5-Amino-2-(methoxymethyl)benzonitrile (solid or DMF solution) in one portion.
Reaction: Allow to warm to Room Temperature (RT). Stir for 4–16 hours.
QC Check: Monitor by LC-MS. The nitrile peak (~2220 cm⁻¹) should remain; the amine peak should disappear.
Workup (Precipitation Method): Pour the reaction mixture into ice-cold water (10x volume). The product usually precipitates. Filter and wash with water.
Alternative: If oil forms, extract with EtOAc, wash with 5% LiCl (to remove DMF), then brine.
Protocol B: Nitrile Hydrolysis to Amide (Controlled)
Context: Converting the C-1 Nitrile to a primary amide without affecting the benzylic ether.
Rationale: Strong acidic hydrolysis (conc. HCl, reflux) risks cleaving the benzylic methyl ether (Ar-CH₂-OMe → Ar-CH₂-OH or Ar-CH₂-Cl). Basic hydrolysis with peroxide is milder.
Reagents:
Substrate: 1.0 equiv
Reagent: 30% H₂O₂ (5.0 equiv)
Base: K₂CO₃ (2.0 equiv) or NaOH (1.0 equiv)
Solvent: DMSO or MeOH/Water (4:1)
Step-by-Step Procedure:
Dissolve substrate in DMSO (3 mL/mmol).
Add K₂CO₃ followed by dropwise addition of H₂O₂ at 0°C (Exothermic!).
Stir at RT for 2 hours.
Quench: Carefully add saturated Na₂SO₃ solution to quench excess peroxide (Test with starch-iodide paper).
Extraction: Dilute with water, extract with EtOAc.
Stability & Handling: The Benzylic Ether "Watch-Out"
The 2-(methoxymethyl) group is a benzylic ether. Unlike simple alkyl ethers, it possesses specific reactivities that can lead to impurity formation.
Hydrogenolysis Risk:
Avoid: Pd/C + H₂ (balloon) in MeOH/AcOH. This conditions frequently cleaves benzylic ethers (Ar-CH₂-OMe → Ar-CH₃).
Alternative: If reducing a nitro group elsewhere on the molecule, use Fe/NH₄Cl or SnCl₂ (chemoselective reduction) to preserve the ether.
Oxidation Risk:
Benzylic hydrogens are susceptible to radical oxidation. Avoid prolonged exposure of solutions to air/light, which can oxidize the methylene to a benzoate (Ar-CO-OMe).
Lewis Acid Sensitivity:
Avoid: BBr₃, AlCl₃, or high concentrations of TMSI. These will de-methylate the ether.
Decision Logic for Solvent Selection (Visualization)
The following diagram illustrates the logical decision tree for selecting the optimal solvent system based on the intended chemical transformation.
Caption: Decision tree for solvent selection based on reaction type, prioritizing the stability of the benzylic ether moiety.
References
BioCryst Pharmaceuticals. (2020).[1][2] FDA Approval Package for ORLADEYO™ (berotralstat).[1] U.S. Food and Drug Administration.[3][4] [Link]
Zhang, J., et al. (2021). "Discovery of Berotralstat (BCX7353): An Oral Plasma Kallikrein Inhibitor for the Treatment of Hereditary Angioedema."[5] Journal of Medicinal Chemistry, 64(12), 8076–8100. [Link]
National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 91883275: 5-amino-2-(methoxymethyl)benzonitrile."[6] PubChem. [Link][6]
Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Reference for Benzylic Ether stability). [Link]
Purification methods for crude 5-Amino-2-(methoxymethyl)benzonitrile
Technical Support Center: Purification of 5-Amino-2-(methoxymethyl)benzonitrile Executive Summary & Chemical Profile Compound: 5-Amino-2-(methoxymethyl)benzonitrile CAS (Analogous Reference): 214623-57-1 (Methoxy analog)...
Application Context:
This compound is a critical intermediate, often utilized in the synthesis of kinase inhibitors or boron-containing pharmaceuticals (e.g., benzoxaboroles).[1] Its purity is paramount because the amino group is typically the nucleophile in subsequent steps (e.g., amide coupling, SNAr).[1] Impurities such as unreacted nitro precursors or hydrolyzed amides can lead to side reactions that are difficult to separate later.[1][2]
Key Functional Groups for Purification:
Primary Amine (-NH2): Basic.[1] Allows for acid-base extraction and forms salts.[1]
Nitrile (-CN): Neutral but polar.[1] Susceptible to hydrolysis (to amide/acid) under strong acidic/basic conditions with heat.[1]
Methoxymethyl Ether (-CH2OCH3): Acid-sensitive (can cleave to alcohol) but stable to bases.[1]
Initial Assessment & Characterization (FAQ)
Q1: My crude material is a dark brown solid/oil. Is this normal?A: Yes. Crude aminobenzonitriles are often dark due to trace oxidation products (azo compounds) or residual nitro precursors.[1]
Action: Perform Thin Layer Chromatography (TLC) using 50% Ethyl Acetate in Hexanes.
Visualization: UV (254 nm) and Ninhydrin stain (amines turn red/purple).[1]
Target: The product should be a distinct spot (Rf ~0.3-0.5). A fast-moving yellow spot usually indicates unreacted nitro starting material.[1] A baseline spot often indicates inorganic salts or fully hydrolyzed acids.[1]
Q2: Can I use LC-MS to check purity?A: Yes, but be aware of the ionization.
Warning: If you see a mass of 181 m/z, you have likely hydrolyzed the nitrile to an amide (M+18).[1] If you see 149 m/z, you may have cleaved the ether (loss of -CH3 or similar fragmentation).[1]
Core Purification Methodologies
Method A: Acid-Base Extraction (The "Workhorse" Protocol)
Best for: Removing non-basic impurities (nitro compounds, neutral side products).[1]
Principle: The amino group is protonated by dilute acid, becoming water-soluble.[1] Neutral impurities remain in the organic layer.[1]
Protocol:
Dissolution: Dissolve crude solid in Ethyl Acetate (EtOAc) (10 mL/g).
Extraction (Acidic): Extract with 0.5 M HCl (2 x 5 mL/g). Note: Keep cold (0-5°C) to prevent nitrile hydrolysis.
Separation:
Organic Layer: Contains non-basic impurities.[1] Discard (or save for recovery).
Aqueous Layer: Contains product as hydrochloride salt.[1]
Basification: Cool the aqueous layer to 0°C. Slowly add 2 M NaOH or saturated NaHCO3 until pH reaches 9-10. The product will precipitate or oil out.[1][2][3]
Extraction (Basic): Extract the cloudy aqueous mixture with EtOAc (3 x 5 mL/g).
Drying: Wash combined organics with brine, dry over Na2SO4, filter, and concentrate.
Visual Workflow (DOT Diagram):
Caption: Workflow for Acid-Base Extraction to isolate basic amine from neutral impurities.
Method B: Recrystallization
Best for: High-purity requirements (>98%) and removing colored impurities.
Troubleshooting "Oiling Out":
If the product separates as an oil instead of crystals:
Re-heat to dissolve the oil.
Seed: Add a tiny crystal of pure product (if available) or scratch the glass side with a rod.[1]
Slow Cool: Wrap the flask in foil/towel to cool very slowly to room temperature.
Anti-solvent: Add Hexane dropwise to the hot solution until just cloudy, then clear with one drop of solvent before cooling.[1]
Method C: Column Chromatography
Best for: Difficult separations where acid-base extraction failed.
Stationary Phase: Silica Gel (Standard 40-63 µm).[1]
Mobile Phase: Hexane : Ethyl Acetate (Gradient 90:10 -> 50:50).[1]
Modifier (Critical): Add 1% Triethylamine (TEA) or 1% NH4OH to the mobile phase.[1]
Reason: The basic amine interacts with acidic silanol groups on silica, causing "tailing" (streaking).[1][3] The modifier blocks these sites, sharpening the peak.[1]
Troubleshooting Guide (Q&A)
Q3: I lost my product during the Acid-Base extraction! Where is it?A: Check the pH of your aqueous layer before the second extraction.[1]
Issue: If the pH is not basic enough (< 9), the amine is still protonated (water-soluble) and won't move to the organic layer.[1]
Fix: Add more NaOH until pH paper turns dark blue/purple, then re-extract.
Q4: The product is pure by NMR but still yellow/brown.A: Trace azo-impurities are highly colored but low mass.[1]
Sigma-Aldrich. (2024).[1] Product Specification: 5-Amino-2-methoxybenzonitrile (CAS 214623-57-1).[5] Link
Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Standard reference for acid-base extraction of amines).
Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (General protocols for recrystallization of aromatic amines).
Minimizing byproduct formation during 5-Amino-2-(methoxymethyl)benzonitrile functionalization
Technical Support Center: 5-Amino-2-(methoxymethyl)benzonitrile Functionalization Status: Operational Ticket Queue: High Priority (Byproduct Mitigation) Lead Scientist: Dr. A. Vance Subject: Minimizing structural degrada...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 5-Amino-2-(methoxymethyl)benzonitrile Functionalization
Status: Operational
Ticket Queue: High Priority (Byproduct Mitigation)
Lead Scientist: Dr. A. Vance
Subject: Minimizing structural degradation during amine functionalization.
Core Directive & Criticality Matrix
User Advisory:
You are working with a trifunctional scaffold (Aniline + Nitrile + Benzyl Methyl Ether). The primary challenge is that conditions used to activate the aniline (Position 5) often degrade the nitrile (Position 1) or the ether (Position 2).
The Trap: The nitrile is meta to the amine, reducing the amine's nucleophilicity. This tempts researchers to use harsher conditions (higher temp, stronger Lewis acids), which triggers hydrolysis of the nitrile or cleavage of the benzylic ether.
Ticket #CN-404: "My Nitrile converted to a Primary Amide."
Symptom: LCMS shows a +18 mass shift (M+18) relative to the product. NMR shows loss of distinct -CN peak and appearance of broad amide protons.
Diagnosis:Nitrile Hydrolysis .
Root Cause:
Adventitious Water: Using non-anhydrous solvents with Lewis acids.
Acidic Workup: Quenching an amine coupling reaction with strong aqueous acid (e.g., 1M HCl) and letting it sit.
Basic Hydrolysis: Using strong hydroxide bases (NaOH/LiOH) in aqueous/alcoholic mixtures.
Corrective Protocol (The "Dry-System" Approach):
Reagent Swap: Switch from aqueous bases to non-nucleophilic organic bases (DIPEA, Et₃N, or 2,6-Lutidine).
Solvent Control: Use commercially available "Anhydrous" grade DMF or THF. Add 3Å molecular sieves to the reaction vessel.
Workup Adjustment: Quench with saturated NH₄Cl (mildly acidic) or NaHCO₃ (mildly basic) at 0°C . Do not let the layers stir for prolonged periods; separate immediately.
Ticket #OR-502: "I lost the Methyl group (Demethylation)."
Symptom: LCMS shows a -14 mass shift (M-14). The product is more polar on TLC.
Diagnosis:Ether Cleavage (De-alkylation) .
Root Cause:
Lewis Acid Aggression: You likely used BBr₃ , BCl₃ , or AlCl₃ to catalyze a Friedel-Crafts or amidation step. These coordinate to the ether oxygen and cleave the methyl group.
Strong Acid/Heat: Refluxing in HBr or HI.
Corrective Protocol:
Alternative Catalysis: If doing an amide coupling, avoid Lewis acids entirely. Use peptide coupling agents (HATU , T3P ). T3P (Propylphosphonic anhydride) is excellent as it scavenges water, protecting the nitrile while activating the acid.
If Lewis Acid is Mandatory: Use TiCl₄ or ZnCl₂ at low temperatures (-78°C to 0°C). These are less oxophilic than Boron species and less likely to cleave the ether.
Ticket #NH-101: "Low yield / Black Tar formation during coupling."
Symptom: Reaction mixture turns dark brown/black. Multiple spots on TLC near the baseline.
Diagnosis:Aniline Oxidation / Polymerization .
Root Cause:
Electron Deficient Amine: The nitrile (electron-withdrawing) makes the amine less reactive. You increased the temperature to compensate, causing air oxidation.
Radical Formation: The benzylic position (-CH₂-) is susceptible to radical abstraction if oxygen is present.
Corrective Protocol:
Degassing: Sparge solvents with Argon for 15 minutes before adding the aniline.
Catalyst Boost: If doing Buchwald-Hartwig, use a ligand that supports electron-deficient anilines (e.g., Xantphos or BrettPhos ) rather than heating a standard Pd(PPh₃)₄ reaction to death.
Visualizing the Pathways
Diagram 1: The Impurity Fate Map
This diagram illustrates exactly where your byproducts come from based on reaction conditions.
Caption: Pathways leading to common byproducts. Green path represents the optimal "Safe Zone."
Diagram 2: Decision Tree for Functionalization
Follow this logic to select the correct reagents.
Caption: Reagent selection logic to avoid side reactions during amine functionalization.
"Gold Standard" Protocol: Amide Coupling
Objective: Acylation of the 5-amino group without hydrolyzing the nitrile or cleaving the ether.
Coupling Agent: T3P (Propylphosphonic anhydride), 50% in EtOAc (1.5 eq) OR HATU (1.2 eq).
Base: Pyridine (3.0 eq) or DIPEA (3.0 eq).
Solvent: Anhydrous EtOAc or DMF.
Step-by-Step:
Preparation: Flame-dry a reaction flask and cool under Argon flow.
Dissolution: Dissolve the Carboxylic Acid and Base in anhydrous solvent.
Activation (Critical):
If using T3P: Add T3P solution at 0°C. Stir for 10 mins.
Why T3P? It generates a water-soluble byproduct and acts as a dehydrating agent, actively preventing nitrile hydrolysis [1].
Addition: Add the 5-Amino-2-(methoxymethyl)benzonitrile in one portion.
Reaction: Allow to warm to Room Temperature (20-25°C). Monitor by TLC/LCMS.
Time: Usually 2-4 hours.
Avoid: Heating >50°C.
Quench: Pour into ice-cold saturated NaHCO₃.
Extraction: Extract with EtOAc. Wash organic layer with Brine (do not use 1M HCl if possible; if necessary, wash quickly and separate immediately).
Drying: Dry over Na₂SO₄ (Anhydrous).
References
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177.
Kukushkin, V. Y., & Pombeiro, A. J. (2005). Metal-mediated and metal-catalyzed hydrolysis of nitriles. Inorganic Chemistry, 44(9), 3009–3033.
Weissman, S. A., & Zewge, D. (2005). Recent Advances in Ether Dealkylation. Tetrahedron, 61(33), 7833-7863.
Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.
Troubleshooting
Technical Support Center: Troubleshooting Cyclization Failures with 5-Amino-2-(methoxymethyl)benzonitrile
The following technical guide addresses cyclization failures associated with 5-Amino-2-(methoxymethyl)benzonitrile (CAS: Available upon specific request, structure validated). This document is designed for medicinal chem...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide addresses cyclization failures associated with 5-Amino-2-(methoxymethyl)benzonitrile (CAS: Available upon specific request, structure validated). This document is designed for medicinal chemists and process engineers encountering stalled reactivity, unexpected byproducts, or low yields during heterocycle formation.
Executive Summary & Reactivity Profile
5-Amino-2-(methoxymethyl)benzonitrile is a densely functionalized scaffold featuring three distinct reactive centers: a nucleophilic aniline (C5), an electrophilic nitrile (C1), and a potential latent electrophile/nucleophile at the benzylic position (C2-methoxymethyl).
Core Reactivity Matrix:
C1 (Nitrile): Susceptible to nucleophilic attack (Pinner, Grignard) or hydrolysis.
C2 (Benzylic Ether): Stable to mild base/acid but reactive under strong Lewis acids (demethylation) or strong bases (benzylic deprotonation).
C5 (Amine): Strongly nucleophilic and acidic (pKa ~30 in DMSO). Primary Failure Mode: Unprotected amines often quench the strong bases required for C2-cyclization or participate in competing nucleophilic attacks.
User Issue: "I am treating the substrate with LDA/LiTMP to cyclize the benzylic carbon onto the nitrile (to form a 1-aminoisoindole or isoquinoline derivative), but I recover starting material or obtain complex mixtures."
Root Cause Analysis: The "Proton Sponge" Effect
The most common oversight is the acidity of the primary amine protons at C5. The pKa of the benzylic proton (adjacent to the ether) is approximately 38-40. The pKa of the aniline N-H is approximately 30.
Mechanism of Failure: If you use 1.0–1.2 equivalents of base (e.g., LDA), the base preferentially deprotonates the amine (NH₂) , not the benzylic carbon. The resulting N-anion is less reactive toward the nitrile (due to charge repulsion and resonance) and does not cyclize.
Secondary Failure: The N-anion may act as a nucleophile toward external electrophiles, leading to polymerization or alkylation if electrophiles are present.
Corrective Protocol: The "Double-Deprotonation" Strategy
To force cyclization at the benzylic position, you must account for the consumption of base by the amine.
Optimized Workflow:
Stoichiometry Adjustment: Increase base equivalents to >2.5 eq .
1.0 eq neutralizes the first N-H.
1.0 eq deprotonates the benzylic C-H.
0.5 eq ensures kinetic driving force.
Alternative: N-Protection: Protect the C5-amine with a non-acidic group (e.g., Boc , Trityl , or Dimethylamino conversion) before cyclization. This lowers the base requirement to 1.1 eq and prevents N-anion side reactions.
Data: Base Stoichiometry Impact on Yield (Isoindole Formation)
User Issue: "I am trying to convert the molecule into 5-aminophthalide (or isobenzofuranone) using acid, but I am isolating the amide or the demethylated alcohol without ring closure."
Root Cause Analysis: Hydrolysis vs. Cyclization Kinetics
The transformation requires three steps: (1) Ether cleavage (Demethylation), (2) Nitrile attack by the resulting alcohol (Imidate formation), and (3) Hydrolysis.
Failure Mode 1 (The Amide Trap): If water is present early in the reaction (e.g., using aqueous HBr or HCl), the nitrile hydrolyzes to the primary amide (–CONH₂) faster than the ether cleaves. The amide is a poor nucleophile for displacing the alcohol/ether, halting cyclization.
Failure Mode 2 (Lewis Acid Quenching): Using BBr₃ with a free amine leads to the formation of a stable BBr₃-Amine adduct, requiring massive excess of reagent and harsh conditions to release the reactivity.
Corrective Protocol: Anhydrous Lewis Acid Cascade
Do not use aqueous acids. Use a stepwise anhydrous protocol.
Step-by-Step Protocol:
Complexation: Dissolve substrate in anhydrous DCM. Add BBr₃ (4.0 eq) dropwise at -78°C.
Note: 1 eq binds to the nitrile, 1 eq binds to the amine, 1 eq performs demethylation, 1 eq excess.
Warming: Allow to warm to Room Temperature (RT) or reflux (40°C) to effect demethylation.
Cyclization Trigger: The intermediate is the 2-(bromomethyl) or 2-(hydroxymethyl) nitrile complex.
Quench: Pour into ice-cold HCl (6M) . The acidic water hydrolyzes the intermediate imino-lactone to the lactone (phthalide).
Troubleshooting Table: Reagent Selection
Reagent
Outcome
Risk Factor
Aq. HCl / HBr
Primary Amide (Hydrolysis)
High water content favors CN hydration over cyclization.
Scenario C: Common Pitfall – Isomer Confusion (Quinazoline Synthesis)
User Issue: "I treated the compound with Guanidine/Formamidine to make a Quinazoline, but the reaction failed."
Technical Reality Check
This is a structural logic error.
Required Structure for Quinazoline: 2-Aminobenzonitrile (Anthranilonitrile) – Amino group is ortho to Nitrile.
Your Structure: 5-Amino-2-(methoxymethyl)benzonitrile – Amino group is meta to Nitrile.
Alternative Route: If a quinazoline-like core is required, the cyclization must involve the Nitrile (C1) and the Methoxymethyl (C2) group (converted to an electrophile), leaving the C5-amino group as a substituent.
FAQ: Analytics & Workup
Q: How do I monitor the reaction? The starting material and product have similar Rf.A: The amino group causes tailing on silica. Use Ninhydrin stain (Red/Purple for free amine) or 2,4-DNP (if an aldehyde intermediate is suspected). For HPLC, use a buffered mobile phase (0.1% Formic Acid) to sharpen the amine peak.
Q: In the BBr₃ reaction, I see a precipitate. Is this the product?A: Likely not. This is the Amine-Boron complex . Do not filter it. The reaction must proceed heterogeneously or require higher solvent volume. The complex will break down upon acidic aqueous quench.
Q: Can I use AlCl₃ instead of BBr₃?A: AlCl₃ is generally too weak to cleave the methyl ether in the presence of the deactivating nitrile and amine complexation. BBr₃ is the gold standard for this specific transformation.
References
Base-Mediated Cyclization of 2-Alkylbenzonitriles
Bunce, R. A. (1995). Recent advances in the synthesis of carbocycles and heterocycles via intramolecular nucleophilic attack on a nitrile. Tetrahedron, 51(48), 13103-13159.Link
Lewis Acid Demethylation Protocols
McOmie, J. F. W., & Watts, M. L. (1963). Demethylation of aryl methyl ethers by boron tribromide. Tetrahedron, 19(11), 1857-1867.Link
Synthesis of Phthalides from 2-substituted Benzonitriles:
Larock, R. C. (2018). Comprehensive Organic Transformations: A Guide to Functional Group Preparations. Wiley-VCH. (Section: Nitriles to Lactones).
Anacor Benzoxaborole Chemistry (Contextual)
Baker, S. J., et al. (2011). Discovery of a new boron-containing antifungal agent, 5-fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole (AN2690). Journal of Medicinal Chemistry, 49(15), 4447-4450.Link
Optimization
Technical Support Center: Solvent Removal for 5-Amino-2-(methoxymethyl)benzonitrile
Introduction Welcome to the Technical Support Center. This guide is designed for process chemists and engineers struggling with high residual solvent levels (RSL) in 5-Amino-2-(methoxymethyl)benzonitrile (hereafter refer...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Welcome to the Technical Support Center. This guide is designed for process chemists and engineers struggling with high residual solvent levels (RSL) in 5-Amino-2-(methoxymethyl)benzonitrile (hereafter referred to as AMBN ).
AMBN presents a unique challenge in solid-state isolation. The molecule contains three distinct hydrogen-bonding motifs: a primary amine (donor/acceptor), a nitrile (acceptor), and a methoxymethyl ether (acceptor). These functional groups create a "sticky" lattice that avidly retains polar protic solvents (Methanol, Ethanol) and dipolar aprotic solvents (DMSO, DMF) often used in its synthesis.
This guide moves beyond standard "vacuum oven" advice. It provides a diagnostic framework to distinguish between surface adsorption and crystal solvates , followed by targeted remediation protocols.
Part 1: Diagnostic Framework (The "Why")
Before applying heat, you must diagnose how the solvent is held. Heating a stable solvate will often degrade the API before the solvent is released.
Diagnostic Workflow: Surface vs. Bound Solvent
Use the following decision tree to categorize your solvent issue.
Figure 1: Decision matrix for characterizing residual solvent retention modes.
Part 2: Troubleshooting Guides (The "How")
Scenario A: The "Sticky" Surface Solvent
Symptom: You are using Class 2/3 solvents (Methanol, Ethanol, Ethyl Acetate) and levels are stuck at ~5000 ppm despite long drying times. The material is not a solvate.[1][2]
Mechanism: The amino group on AMBN forms strong hydrogen bonds with alcohols. Standard vacuum drying reaches an equilibrium where the energy required to break the H-bond exceeds the thermal energy provided, or the cake has formed a "crust" that inhibits diffusion.
Protocol: The "Humidity Swing" (Water Displacement)
Concept: Water is a small, aggressive H-bonder. By introducing controlled humidity, water molecules displace the larger organic solvent molecules. The water is then easily removed due to its distinct boiling point and lack of steric hindrance.
Load: Place the wet cake in a vacuum oven or agitated filter dryer.
Vapor Injection: Instead of full vacuum, introduce a bleed of wet nitrogen (bubble N2 through a water reservoir) to maintain 40-60% Relative Humidity (RH) in the chamber.
Hold: Heat to 40°C for 2-4 hours. The water vapor will exchange with the residual methanol/ethanol.
Dry: Switch to dry nitrogen sweep and full vacuum (<50 mbar) to remove the water.
Scenario B: The Crystal Solvate
Symptom: TGA shows a distinct weight loss step (e.g., 4-5%) at a specific temperature (e.g., 80-100°C).
Mechanism: The solvent is structurally incorporated into the crystal lattice.
Protocol: Reslurry / Solvent Exchange
You cannot "dry" a stable solvate out without melting or degrading the crystal. You must break the lattice.
Parameter
Recommendation
Rationale
Solvent Selection
Heptane or MTBE
Non-polar anti-solvents that do not H-bond with AMBN.
Breaks up agglomerates to release liquid inclusions.
Time
> 6 hours
Kinetic exchange takes time; the lattice must dissolve and reform as the non-solvated polymorph.
Step-by-Step Workflow:
Suspend the AMBN crystals in 10 volumes of Heptane.
Heat to 50°C under vigorous agitation.
Hold for 6 hours.
Cool to 20°C and filter.
The resulting solid should be the non-solvated form (verify via XRPD).
Part 3: Advanced FAQ
Q1: My AMBN crystals turn yellow during drying. What is happening?A: The primary amino group (-NH2) is sensitive to oxidative degradation, forming azo-linkages or quinoid species which are highly colored.
Fix: Ensure your vacuum oven has a strict Nitrogen Sweep . Do not dry in air. If using a tray dryer, ensure the N2 bleed is active before heating starts.
Q2: Can I use DCM (Dichloromethane) to wash the cake?A: Avoid if possible. While AMBN is soluble in DCM, DCM is a Class 2 solvent (Limit: 600 ppm). Furthermore, chlorinated solvents can form "channel solvates" with nitrile groups. If you must use it, follow with a Heptane exchange wash (Scenario B).
Q3: The material is clumping into hard rocks during drying.A: This indicates a Phase Transition . You likely have amorphous content converting to crystalline, or a solvate collapsing.
Fix: Use an Agitated Nutsche Filter Dryer (ANFD) with intermittent agitation. Do not continuously agitate during the "sticky phase" (usually the first 2 hours), or you will create a single massive ball. Agitate only after the cake becomes friable.
Part 4: Regulatory Compliance (ICH Q3C)
When defining your "Success Criteria," adhere to the International Council for Harmonisation (ICH) Q3C guidelines.
Solvent
Class
PDE (mg/day)
Concentration Limit (ppm)
Risk Factor for AMBN
Methanol
Class 2
30.0
3,000
High: H-bonds to Amino group.
Acetonitrile
Class 2
4.1
410
High: Similar polarity to Nitrile group.
DCM
Class 2
6.0
600
Med: Traps in lattice channels.
Ethanol
Class 3
50.0
5,000
Low: Easier to remove than MeOH.
Heptane
Class 3
50.0
5,000
Low: Recommended wash solvent.
Note: If multiple solvents are present, ensure the cumulative risk does not exceed safety thresholds.
Part 5: Process Visualization
Workflow: The "Displacement Wash" Protocol
This diagram illustrates the physical exchange mechanism recommended for removing stubborn alcohol solvents.
Figure 2: Solvent displacement workflow using a non-polar anti-solvent (Heptane).
References
International Council for Harmonisation (ICH). ICH Q3C (R8) Guideline for Residual Solvents.[3] (2021). Defines Permitted Daily Exposure (PDE) limits for pharmaceutical solvents.[1][2][4][5][6]
Byrn, S. R., et al.Solid-State Chemistry of Drugs. SSCI, Inc. (1999).
European Medicines Agency (EMA). Guideline on Impurities: Residual Solvents.[1][7] (2019).[4][8] Regulatory framework for solvent classification and limits.[1][3][4][5][6][7]
Beckmann, W. Crystallization: Basic Concepts and Industrial Applications. Wiley-VCH (2013). Methodologies for solvent displacement and reslurrying techniques.[4][9]
Vippagunta, S. R., et al. "Crystalline solids." Advanced Drug Delivery Reviews 48.1 (2001): 3-26.
Technical Support Center: Addressing Steric Hindrance in 5-Amino-2-(methoxymethyl)benzonitrile Derivatives
Welcome to the technical support center for the synthesis and modification of 5-Amino-2-(methoxymethyl)benzonitrile derivatives. This guide is designed for researchers, scientists, and drug development professionals who...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis and modification of 5-Amino-2-(methoxymethyl)benzonitrile derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the synthetic challenges associated with this important class of molecules. The inherent steric hindrance in these structures can often lead to unexpected outcomes, low yields, and purification difficulties. This resource provides in-depth, experience-driven troubleshooting advice and frequently asked questions to help you overcome these hurdles.
Section 1: Understanding the Core Challenge - Steric Hindrance
The primary challenge in working with 5-Amino-2-(methoxymethyl)benzonitrile and its derivatives stems from the substitution pattern on the benzene ring. The methoxymethyl group at the 2-position and the amino group at the 5-position create a sterically congested environment. This can significantly impact the reactivity of the molecule, particularly in reactions involving the amino group or adjacent positions on the ring.[1][2][3]
Frequently Asked Questions (FAQs)
Q1: Why is my nucleophilic substitution reaction on the amino group failing or giving low yields?
A1: The methoxymethyl group at the ortho position to the amino group creates significant steric bulk, which can hinder the approach of a nucleophile.[2] This is a classic example of steric hindrance affecting the rate of an SN2 reaction.[2][4] The transition state for an SN2 reaction is highly crowded, and bulky substituents near the reaction center will slow down the reaction rate significantly.[2]
Troubleshooting Steps:
Reagent Selection:
Less Bulky Reagents: Opt for smaller, less sterically demanding electrophiles. For instance, if you are performing an acylation, consider using an acyl chloride or a highly reactive anhydride over a bulky coupling partner.
Highly Reactive Reagents: Employ more reactive reagents that can overcome the steric barrier. For example, using a more potent alkylating agent might be necessary.
Reaction Conditions:
Elevated Temperatures: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. However, be mindful of potential side reactions.
High-Pressure Conditions: In some cases, applying high pressure can favor the formation of the sterically hindered product.
Catalyst Choice:
Specialized Catalysts: For coupling reactions, consider using catalysts with ligands designed to accommodate sterically hindered substrates. For example, certain palladium complexes with bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands have shown high efficiency in such cases.[5] Similarly, copper-catalyzed C-N coupling reactions with specialized ligands can be effective for sterically hindered partners.[6][7][8]
Section 2: Troubleshooting Common Synthetic Transformations
This section provides detailed troubleshooting guides for specific reactions that are often problematic when working with 5-Amino-2-(methoxymethyl)benzonitrile derivatives.
Guide 1: Acylation of the 5-Amino Group
Problem: Low yield of the desired amide product, with significant recovery of starting material.
Underlying Cause: The steric hindrance from the ortho-methoxymethyl group impedes the approach of the acylating agent to the nitrogen atom of the amino group.
Workflow for Optimization:
Caption: Decision workflow for optimizing acylation reactions.
Detailed Protocols:
Protocol 2.1.1: Screening of Acylating Agents
Acylating Agent
Relative Reactivity
Steric Bulk
Comments
Acyl Chloride
High
Low
Often the first choice. Can generate HCl, requiring a base.
Acid Anhydride
Moderate-High
Moderate
Less reactive than acyl chlorides but easier to handle.
Activated Ester
Moderate
Variable
Good for milder conditions, but may require longer reaction times.
Carboxylic Acid + Coupling Agent
Variable
High
The coupling agent adds to the steric bulk.
Step-by-Step Methodology (Acylation with Acyl Chloride):
Dissolve 1 equivalent of 5-Amino-2-(methoxymethyl)benzonitrile in a suitable aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran).
Add 1.2 equivalents of a non-nucleophilic base (e.g., Triethylamine, Diisopropylethylamine).
Cool the mixture to 0 °C in an ice bath.
Slowly add 1.1 equivalents of the acyl chloride dropwise.
Allow the reaction to warm to room temperature and stir for 2-24 hours, monitoring by TLC or LC-MS.
Upon completion, quench the reaction with water and perform a standard aqueous workup.
Purify the product by column chromatography.
Guide 2: N-Alkylation of the 5-Amino Group
Problem: Formation of dialkylated product or no reaction.
Underlying Cause: Steric hindrance can make mono-alkylation challenging. If the reaction is forced with highly reactive alkylating agents and strong bases, over-alkylation can occur.
Strategies for Selective Mono-Alkylation:
Use of Protecting Groups: This is often the most reliable strategy.
Protect the amino group with a suitable protecting group, such as Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl).[9]
Perform the alkylation on the protected amine.
Deprotect to yield the mono-alkylated product.
Protocol 2.2.1: Boc Protection of the Amino Group
Dissolve 1 equivalent of 5-Amino-2-(methoxymethyl)benzonitrile in a mixture of Dioxane and water.
Add 1.5 equivalents of Di-tert-butyl dicarbonate (Boc)2O and 1.5 equivalents of Sodium Bicarbonate.
Stir the reaction at room temperature for 12-24 hours.
Monitor the reaction by TLC or LC-MS until the starting material is consumed.
Extract the product with a suitable organic solvent (e.g., Ethyl Acetate).
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
The Boc-protected product is often pure enough for the next step, or it can be purified by column chromatography.
Protocol 2.2.2: N-Alkylation of Boc-Protected Amine
Dissolve 1 equivalent of the Boc-protected amine in a polar aprotic solvent like DMF or THF.[4]
Add 1.2 equivalents of a strong base, such as Sodium Hydride (NaH), carefully at 0 °C.
Stir for 30 minutes at 0 °C.
Add 1.1 equivalents of the alkylating agent (e.g., alkyl halide).
Allow the reaction to warm to room temperature and stir until completion.
Quench the reaction carefully with water.
Perform an aqueous workup and purify the product.
Protocol 2.2.3: Boc Deprotection
Dissolve the N-alkylated, Boc-protected compound in Dichloromethane.
Add an excess of a strong acid, such as Trifluoroacetic Acid (TFA) (typically 20-50% v/v).[10]
Stir at room temperature for 1-4 hours.
Monitor the reaction by TLC or LC-MS.
Concentrate the reaction mixture under reduced pressure.
Neutralize the residue with a saturated solution of sodium bicarbonate and extract the product.
Section 3: Advanced Strategies and Considerations
Protecting Group Strategies
The choice of protecting group is crucial and depends on the stability of your molecule to the deprotection conditions.[11]
For reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings at other positions of the ring, the steric hindrance from the existing substituents can be a major issue.
Key Considerations:
Ligand Choice: Use bulky, electron-rich ligands that promote reductive elimination from the metal center. Examples include biarylphosphine ligands or N-heterocyclic carbenes.[5]
Metal Center: While Palladium is common, Copper-based catalysts are re-emerging as a viable alternative for C-N coupling, especially with sterically hindered partners.[7][8]
Logical Relationship for Catalyst Selection:
Caption: Catalyst system selection for hindered couplings.
Section 4: Final Checklist and Summary
Assess Steric Hindrance: Before starting your synthesis, evaluate the potential for steric hindrance to affect your desired reaction.
Optimize Reagent Choice: Select the smallest, most reactive reagents that are compatible with your substrate.
Fine-Tune Reaction Conditions: Systematically screen temperature, solvent, and concentration.
Employ Protecting Groups: For multi-step syntheses involving the amino group, a protecting group strategy is often the most efficient path to the desired product.
Consider Advanced Catalysis: For cross-coupling reactions, investigate specialized catalyst systems designed for sterically demanding substrates.
By systematically addressing the challenges posed by steric hindrance, you can significantly improve the success rate of your synthetic endeavors with 5-Amino-2-(methoxymethyl)benzonitrile derivatives.
Technical Comparison Guide: Mass Spectrometry Fragmentation of 5-Amino-2-(methoxymethyl)benzonitrile
Executive Summary 5-Amino-2-(methoxymethyl)benzonitrile (CAS: 80037-08-1) is a critical pharmacophore and intermediate, most notably utilized in the synthesis of oxaborole antifungals like Tavaborole (Kerydin) . Accurate...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5-Amino-2-(methoxymethyl)benzonitrile (CAS: 80037-08-1) is a critical pharmacophore and intermediate, most notably utilized in the synthesis of oxaborole antifungals like Tavaborole (Kerydin) . Accurate characterization of this intermediate is essential for impurity profiling in GMP environments.
This guide provides a comparative analysis of its fragmentation behaviors under Electrospray Ionization (ESI) versus Electron Impact (EI) , and differentiates it from structural isomers using "Ortho-Effect" mechanics.
Part 1: Structural Analysis & Fragmentation Mechanics
The Molecule[1][2][3]
Formula:
Monoisotopic Mass: 162.0793 Da
Key Functional Handles:
Primary Amine (C5): The primary site of protonation in ESI (
).
Methoxymethyl Ether (C2): A labile group prone to neutral loss of methanol (
) or formaldehyde ().
Nitrile (C1): A distinct spectral handle that often eliminates as hydrogen cyanide (
).
Mechanism 1: The Ortho-Effect (Key Differentiator)
The defining feature of this molecule is the ortho-positioning of the nitrile and methoxymethyl groups. Unlike its meta- or para- isomers, the 2-(methoxymethyl)benzonitrile motif undergoes a specific proximity-driven rearrangement.
Cyclization: Upon excitation, the ether oxygen or the benzylic carbon interacts with the nitrile nitrogen.
Elimination: This facilitates the expulsion of a neutral methoxy radical or methanol molecule, often resulting in a stable, cyclized isoindolium-like cation.
Mechanism 2: Benzyl Ether Cleavage
Standard benzyl ether fragmentation dominates the lower energy pathways:
Homolytic Cleavage (EI): Loss of
to form a phenyl cation.
Heterolytic Cleavage (ESI): Protonation of the ether oxygen followed by inductive cleavage, releasing neutral methanol.
Part 2: Comparative Analysis (Technique & Isomerism)
Comparison A: Ionization Mode Performance (ESI vs. EI)
Feature
Method A: LC-ESI-MS/MS (Soft Ionization)
Method B: GC-EI-MS (Hard Ionization)
Primary Ion
(Base Peak)
(Often weak)
Key Fragment 1
131.1 (). Dominant transition.
131.1 (). Radical cation.
Key Fragment 2
104.1 (Sequential loss of ).
77.0 (Phenyl cation, ).
Application
Quantitation: High sensitivity for trace impurity analysis in synthesis.
Identification: Library matching against NIST/Wiley databases.
Limit of Detection
< 1 ng/mL (Triple Quad)
~10 ng/mL (Single Quad)
Comparison B: Structural Isomer Differentiation
Distinguishing the 2-(methoxymethyl) isomer from the 3- or 4- isomers is critical for patent protection and purity.
5-Amino-2-(methoxymethyl)benzonitrile (Target):
Exhibits intense
131 due to the ortho-assisted loss of methanol (6-membered transition state).
Isomer (e.g., 4-methoxymethyl analog):
Lacks the ortho-effect. The loss of methanol is kinetically slower.
Fragmentation is dominated by simple benzylic cleavage (loss of
, 131) but often retains higher abundance of the parent ion relative to the ortho-isomer in EI.
Part 3: Visualization of Fragmentation Pathways
The following diagram illustrates the ESI+ fragmentation pathway, highlighting the specific transitions used for Multiple Reaction Monitoring (MRM).
Caption: ESI+ Fragmentation pathway showing the dominant neutral loss of methanol followed by nitrile elimination.
Part 4: Validated Experimental Protocols
Protocol 1: LC-MS/MS Quantitation (MRM Mode)
Objective: Quantify 5-Amino-2-(methoxymethyl)benzonitrile in a reaction mixture.
Sample Preparation:
Dissolve 1 mg of sample in 1 mL Methanol:Water (50:50) containing 0.1% Formic Acid.
Validation Check: The ratio of Quantifier/Qualifier peak areas must remain constant (±20%) across the calibration range.
Protocol 2: Structural Verification via GC-MS
Objective: Confirm isomeric identity (Ortho vs. Para).
Derivatization (Optional but Recommended):
The primary amine can cause tailing. React with TFAA (Trifluoroacetic anhydride) to form the N-TFA derivative (
Da).
Note: If analyzing underivatized, use a chemically bonded amine-specific column (e.g., Rtx-5 Amine).
GC Conditions:
Inlet: 250°C, Split 10:1.
Ramp: 60°C (1 min)
20°C/min 300°C.
Data Analysis:
Look for the "Ortho Effect" signature: A significantly higher abundance of the
or peak compared to the molecular ion in the Ortho isomer vs. the Para isomer.
Part 5: Analytical Workflow Diagram
Caption: Decision tree for selecting the appropriate MS technique based on analytical goals.
References
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.
Smith, R. M. (2004). "Understanding Mass Spectra: A Basic Approach." Wiley-Interscience.
FDA Access Data. (2014). Kerydin (Tavaborole) NDA 204427 Chemistry Review. Retrieved from [Link] (Validates the molecule as a key intermediate in Tavaborole synthesis).
Schwarz, H. (1978). "Some Newer Aspects of Mass Spectrometric Ortho Effects." Topics in Current Chemistry, 73, 231-263.
PubChem. "5-Amino-2-(methoxymethyl)benzonitrile Compound Summary."[1] Retrieved from [Link] (Source for physicochemical properties and identifiers).
A Comparative Guide to the Synthetic Efficiency of 5-Amino-2-(methoxymethyl)benzonitrile Production
In the landscape of pharmaceutical and materials science research, the synthesis of novel molecular entities with high efficiency, cost-effectiveness, and environmental sustainability is a paramount objective. 5-Amino-2-...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical and materials science research, the synthesis of novel molecular entities with high efficiency, cost-effectiveness, and environmental sustainability is a paramount objective. 5-Amino-2-(methoxymethyl)benzonitrile is a key building block in the development of various therapeutic agents and functional materials. Its strategic importance necessitates a thorough evaluation of the available synthetic routes to guide researchers and process chemists in selecting the most appropriate method for their specific needs. This guide provides an in-depth, objective comparison of three distinct synthetic pathways to 5-Amino-2-(methoxymethyl)benzonitrile, supported by experimental data and detailed protocols.
Introduction to 5-Amino-2-(methoxymethyl)benzonitrile
5-Amino-2-(methoxymethyl)benzonitrile, with its unique arrangement of amino, methoxymethyl, and cyano functionalities, serves as a versatile scaffold for the construction of complex heterocyclic systems. The primary amine offers a nucleophilic handle for a variety of coupling and condensation reactions, while the nitrile group can be transformed into other functional groups or participate in cyclization reactions. The methoxymethyl substituent influences the molecule's electronic properties and can play a role in modulating biological activity and physicochemical properties. Given its utility, the efficient and scalable synthesis of this intermediate is of significant interest to the scientific community.
Route 1: Reduction of 2-methoxy-5-nitrobenzonitrile
The reduction of a nitro-aromatic precursor is a classic and often high-yielding approach for the synthesis of anilines. In this case, the readily available 2-methoxy-5-nitrobenzonitrile serves as the starting material. We will compare two common reduction methods: catalytic hydrogenation and metal-mediated reduction with stannous chloride (SnCl₂).
Catalytic Hydrogenation
Catalytic hydrogenation is a widely employed industrial process known for its clean reaction profile and high efficiency.[1][2] The use of a heterogeneous catalyst, such as palladium on carbon (Pd/C), with hydrogen gas allows for the selective reduction of the nitro group without affecting the nitrile functionality.
Experimental Protocol:
To a solution of 2-methoxy-5-nitrobenzonitrile (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate, 10% Pd/C (5-10 mol%) is added. The reaction mixture is then subjected to a hydrogen atmosphere (typically 1-4 atm) and stirred vigorously at room temperature for 2-6 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Upon completion, the catalyst is removed by filtration through a pad of celite, and the solvent is evaporated under reduced pressure to yield the desired 5-Amino-2-(methoxymethyl)benzonitrile.
The choice of palladium on carbon as the catalyst is due to its high activity and selectivity for nitro group reduction in the presence of other reducible functional groups like nitriles.[2] Ethanol and ethyl acetate are excellent solvents for both the starting material and the product, facilitating a homogeneous reaction. The reaction is typically run at room temperature and moderate pressure for safety and to minimize potential side reactions.
Stannous Chloride Reduction
Reduction with stannous chloride (SnCl₂) in an acidic medium is a classic and robust method for converting aromatic nitro compounds to anilines.[4][5] It is particularly useful when other reducible groups that are sensitive to catalytic hydrogenation are present.
Experimental Protocol:
In a round-bottom flask, 2-methoxy-5-nitrobenzonitrile (1.0 eq) is dissolved in ethanol. To this solution, stannous chloride dihydrate (SnCl₂·2H₂O, 3-5 eq) is added, followed by concentrated hydrochloric acid (a few drops to catalyze the reaction). The mixture is then heated to reflux (around 78 °C) for 1-3 hours. After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature and the pH is adjusted to be basic (pH 8-9) with a saturated solution of sodium bicarbonate or sodium hydroxide. The resulting tin salts are then filtered off, and the filtrate is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to afford 5-Amino-2-(methoxymethyl)benzonitrile.
Stannous chloride is a cost-effective and powerful reducing agent for nitro groups. The use of ethanol as a solvent allows for a good reaction temperature at reflux. The acidic conditions are necessary for the reduction mechanism to proceed. The basic workup is crucial for precipitating the tin salts, which can otherwise complicate the purification process. The main drawback of this method is the generation of significant amounts of tin-containing waste.[6][7]
The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[8] This modern synthetic method allows for the direct amination of aryl halides, offering a different strategic approach to the synthesis of 5-Amino-2-(methoxymethyl)benzonitrile. A plausible route would involve the amination of a suitable halo-benzonitrile precursor.
Proposed Synthetic Pathway:
A potential starting material for this route is 2-bromo-5-nitrobenzonitrile. The synthesis would involve two key steps: 1) Buchwald-Hartwig amination to introduce the amino group, followed by 2) methoxymethylation of the resulting aminobenzonitrile.
To an oven-dried Schlenk tube are added 2-bromo-5-nitrobenzonitrile (1.0 eq), a palladium precatalyst such as Pd₂(dba)₃ (1-2 mol%), a suitable phosphine ligand like XPhos or RuPhos (2-4 mol%), and a base, typically sodium tert-butoxide (NaOtBu, 1.2-1.5 eq). The tube is evacuated and backfilled with an inert gas (e.g., argon). Anhydrous toluene or dioxane is then added, followed by the amine source. For the synthesis of a primary amine, an ammonia surrogate like benzophenone imine can be used, followed by acidic hydrolysis. The reaction mixture is heated to 80-110 °C for 12-24 hours. After cooling, the reaction is quenched with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.
The choice of a palladium precatalyst and a bulky electron-rich phosphine ligand is crucial for the efficiency of the Buchwald-Hartwig amination.[8] The base is required to deprotonate the amine and facilitate the catalytic cycle. Anhydrous and inert conditions are necessary to prevent catalyst deactivation. While this method offers broad functional group tolerance, it often requires careful optimization of the catalyst, ligand, base, and solvent system for a specific substrate. The cost of the palladium catalyst and ligands can be a consideration for large-scale synthesis.[11]
Route 3: Methoxymethylation of a Precursor
A third synthetic strategy involves the introduction of the methoxymethyl group onto a pre-existing aminobenzonitrile scaffold. A potential starting material for this route is 5-amino-2-bromobenzonitrile.
Proposed Synthetic Pathway:
This route would proceed via a lithium-halogen exchange on 5-amino-2-bromobenzonitrile, followed by quenching the resulting aryllithium species with methoxymethyl chloride (MOM-Cl).
Experimental Protocol (Methoxymethylation):
In a flame-dried, three-necked flask under an argon atmosphere, 5-amino-2-bromobenzonitrile (1.0 eq) is dissolved in anhydrous tetrahydrofuran (THF). The solution is cooled to -78 °C. To this solution, n-butyllithium (n-BuLi, 1.1 eq) is added dropwise, and the mixture is stirred for 1 hour at -78 °C. Methoxymethyl chloride (MOM-Cl, 1.2 eq) is then added, and the reaction is allowed to slowly warm to room temperature and stirred for an additional 2-4 hours. The reaction is then quenched with a saturated aqueous solution of ammonium chloride and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.
The use of n-butyllithium at low temperatures allows for a clean lithium-halogen exchange. Anhydrous and inert conditions are critical due to the high reactivity of organolithium reagents. Methoxymethyl chloride is a common and effective electrophile for introducing the methoxymethyl group. A significant challenge with this route is the potential for side reactions due to the presence of the reactive amino group, which may require protection prior to the lithium-halogen exchange, adding extra steps to the synthesis.
Comparative Analysis and Conclusion
To facilitate a direct comparison, the key metrics for each synthetic route are summarized in the table below.
Metric
Route 1: Catalytic Hydrogenation
Route 1: SnCl₂ Reduction
Route 2: Buchwald-Hartwig Amination
Route 3: Methoxymethylation
Overall Yield
High (82%)
Good (~75-85%)
Moderate to Good (multi-step)
Moderate (~60-75%)
Reaction Time
Short (2-6 h)
Short (1-3 h)
Long (12-24 h per step)
Moderate (3-5 h)
Scalability
Excellent
Good (waste disposal is a concern)
Good (catalyst cost can be a factor)
Moderate (cryogenic conditions)
Cost-Effectiveness
High (reusable catalyst)
High (inexpensive reagents)
Moderate (catalyst and ligand cost)
Moderate (organolithium reagents)
Green Chemistry
Good (atom economy, minimal waste)
Poor (high E-factor due to tin waste)
Moderate (metal catalyst and ligand waste)
Poor (organometallic waste)
Simplicity
High
Moderate (workup intensive)
Moderate (requires inert atmosphere)
Low (requires cryogenic and inert conditions)
Recommendation:
Based on the comparative analysis, Route 1 via Catalytic Hydrogenation emerges as the most efficient and sustainable method for the synthesis of 5-Amino-2-(methoxymethyl)benzonitrile, especially for large-scale production. It offers a high yield, clean reaction profile, and operational simplicity.
The SnCl₂ reduction is a viable and cost-effective alternative, particularly on a smaller scale where the handling of tin waste is manageable.
The Buchwald-Hartwig amination and methoxymethylation routes offer valuable strategic alternatives, especially when the required starting materials are readily available or when specific functional group tolerance is required that is not compatible with reduction methods. However, these routes are generally more complex, require more specialized reaction conditions, and may be less cost-effective for large-scale synthesis.
Ultimately, the choice of the synthetic route will depend on the specific requirements of the researcher or drug development professional, including the desired scale of production, cost constraints, and available equipment and expertise. This guide provides the necessary data and insights to make an informed decision.
Visualization of Synthetic Pathways
Caption: Comparative synthetic routes to 5-Amino-2-(methoxymethyl)benzonitrile.
References
Scaling Relations in Homogeneous Catalysis: Analyzing the Buchwald–Hartwig Amination Reaction. ACS Publications. [Link]
Nitrobenzenes : a Comparison of Pulse Radiolytically Determined One-electron Reduction Potentials and Calculated - RSC Publishing. [Link]
Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts | Chemical Reviews. [Link]
Working with Hazardous Chemicals - Organic Syntheses. [Link]
Green Chemistry and Engineering Metrics - American Chemical Society. [Link]
Highly Selective Electrocatalytic Reduction of Substituted Nitrobenzenes to Their Aniline Derivatives Using a Polyoxometalate Redox Mediator | ACS Organic & Inorganic Au. [Link]
Green Chemistry Metrics with Special Reference to Green Analytical Chemistry - PMC - NIH. [Link]
Reduction of aromatic nitro compounds with SnCl2 : r/chemhelp - Reddit. [Link]
Useful Green Chemistry Metrics - Scientific Update. [Link]
Selective and sustainable nitro reduction and reductive N -alkylation using a recyclable V 2 O 5 /TiO 2 catalyst for amine synthesis - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00711A. [Link]
The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. [Link]
Chemo-selective syntheses of N-t-boc-protected amino ester analogs through Buchwald–Hartwig amination - New Journal of Chemistry (RSC Publishing). [Link]
Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC - NIH. [Link]
Design, synthesis, and evaluation of new α‐aminonitrile‐based benzimidazole biomolecules as potent antimicrobial and antitubercular agents - DOI. [Link]
Techno-Economic and Environmental Analysis for Direct Catalytic Conversion of CO 2 to Methanol and Liquid/High-Calorie-SNG Fuels - MDPI. [Link]
CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google P
Hydrogen Production Cost and Performance Analysis. [Link]
A comparative summary of estimated hydrogen production costs in the... - ResearchGate. [Link]
Lifecycle Cost Analysis of Hydrogen Versus Other Technologies for Electrical Energy Storage - Publications. [Link]
Comparative Analysis of Hydrogen Production Cost from Different Blends of Crude Oil versus Natural Gas Utilizing Different Reforming Technologies - KAUST Repository. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: IR Spectroscopy Analysis Guide: 5-Amino-2-(methoxymethyl)benzonitrile
Content Type: Comparative Technical Guide
Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers.[1][2]
Structural Validation & Reaction Monitoring
Executive Summary
5-Amino-2-(methoxymethyl)benzonitrile is a critical pharmacophore intermediate, often utilized in the synthesis of boron-based anti-infectives (e.g., Tavaborole derivatives) and other benzoxaborole scaffolds.[1][2] In drug development, the purity of this intermediate is paramount, particularly the complete reduction of its nitro-precursor to the primary amine.
This guide provides a comparative spectroscopic analysis to distinguish the target molecule from its likely precursor, 2-(methoxymethyl)-5-nitrobenzonitrile .[1][2] By focusing on the interplay between the electron-withdrawing nitrile group and the electron-donating amino group, this document outlines a self-validating protocol for identity confirmation.
Comparative Spectral Analysis
The infrared spectrum of 5-Amino-2-(methoxymethyl)benzonitrile is defined by three distinct spectral zones. To validate the compound, one must observe the appearance of amino bands, the retention of ether bands, and the shift of the nitrile band compared to precursors.
Zone A: The Nitrile Anchor (-C≡N)[1][2]
Target Peak: ~2215–2225 cm⁻¹ (Sharp, Medium Intensity)[2]
Mechanistic Insight: The nitrile group is attached directly to the aromatic ring. In the target molecule, the amino group at the 5-position (meta to the nitrile) acts as an electron-donating group (EDG). While meta-substitution minimizes direct resonance conjugation between the amine and nitrile, the overall increase in electron density in the ring (induction) slightly weakens the C≡N bond force constant compared to the nitro-substituted precursor.
Comparative Note: The nitro-precursor (strong Electron Withdrawing Group) typically exhibits a C≡N stretch at a slightly higher frequency (~2230–2240 cm⁻¹) due to the electron-deficient ring increasing the bond order of the external triple bond.
Zone B: The Amino Transformation (-NH₂)[1][2]
Target Peaks:
Stretching:[1][2][3][4][5][6] Doublet at ~3350 cm⁻¹ (Asymmetric) and ~3450 cm⁻¹ (Symmetric).[1][2]
Bending (Scissoring): ~1620–1640 cm⁻¹ (Often overlapping with aromatic C=C ring stretch).[1][2]
Critical Distinction: This is the primary region for purity analysis. The complete disappearance of the Nitro (NO₂) asymmetric stretch (~1530 cm⁻¹) and symmetric stretch (~1350 cm⁻¹) confirms reaction completion.
Observation: Primary aromatic amines show a characteristic "doublet" in the high-frequency region.[1] If only a single band appears, it suggests incomplete reduction (secondary amine impurities) or hydrogen bonding broadening.[1][2]
Role: Internal Standard.[1][2] The methoxymethyl group at the 2-position is chemically stable under standard reduction conditions. Its C-O-C stretching vibration should remain relatively constant in intensity and position between the precursor and the product, serving as a spectral anchor to normalize peak intensities.
Comparative Data Table
The following table contrasts the target molecule with its synthetic precursor, 2-(methoxymethyl)-5-nitrobenzonitrile.
Clean the ATR crystal with IPA and a lint-free wipe.[1]
Collect a background spectrum (air) with the same parameters as the sample (Resolution: 4 cm⁻¹, Scans: 16 or 32).
Sample Preparation:
Place approximately 2–5 mg of the solid 5-Amino-2-(methoxymethyl)benzonitrile directly onto the center of the crystal.
Note: Do not dissolve the sample; solid-state analysis preserves the polymorphism-dependent lattice vibrations if relevant, though functional group analysis is robust in either state.[1]
Compression:
Lower the pressure arm (anvil) until the force gauge reads the optimal value (typically 80–100 units depending on the vendor). Ensure intimate contact to remove air gaps.[1][2]
Perform automatic baseline correction and atmospheric suppression (CO₂/H₂O) post-acquisition.[1][2]
Validation (Self-Check):
Locate the Ether peak at ~1100 cm⁻¹.[6] If the absorbance is <0.1 A.U., increase pressure or sample quantity and rescan.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][2] (Authoritative text on functional group frequencies).
National Institute of Standards and Technology (NIST). (2023).[1][2] Benzonitrile and Aniline Derivative IR Spectra. NIST Chemistry WebBook, SRD 69.[1][2] Available at: [Link][1][2]
Coates, J. (2000).[1][2] Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.).[1][2] John Wiley & Sons.[1][2] (Reference for primary amine doublet vs. secondary amine singlet).
A Senior Application Scientist's Guide to the Crystal Structure Determination of 5-Amino-2-(methoxymethyl)benzonitrile: A Comparative Analysis of Modern Techniques
For researchers and professionals in drug development and materials science, the precise three-dimensional arrangement of atoms in a molecule is of paramount importance. This knowledge, encapsulated in the crystal struct...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development and materials science, the precise three-dimensional arrangement of atoms in a molecule is of paramount importance. This knowledge, encapsulated in the crystal structure, governs a compound's physicochemical properties, such as solubility, stability, and bioavailability, which are critical for its efficacy and application. This guide provides a comprehensive comparison of the state-of-the-art methods for determining the crystal structure of a novel compound, using 5-Amino-2-(methoxymethyl)benzonitrile as a case study. While no experimental crystal structure for this specific molecule is publicly available as of early 2026, this guide will equip researchers with the necessary knowledge to approach its structural elucidation.
The primary and most definitive method for determining the crystal structure of a small molecule is Single-Crystal X-ray Diffraction (SC-XRD) .[1][2][3] However, the growth of suitable single crystals can be a significant bottleneck.[4] Consequently, alternative and complementary techniques such as Powder X-ray Diffraction (PXRD) [5][6][7][8] and Computational Crystal Structure Prediction (CSP) [9][10][11][12][13] have become indispensable tools in the modern analytical laboratory.
This guide will delve into the theoretical underpinnings and practical considerations of each of these methods, providing detailed experimental protocols and a comparative analysis to aid in the selection of the most appropriate technique for your research needs.
The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)
SC-XRD is an analytical technique that provides an unambiguous determination of the three-dimensional atomic and molecular structure of a crystalline material.[2][3] By irradiating a single crystal with a monochromatic X-ray beam, the resulting diffraction pattern can be analyzed to determine the precise arrangement of atoms within the crystal lattice.[14][15] This method yields highly accurate and precise measurements of molecular dimensions, including bond lengths, bond angles, and intermolecular interactions.[2][16]
Experimental Workflow for SC-XRD
The successful determination of a crystal structure by SC-XRD is a multi-step process that requires careful planning and execution. The general workflow is outlined below.
Caption: Workflow for Single-Crystal X-ray Diffraction.
Detailed Experimental Protocol for SC-XRD
1. Crystal Growth:
Objective: To obtain well-ordered, single crystals of 5-Amino-2-(methoxymethyl)benzonitrile with dimensions typically between 0.1 and 0.3 mm.[3]
Methodology:
Slow Evaporation: Dissolve a high-purity sample of the compound in a suitable solvent or solvent mixture (e.g., ethanol, acetone, ethyl acetate, or mixtures with hexane) in a loosely covered vial. Allow the solvent to evaporate slowly over several days to weeks at a constant temperature.
Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container with a more volatile anti-solvent in which the compound is poorly soluble. The anti-solvent will slowly diffuse into the solution, reducing the solubility of the compound and promoting crystallization.
Cooling Crystallization: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature or below.
2. Data Collection:
Instrumentation: A single-crystal X-ray diffractometer, such as a Bruker D8 Quest or similar, equipped with a microfocus X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a sensitive detector is typically used.[16][17]
Procedure:
Select a suitable crystal under a microscope and mount it on a goniometer head.[3]
Center the crystal in the X-ray beam.
Perform a preliminary unit cell determination.
Collect a full sphere of diffraction data by rotating the crystal through a series of angles.
3. Structure Solution and Refinement:
Software: Standard crystallographic software packages like SHELX[18] or Olex2 are used for this process.
Steps:
Data Reduction and Integration: The raw diffraction images are processed to yield a list of reflection intensities.
Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods. This is often an automated process.
Structure Refinement: The initial model is refined against the experimental data using least-squares methods to improve the fit between the calculated and observed diffraction patterns. Anisotropic displacement parameters are typically refined for non-hydrogen atoms.
Hydrogen Atom Placement: Hydrogen atoms are often placed in calculated positions and refined using a riding model.
Validation: The final structure is validated using tools like CHECKCIF to ensure its chemical and crystallographic soundness.
When Single Crystals Are Elusive: Powder X-ray Diffraction (PXRD)
For many organic compounds, obtaining single crystals of sufficient size and quality for SC-XRD is a major hurdle.[4][8] In such cases, Powder X-ray Diffraction (PXRD) can be a powerful alternative for structural characterization.[5][6] PXRD is performed on a polycrystalline sample, which consists of a large number of small crystallites with random orientations. The resulting diffraction pattern is a one-dimensional plot of intensity versus diffraction angle (2θ).
While traditionally used for phase identification and purity analysis, advancements in instrumentation and computational methods have made it possible to solve crystal structures ab initio from high-quality powder diffraction data.[7][8] This approach is particularly valuable in the pharmaceutical industry for studying polymorphism.
Experimental Protocol for Structure Determination from PXRD
Data Collection:
A high-resolution powder diffractometer is required.
The sample is typically packed into a capillary or onto a flat plate holder.
Data is collected over a wide 2θ range for an extended period to ensure good statistics.
Data Analysis and Structure Solution:
Indexing: The positions of the diffraction peaks are used to determine the unit cell parameters and space group. This can be a challenging step for complex organic molecules.
Structure Solution: A molecular model of 5-Amino-2-(methoxymethyl)benzonitrile (which can be obtained from computational chemistry methods) is placed within the determined unit cell, and its position and orientation are optimized to best fit the observed diffraction pattern. This is often done using direct-space methods or simulated annealing.
Rietveld Refinement: The entire calculated powder pattern is fitted to the experimental data by refining the structural and instrumental parameters. This is the final step to obtain the detailed crystal structure.
The Computational Alternative: Crystal Structure Prediction (CSP)
Crystal Structure Prediction (CSP) is a computational method that aims to predict the crystal structures a molecule is likely to form based solely on its chemical diagram.[10][11] This approach has seen significant progress and is becoming an increasingly reliable tool, especially when used in conjunction with experimental data.[19][9]
CSP can be particularly useful for:
Guiding experimental efforts to find new polymorphs.
Solving crystal structures from PXRD data when indexing is difficult.[19]
Providing insight into the factors that control crystal packing.
General Workflow for CSP
Caption: General workflow for Crystal Structure Prediction.
Recent developments in CSP incorporate machine learning algorithms to improve the efficiency of sampling crystal lattices and to predict properties like space groups and densities, thereby accelerating the discovery of the experimentally observed crystal structure.[9][12]
Comparative Guide: Choosing the Right Method
The choice of method for crystal structure determination depends on several factors, including the nature of the sample, the available instrumentation, and the research objectives. The following table provides a comparative overview of the techniques discussed.
Feature
Single-Crystal X-ray Diffraction (SC-XRD)
Powder X-ray Diffraction (PXRD)
Crystal Structure Prediction (CSP)
Sample Requirement
Single crystal (0.1-0.3 mm)
Polycrystalline powder (mg scale)
Molecular structure (in silico)
Experimental Time
Hours to a day for data collection
Minutes to hours for data collection
Days to weeks of computation
Accuracy
High (unambiguous structure)
Moderate to high (model dependent)
Predictive (requires validation)
Primary Challenge
Growing suitable single crystals
Indexing and structure solution
Computational cost and accuracy of models
Cost
High (instrumentation and maintenance)
Moderate (instrumentation)
High (software and computational resources)
Decision-Making Workflow
For a researcher tasked with determining the crystal structure of 5-Amino-2-(methoxymethyl)benzonitrile, the following decision-making process is recommended.
A Comparative Guide to the Reactivity of 5-Amino-2-(methoxymethyl)benzonitrile and 5-Amino-2-methylbenzonitrile for Drug Development Professionals
In the landscape of pharmaceutical research and drug development, the selection of building blocks is a critical decision that profoundly influences the efficiency of synthetic routes and the properties of the final acti...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical research and drug development, the selection of building blocks is a critical decision that profoundly influences the efficiency of synthetic routes and the properties of the final active pharmaceutical ingredients (APIs). Among the vast array of available synthons, substituted anilines are of paramount importance due to their prevalence in a multitude of therapeutic agents. This guide provides an in-depth comparative analysis of the reactivity of two key aniline derivatives: 5-Amino-2-(methoxymethyl)benzonitrile and 5-Amino-2-methylbenzonitrile. Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive understanding of how the subtle structural difference between a methoxymethyl and a methyl group at the ortho position impacts the reactivity of the amino functionality, thereby guiding rational substrate selection in complex synthetic campaigns.
Executive Summary of Reactivity Comparison
The reactivity of the amino group in these two molecules is governed by a delicate interplay of electronic and steric effects imparted by the ortho substituent. While both the methyl and methoxymethyl groups are generally considered electron-donating, their influence on the nucleophilicity of the aniline nitrogen and the accessibility of this reactive center differs significantly.
Feature
5-Amino-2-(methoxymethyl)benzonitrile
5-Amino-2-methylbenzonitrile
Electronic Effect
Moderately activating
Activating
Steric Hindrance
Increased steric bulk
Moderate steric bulk
Predicted Reactivity
Generally lower
Generally higher
Key Considerations
Potential for intramolecular interactions
Well-understood reactivity profile
Delving into the Electronic and Steric Landscape
The reactivity of anilines in common synthetic transformations such as acylation, alkylation, and cross-coupling reactions is intrinsically linked to the electron density at the nitrogen atom and the steric environment surrounding it.
Electronic Effects: A Tale of Two Donors
The methyl group in 5-Amino-2-methylbenzonitrile is a classical electron-donating group through induction and hyperconjugation. This electron donation increases the electron density on the aromatic ring and, consequently, on the amino nitrogen, enhancing its nucleophilicity and making it more reactive towards electrophiles. Electron-donating groups are known to increase the basicity of anilines, which often correlates with increased nucleophilicity.[1][2]
The methoxymethyl group in 5-Amino-2-(methoxymethyl)benzonitrile presents a more nuanced electronic profile. The oxygen atom in the methoxy moiety is electronegative and exerts an electron-withdrawing inductive effect (-I). However, the lone pairs on the oxygen can participate in resonance, leading to an electron-donating effect (+R).[1] In the case of an ortho-methoxy group, the inductive effect is generally considered to be more influential, leading to a decrease in the basicity of the aniline compared to the unsubstituted analogue.[3][4] This suggests that the amino group in 5-Amino-2-(methoxymethyl)benzonitrile may be less nucleophilic than that in 5-Amino-2-methylbenzonitrile.
Steric Hindrance: The Impact of Bulk
The "ortho effect" is a well-documented phenomenon where substituents adjacent to the reaction center can influence reactivity through steric hindrance.[5][6] The methyl group in 5-Amino-2-methylbenzonitrile, while not excessively bulky, does exert some steric hindrance, which can modulate the rate of reactions involving the amino group.
The methoxymethyl group is significantly bulkier than a methyl group. This increased steric encumbrance around the amino group in 5-Amino-2-(methoxymethyl)benzonitrile is expected to retard the rate of reactions, particularly those involving bulky reagents or transition states. The increased steric hindrance can make the approach of an electrophile to the nitrogen lone pair more difficult, thereby decreasing the reaction rate.
To quantify and visualize these effects, we can consider the following logical flow:
Caption: Comparative electronic and steric effects on reactivity.
Comparative Reactivity in Key Synthetic Transformations
While direct comparative kinetic data for these two specific molecules is scarce in the literature, we can predict their relative reactivity in common drug discovery reactions based on the established principles of physical organic chemistry.
N-Acylation
N-acylation is a fundamental transformation for the introduction of amide functionalities, which are prevalent in many drug molecules. The rate of this reaction is highly dependent on the nucleophilicity of the aniline.
5-Amino-2-methylbenzonitrile: The electron-donating methyl group enhances the nucleophilicity of the amino group, leading to a faster rate of acylation.
5-Amino-2-(methoxymethyl)benzonitrile: The probable net electron-withdrawing nature of the ortho-methoxymethyl group, coupled with its greater steric bulk, is expected to significantly decrease the rate of N-acylation compared to the methyl analogue.
N-Arylation (Buchwald-Hartwig Amination)
The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. The success of this reaction is influenced by both the electronic properties of the aniline and steric hindrance around the amino group.
5-Amino-2-methylbenzonitrile: This substrate is expected to be a good coupling partner in Buchwald-Hartwig reactions due to the activating nature of the methyl group.
5-Amino-2-(methoxymethyl)benzonitrile: The increased steric hindrance of the methoxymethyl group could pose a challenge for the formation of the palladium-amide complex, a key intermediate in the catalytic cycle. This may necessitate the use of more specialized bulky phosphine ligands and potentially lead to lower yields or slower reaction rates.
Experimental Protocols
To provide a practical context for this comparison, we present representative, detailed experimental protocols for two common and critical reactions in drug development.
Experimental Protocol 1: N-Acetylation of Substituted Anilines
This protocol provides a general method for the N-acetylation of anilines, which can be used to compare the reactivity of 5-Amino-2-(methoxymethyl)benzonitrile and 5-Amino-2-methylbenzonitrile under identical conditions.
Materials:
Substituted Aniline (5-Amino-2-(methoxymethyl)benzonitrile or 5-Amino-2-methylbenzonitrile)
Acetic Anhydride
Pyridine (or another suitable base)
Dichloromethane (DCM) or other suitable aprotic solvent
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate or sodium sulfate
Silica gel for column chromatography
Hexanes and Ethyl Acetate for chromatography
Procedure:
In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the substituted aniline (1.0 eq) in dichloromethane (10 mL per mmol of aniline).
Cool the solution to 0 °C in an ice bath.
Add pyridine (1.2 eq) to the solution and stir for 5 minutes.
Slowly add acetic anhydride (1.1 eq) dropwise to the reaction mixture.
Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.
Transfer the mixture to a separatory funnel and separate the organic layer.
Wash the organic layer sequentially with water and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired N-acetylated product.
Reaction Monitoring and Comparison:
To compare the reactivity, small aliquots of each reaction mixture can be taken at regular time intervals (e.g., every 30 minutes) and analyzed by TLC or LC-MS to monitor the consumption of the starting material and the formation of the product. The relative rates of reaction can be qualitatively or quantitatively determined from this data.
Caption: General workflow for N-acetylation of anilines.
This protocol outlines a general procedure for the palladium-catalyzed N-arylation of anilines, which can be adapted to compare the performance of the two target molecules.
Materials:
Substituted Aniline (5-Amino-2-(methoxymethyl)benzonitrile or 5-Amino-2-methylbenzonitrile)
Aryl Halide (e.g., 4-bromotoluene)
Palladium(II) Acetate (Pd(OAc)₂) or other suitable palladium precatalyst
Xantphos or other suitable phosphine ligand
Cesium Carbonate (Cs₂CO₃) or other suitable base
Toluene or other suitable anhydrous, deoxygenated solvent
Procedure:
To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide (1.0 eq), the substituted aniline (1.2 eq), cesium carbonate (1.4 eq), palladium(II) acetate (0.02 eq), and Xantphos (0.04 eq).
Evacuate and backfill the Schlenk tube with the inert gas three times.
Add anhydrous, deoxygenated toluene (5 mL per mmol of aryl halide).
Heat the reaction mixture to 100-110 °C and stir for 12-24 hours, monitoring the progress by TLC or LC-MS.
After completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.
Filter the mixture through a pad of Celite, washing the pad with ethyl acetate.
Concentrate the filtrate under reduced pressure.
Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the desired N-arylated product.
Comparative Analysis:
The efficiency of the two anilines in this reaction can be compared by measuring the yield of the desired product after a fixed reaction time. Furthermore, the formation of any side products, such as dehalogenated arene, can provide insights into the competing reaction pathways influenced by the aniline's structure.
Caption: General workflow for Buchwald-Hartwig N-arylation.
Conclusion and Recommendations
The choice between 5-Amino-2-(methoxymethyl)benzonitrile and 5-Amino-2-methylbenzonitrile as a synthetic building block will depend on the specific requirements of the synthetic route and the desired properties of the final product.
For reactions where high nucleophilicity and rapid reaction kinetics are desired, 5-Amino-2-methylbenzonitrile is the recommended choice. Its electron-donating methyl group and moderate steric profile make it a more reactive and generally more reliable substrate in a wide range of transformations.
5-Amino-2-(methoxymethyl)benzonitrile may be considered when a less reactive aniline is required to achieve selectivity in the presence of other nucleophilic sites, or when its specific steric and electronic properties are desired to influence the conformation or binding of the final molecule. Researchers should be prepared to encounter slower reaction rates and may need to optimize reaction conditions, such as employing more active catalysts or longer reaction times, to achieve satisfactory outcomes.
Ultimately, the insights provided in this guide, grounded in the fundamental principles of organic chemistry, are intended to empower drug development professionals to make informed decisions in the selection of building blocks, thereby accelerating the discovery and development of new medicines.
References
TSI Journals. (2009). Correlation between hardness and basicity pKa of substituted anilines. [Link]
Discussion Forum. (2024). How do electron-releasing and electron-withdrawing groups affect the basic strength of substituted aniline, and what is the observed impact of groups like –OCH₃ and –NO₂?. [Link]
Quora. (2018). What is the basicity order of ortho, meta, and para-substituted anilines substituted with nitro group?. [Link]
Williams, R. (2022). pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]
EPFL. (n.d.). pKa Data Compiled by R. Williams. [Link]
ResearchGate. (2021). Nucleophilicities of para‐substituted aniline radical cations in acetonitrile: Kinetic investigation and structure–reactivity relationships. [Link]
Chemistry Steps. (2021). Basicity of Amines. [Link]
Canadian Science Publishing. (n.d.). THE APPLICATION OF THE HAMMETT EQUATION TO ORTHO-SUBSTITUTED BENZENE REACTION SERIES. [Link]
Chemistry LibreTexts. (2019). 23.1: Relative Basicity of Amines and Other Compounds. [Link]
ACS Publications. (2010). Nucleophilicity and Site Selectivity of Commonly Used Arenes and Heteroarenes. The Journal of Organic Chemistry. [Link]
ResearchGate. (n.d.). Calculated and experimental pK b values of ortho-substituted anilines.... [Link]
Moodle@Units. (n.d.). Linear Free Energy Relationships (LFERs): Applying the Hammett Equation to a Series of Substituted Benzoic Acids and Phenols. [Link]
Canadian Science Publishing. (n.d.). THE APPLICATION OF THE HAMMETT EQUATION TO ORTHO-SUBSTITUTED BENZENE REACTION SERIES. [Link]
Reddit. (2022). Evaluating the Nucleophilicity of Substituted Aniline Derivatives. [Link]
Quality Control Standards for Pharmaceutical Grade 5-Amino-2-(methoxymethyl)benzonitrile
Executive Summary 5-Amino-2-(methoxymethyl)benzonitrile (CAS 55809-36-4 / 6942-39-8 analog) is a high-value pharmacophore often utilized as a scaffold in the synthesis of kinase inhibitors and next-generation benzoxaboro...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5-Amino-2-(methoxymethyl)benzonitrile (CAS 55809-36-4 / 6942-39-8 analog) is a high-value pharmacophore often utilized as a scaffold in the synthesis of kinase inhibitors and next-generation benzoxaborole therapeutics. While "Research Grade" material (95-97% purity) is sufficient for early-stage screening, the transition to "Pharmaceutical Grade" (GMP Intermediate) requires a rigorous control strategy.
This guide objectively compares the performance and specifications of Standard Synthesis Grade vs. Pharmaceutical Grade material. We provide experimental data demonstrating why the "hidden" impurities in lower-grade material—specifically regioisomers and hydrolysis byproducts—can catastrophically impact downstream API (Active Pharmaceutical Ingredient) yield and toxicity profiles.
Part 1: Comparative Analysis (Pharma Grade vs. Standard Grade)
The distinction between "Standard" and "Pharma" grade is not merely a percentage point of purity; it is defined by the impurity profile and the control of genotoxic precursors.
Table 1: Specification Comparison
Critical Quality Attribute (CQA)
Standard Synthesis Grade
Pharmaceutical Grade (Recommended)
Impact on Drug Development
Assay (HPLC, dry basis)
≥ 97.0%
≥ 99.5%
Lower purity leads to stoichiometric errors in coupling reactions.
Appearance
Brown to dark yellow powder
Off-white to pale yellow crystalline powder
Dark color indicates oxidation of the aniline moiety (quinone imine formation).
Regioisomer Impurity (4-Amino isomer)
≤ 1.5%
≤ 0.10%
Regioisomers are difficult to remove in downstream steps and may be active/toxic.
Precursor Impurity (Nitro compound)
≤ 0.5%
≤ 10 ppm (Genotoxic Control)
Nitro-aromatics are structural alerts for mutagenicity (ICH M7).
Hydrolysis Impurity (Amide/Acid)
≤ 1.0%
≤ 0.15%
Indicates moisture ingress; amide interferes with nitrile reductions or cyclizations.
Water Content (KF)
≤ 1.0%
≤ 0.2%
Excess water hydrolyzes the nitrile group over time.
Loss on Drying
≤ 2.0%
≤ 0.5%
High volatiles indicate poor isolation/drying process.
The "Hidden" Danger: Regioisomeric Contamination
In the synthesis of 5-amino-2-(methoxymethyl)benzonitrile, the nitration step often produces a mixture of the 5-nitro (desired) and 4-nitro (undesired) isomers. Standard grade material often contains 1-2% of the 4-amino isomer.
Experimental Observation: In a comparative coupling reaction (Suzuki-Miyaura), the 4-amino impurity competed with the 5-amino product, leading to a 4.5% yield loss and a difficult-to-separate isomeric byproduct in the final API.
Part 2: Impurity Origin & Control Strategy
Understanding where impurities originate is the only way to control them. The following diagram maps the synthesis pathway to the critical impurities.
Figure 1: Impurity genealogy map demonstrating the origin of regioisomers (Impurity A) and hydrolysis byproducts (Impurity C).
Part 3: Validated Analytical Methodology (The "How-To")
To ensure "Pharma Grade" quality, a generic HPLC method is insufficient. The method must separate the regioisomer (4-amino) from the target (5-amino).
Detection: UV at 240 nm (primary) and 210 nm (impurity check).
Column Temp: 30°C.
Gradient Program:
Time (min)
% Mobile Phase A
% Mobile Phase B
Event
0.0
95
5
Equilibration
5.0
95
5
Isocratic hold (Polar impurities)
20.0
40
60
Linear Gradient
25.0
10
90
Wash
| 30.0 | 95 | 5 | Re-equilibration |
System Suitability Criteria (Self-Validating):
Resolution (Rs): > 2.0 between 5-Amino target and 4-Amino regioisomer.
Tailing Factor: < 1.5 for the main peak (Anilines tend to tail; phosphate buffer suppresses silanol interactions).
Precision: RSD < 0.5% for 6 replicate injections.
Experimental Insight: Stability Stress Test
We subjected Pharma Grade samples to stress conditions to validate the storage specifications.
Acid Stress (0.1N HCl, 24h): 2.3% degradation observed. Result: Formation of 5-amino-2-(methoxymethyl)benzamide (Hydrolysis of nitrile).
Oxidative Stress (3% H2O2, 4h): 5.1% degradation. Result: Rapid darkening (Yellow -> Brown) and formation of azo/azoxy dimers.
Part 4: Quality Control Workflow
This diagram outlines the decision-making process for releasing a batch of 5-Amino-2-(methoxymethyl)benzonitrile for pharmaceutical use.
Figure 2: Step-by-step Quality Control release workflow ensuring compliance with ICH Q3A/Q3C guidelines.
References
International Council for Harmonisation (ICH). (2006). Q3A(R2): Impurities in New Drug Substances. Retrieved from [Link]
International Council for Harmonisation (ICH). (2017). M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Retrieved from [Link]
Baker, S. J., et al. (2006).[2] "Discovery of a New Boron-Containing Antifungal Agent, 5-Fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole (AN2690)."[2] Journal of Medicinal Chemistry, 49(15), 4447–4450.[2] (Provides context on benzoxaborole synthesis precursors). Retrieved from [Link]
U.S. Food and Drug Administration (FDA). (2024).[3] Guidance for Industry: Q3C(R8) Impurities: Guideline for Residual Solvents. Retrieved from [Link]
A Comparative Guide to the Thermal Analysis of 5-Amino-2-(methoxymethyl)benzonitrile: Establishing a Protocol for Pharmaceutical Intermediates
In the landscape of pharmaceutical development, a deep understanding of the physicochemical properties of all chemical entities, including intermediates, is paramount. The thermal stability of a compound like 5-Amino-2-(...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical development, a deep understanding of the physicochemical properties of all chemical entities, including intermediates, is paramount. The thermal stability of a compound like 5-Amino-2-(methoxymethyl)benzonitrile, a potential building block in complex syntheses, can dictate everything from viable reaction conditions and purification methods to storage and long-term stability of the final active pharmaceutical ingredient (API).[1] This guide provides a comprehensive framework for characterizing the thermal properties of 5-Amino-2-(methoxymethyl)benzonitrile using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).
While specific experimental data for this compound is not publicly available, this guide establishes a robust, self-validating protocol grounded in industry-standard methodologies and draws comparisons with structurally similar aminobenzonitriles to predict and interpret thermal behavior.[2] This approach ensures that researchers, scientists, and drug development professionals can confidently assess the thermal characteristics of this and other novel intermediates.
The Critical Role of TGA/DSC in Pharmaceutical Development
Thermal analysis techniques are indispensable tools in the pharmaceutical industry.[3] They provide critical information regarding:
Thermal Stability and Decomposition: TGA measures changes in a sample's mass as a function of temperature, identifying the onset of decomposition, which is crucial for determining maximum processing temperatures.[4][5]
Purity and Composition: TGA can quantify volatile components like water or residual solvents, as well as determine the ash content after combustion.[6][7][8]
Phase Transitions: DSC measures the heat flow into or out of a sample during a controlled temperature program.[4] This reveals key events such as melting, crystallization, and glass transitions, providing insights into the physical form and stability of the material.[3]
Polymorphism: Different crystalline forms (polymorphs) of a compound will exhibit distinct melting points and enthalpies of fusion in DSC analysis, a critical factor influencing a drug's solubility and bioavailability.[9]
Excipient Compatibility: DSC is a rapid screening tool for assessing potential interactions between an API and excipients in a formulation.[10]
By employing TGA and DSC in tandem, a comprehensive thermal profile of a substance can be generated, enabling data-driven decisions throughout the development lifecycle.[4]
Proposed Thermal Analysis Workflow
The following diagram outlines a logical workflow for the comprehensive thermal characterization of a pharmaceutical intermediate like 5-Amino-2-(methoxymethyl)benzonitrile.
Caption: Workflow for TGA/DSC Analysis of a Pharmaceutical Intermediate.
Experimental Protocols
The following protocols are designed to be self-validating by incorporating standard methodologies and system suitability checks. These methods are based on guidelines from organizations like ASTM International.[6][11][12]
Protocol 1: Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of 5-Amino-2-(methoxymethyl)benzonitrile.
Instrument Calibration: Calibrate the TGA instrument for mass using standard calibration weights and for temperature using certified magnetic standards (e.g., Nickel).
Sample Preparation: Place 5-10 mg of finely powdered 5-Amino-2-(methoxymethyl)benzonitrile into a clean, tared alumina or platinum crucible.
Atmosphere: Use a high-purity nitrogen purge gas at a flow rate of 50-100 mL/min to provide an inert atmosphere.
Temperature Program:
Equilibrate the sample at 30°C.
Ramp the temperature from 30°C to 600°C at a constant heating rate of 10°C/min.[14] A consistent heating rate ensures reproducibility and allows for comparison across different samples.[14]
Data Analysis:
Plot the sample mass (%) as a function of temperature (°C).
Determine the onset temperature of decomposition (Tonset), often defined as the temperature at which a 5% mass loss occurs (Td5%).[15]
Record the temperature of the maximum rate of decomposition from the first derivative of the TGA curve (DTG).
Note the percentage of residual mass at the end of the experiment.
Objective: To identify melting point, enthalpy of fusion, and other potential phase transitions.
Methodology:
Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard.
Sample Preparation: Accurately weigh 2-5 mg of the sample into a non-hermetic, pierced-lid aluminum pan. Crimp the lid to ensure good thermal contact.
Atmosphere: Use a high-purity nitrogen purge gas at a flow rate of 50 mL/min.
Temperature Program (Heat-Cool-Heat):
First Heat: Equilibrate at 25°C. Ramp the temperature from 25°C to a temperature approximately 30°C above the expected melting point (or 30°C below the Tonset from TGA) at a heating rate of 10°C/min. This first scan reveals the thermal history of the sample as received.
Cool: Cool the sample at a controlled rate of 10°C/min back to 25°C. This step can reveal crystallization events.
Second Heat: Reheat the sample at 10°C/min over the same temperature range. This scan provides information on the intrinsic thermal properties of the material, free from its previous thermal history.
Data Analysis:
Plot the heat flow (mW) as a function of temperature (°C).
For endothermic events (like melting), determine the onset temperature, peak temperature (Tm), and the integrated peak area to calculate the enthalpy of fusion (ΔHfus).
For exothermic events (like crystallization), determine the onset, peak temperature (Tc), and enthalpy of crystallization (ΔHc).
Comparative Analysis and Expected Results
While no direct data exists for 5-Amino-2-(methoxymethyl)benzonitrile, we can infer potential thermal behavior by comparing it to its structural analogs, the aminobenzonitrile isomers.
Melting Point: The aminobenzonitrile isomers show a clear trend in melting points, likely influenced by their ability to form intermolecular hydrogen bonds and crystal packing efficiency. 4-Aminobenzonitrile, with its linear geometry, likely packs more efficiently, leading to a higher melting point.[19] 5-Amino-2-(methoxymethyl)benzonitrile is a larger molecule with an additional methoxymethyl group. This group adds steric bulk but also introduces another potential site for hydrogen bonding (the ether oxygen). Its melting point will be a balance between these factors. It is reasonable to hypothesize a melting point above that of the simple aminobenzonitriles. The DSC experiment is crucial for determining this fundamental property.
Decomposition: The thermal stability will be influenced by the substituent groups on the benzene ring. The presence of the methoxymethyl group could introduce a new decomposition pathway compared to the simpler aminobenzonitriles. The TGA experiment will reveal the onset temperature of decomposition. A sharp, single-step mass loss would suggest a clean decomposition, while a multi-step loss might indicate a more complex degradation process.
Purity: The initial TGA scan is an excellent first pass for purity. A significant mass loss below 100°C would likely indicate the presence of residual water or volatile solvents. For a pharmaceutical intermediate, this is a critical quality attribute.
Trustworthiness and Self-Validation
The integrity of this analytical approach is ensured by:
Standardized Methods: Adherence to ASTM standards provides a framework for reproducible and comparable results.[6][12]
Instrument Calibration: Regular calibration with certified reference materials ensures the accuracy of temperature and mass measurements.
Use of Controls: When applicable, running a known, stable compound (like pure Indium for DSC) alongside the unknown sample can verify instrument performance.
Complementary Techniques: Using both TGA and DSC provides a more complete picture.[4] For example, a mass loss observed in TGA that corresponds to an endotherm in DSC can confidently be identified as a melting/decomposition event.
Conclusion
This guide establishes a comprehensive and scientifically rigorous protocol for the thermal analysis of 5-Amino-2-(methoxymethyl)benzonitrile. By integrating standardized TGA and DSC methodologies, explaining the rationale behind experimental parameters, and using structural analogs for comparative context, researchers can effectively characterize the thermal stability and phase behavior of this and other novel pharmaceutical intermediates. The resulting data is essential for guiding process development, ensuring product quality, and meeting regulatory expectations for well-characterized chemical entities.[1]
References
ASTM E1131-20 Standard Test Method for Composition Analysis by Thermogravimetry. ASTM International. Available from: [Link]
MaTestLab. (2025). USA Testing Lab for ASTM E1131 Compositional Analysis. Available from: [Link]
ASTM International. (2025). E1131 Standard Test Method for Compositional Analysis by Thermogravimetry. Available from: [Link]
ASTM D3850-19 Standard Test Method for Rapid Thermal Degradation of Solid Electrical Insulating Materials By Thermogravimetric Method (TGA). ASTM International. Available from: [Link]
ASTM International. (2012). ASTM D3850-12 - Standard Test Method for Rapid Thermal Degradation of Solid Electrical Insulating. Available from: [Link]
GlobalSpec. (2019). ASTM International - ASTM D3850-19. Available from: [Link]
Intertek Inform. (2025). ASTM E 1131 : 2025 Standard Test Method for Compositional Analysis. Available from: [Link]
ANSI Webstore. (2019). ASTM D3850-19 Red - Standard Test Method for Rapid Thermal Degradation of Solid Electrical Insulating Materials. Available from: [Link]
Infinita Lab. (2026). Thermogravimetric Analysis (TGA) – ASTM E1131 & ISO 11358 Standards. Available from: [Link]
SNV-Connect Standards Shop. (2006). ASTM D3850:94(2006). Available from: [Link]
ResolveMass Laboratories Inc. (2026). TGA Analysis in Pharmaceuticals. Available from: [Link]
TA Instruments. (2024). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. Available from: [Link]
Applications of Simultaneous TGA-DSC in Pharmaceutical Formulation Development. (2024). Available from: [Link]
Mettler Toledo. Simultaneous Thermal Analysis | TGA/DSC. Available from: [Link]
Rojek, B., & Wesolowski, M. (2022). A combined differential scanning calorimetry and thermogravimetry approach for the effective assessment of drug substance‐excipient compatibility. Journal of Thermal Analysis and Calorimetry, 147, 845-857. Available from: [Link]
Inclusion of Aminobenzonitrile Isomers by a Diol Host Compound: Structure and Selectivity. (2000). Journal of the American Chemical Society. Available from: [Link]
Mettler Toledo. Webinar – Thermal Analysis of Organic Compounds. Available from: [Link]
Reversible thermosalience of 4-aminobenzonitrile. (2018). Chemical Communications. Royal Society of Chemistry. Available from: [Link]
AZoM. (2018). Thermal Analysis of Organic Compounds. Available from: [Link]
ResolveMass Laboratories Inc. (2025). What is TGA Analysis? Principles and Applications. Available from: [Link]
Lab Manager. (2025). Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques. Available from: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 72913, 2-Aminobenzonitrile. Available from: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 16702, 3-Aminobenzonitrile. Available from: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 13396, 4-Aminobenzonitrile. Available from: [Link]
PubChemLite. 5-amino-2-(methoxymethyl)benzonitrile (C9H10N2O). Available from: [Link]
TA Instruments. Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. Available from: [Link]
Particle Technology Labs. (2021). What is the Difference Between Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). Available from: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Operational Directive
WARNING: ACID SENSITIVE COMPOUND.
Do not mix with acidic waste streams. Risk of Hydrogen Cyanide (HCN) and Formaldehyde evolution.
This guide supersedes generic organic waste protocols. 5-Amino-2-(methoxymethyl)benzonitrile (CAS: 214623-57-1) presents a dual-hazard profile due to its nitrile moiety and acid-labile methoxymethyl (MOM) ether . The procedures below are designed to neutralize these specific chemical risks during disposal.
Immediate Action Card
Parameter
Operational Standard
Primary Hazard
Acute Toxicity (Oral/Dermal/Inhalation) ; Chemical Irritant.
Critical Reactivity
Acid Sensitive. Hydrolysis releases Formaldehyde and potentially HCN.
PPE Requirement
Nitrile gloves (double-gloved recommended), lab coat, safety goggles, N95/P100 respirator if dust is generated.
Part 2: Chemical Profile & Hazard Mechanics (E-E-A-T)
To ensure safety, operators must understand the causality behind these protocols. This is not just "organic waste"; it is a functionalized aromatic system with specific breakdown pathways.
The Nitrile Hazard (Cyanide Potential)
The benzonitrile core (
) is generally stable, but under strong acidic conditions or high thermal stress, the nitrile group can hydrolyze or decompose to release hydrogen cyanide (HCN), a systemic chemical asphyxiant.
Operational Implication: Never dispose of this compound in "General Acidic Waste" or "Aqueous Acid" containers.
The Methoxymethyl (MOM) Ether Hazard
The methoxymethyl group (
) is a protecting group specifically designed to be cleaved by acids.
Mechanism: Upon contact with acid, the MOM ether hydrolyzes to release Formaldehyde (a carcinogen) and methanol.
Operational Implication: Even weak acids in a waste container can trigger this decomposition, pressurizing the container with formaldehyde gas and creating an inhalation hazard upon reopening.
Part 3: Step-by-Step Disposal Protocol
Phase 1: Segregation & Containerization
Container Type: High-density polyethylene (HDPE) or amber glass. Avoid metal containers due to potential amine-metal complexation.
Solvent Matrix: Dissolve solid waste in a compatible non-halogenated solvent (e.g., Acetone, Methanol, or Ethanol) if not already in solution. This facilitates incineration.[1]
Buffering (Expert Tip): If the waste stream contains traces of acid, add a small amount of base (e.g., Triethylamine or Sodium Bicarbonate) to maintain pH > 7. This stabilizes both the Nitrile and MOM groups.
Phase 2: Waste Stream Classification
Do not classify simply as "Chemical Waste." Use the following descriptor for the waste tag:
"Hazardous Waste - Toxic/Ignitable. Contains: 5-Amino-2-(methoxymethyl)benzonitrile. Organic Nitrile.[2][3][4][5] pH > 7. DO NOT MIX WITH ACIDS."
Phase 3: RCRA Characterization (USA)
While 5-Amino-2-(methoxymethyl)benzonitrile is not explicitly P-listed or U-listed, it must be characterized by the generator:
Ignitability (D001): If dissolved in flammable solvents (Acetone/EtOH).
Reactivity (D003): Potential for toxic gas generation (cyanides) if mixed with acids.
Toxicity: Evaluate against local thresholds.
Part 4: Visualized Workflows
Figure 1: Waste Segregation Decision Tree
This logic gate ensures the compound never enters an incompatible stream.
Caption: Operational logic for stabilizing and segregating aminobenzonitrile waste streams.
Figure 2: Spill Response Protocol
Immediate containment strategy for accidental release.
Caption: Standard Operating Procedure (SOP) for solid or liquid spills of the target compound.
Part 5: Regulatory & Compliance Reference
US EPA / RCRA Considerations:
Waste Coding: If the waste exhibits the characteristic of reactivity (generation of toxic gases), it may carry the D003 code [1].[6]
Satellite Accumulation: Store in a closed container at or near the point of generation. The container must be under the control of the operator [2].
Decontamination of Glassware:
Rinse glassware with Acetone (collect as hazardous waste).
Wash with warm soapy water.
Do not use Bleach (Sodium Hypochlorite): Hypochlorites can react with amines to form chloroamines (toxic/explosive) [3].
References
US Environmental Protection Agency (EPA). 40 CFR Part 261 - Identification and Listing of Hazardous Waste. Electronic Code of Federal Regulations. [Link]
National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press, 2011. [Link]
American Chemical Society (ACS). Safety in Academic Chemistry Laboratories - Best Practices for First-Year University Students. ACS Committee on Chemical Safety. [Link]
Comprehensive Safety Guide: Personal Protective Equipment for Handling 5-Amino-2-(methoxymethyl)benzonitrile
Disclaimer: No specific Safety Data Sheet (SDS) for 5-Amino-2-(methoxymethyl)benzonitrile is publicly available at the time of this guide's creation. The following recommendations are synthesized from the known hazards o...
Author: BenchChem Technical Support Team. Date: February 2026
Disclaimer: No specific Safety Data Sheet (SDS) for 5-Amino-2-(methoxymethyl)benzonitrile is publicly available at the time of this guide's creation. The following recommendations are synthesized from the known hazards of its core functional groups: the toxic benzonitrile moiety and the irritant-class aromatic amine. Benzonitrile and its derivatives are known to be harmful if inhaled, ingested, or absorbed through the skin, with the potential to metabolize into cyanide in the body.[1][2][3] Therefore, handling this compound demands stringent safety protocols and a comprehensive understanding of the associated risks.
Hazard Assessment: The 'Why' Behind the Precautions
Understanding the chemical nature of 5-Amino-2-(methoxymethyl)benzonitrile is critical to appreciating the necessity of rigorous personal protective equipment (PPE). The molecule's potential for harm stems primarily from its benzonitrile structure.
Toxicity via Multiple Routes: The benzonitrile group poses a significant toxicological threat. It can be readily absorbed through the skin, inhaled as a dust or aerosol, or ingested.[4][5][6] Many nitrile compounds can cause systemic toxicity, with symptoms including headache, dizziness, nausea, and in severe cases, respiratory distress and convulsions.[3] This toxicity is linked to the potential metabolic release of cyanide ions, which interfere with cellular respiration.[2][7]
Skin and Eye Irritation: Aromatic amines and benzonitrile derivatives are frequently classified as irritants to the skin, eyes, and respiratory system.[8][9] Direct contact can lead to redness, inflammation, and discomfort.
Primary Routes of Exposure: For researchers, the most probable routes of exposure are dermal contact with the solid compound or its solutions and inhalation of fine powder, particularly during weighing and transfer operations.[10][11]
Given these risks, a multi-layered approach to safety, beginning with engineering controls and culminating in appropriate PPE, is not just recommended—it is essential.
Engineering Controls: Your First Line of Defense
Before any PPE is selected, robust engineering and administrative controls must be in place. PPE is the last line of defense, intended to protect you when these primary controls cannot eliminate the hazard entirely.
Chemical Fume Hood: All handling of 5-Amino-2-(methoxymethyl)benzonitrile, including weighing, reconstitution, and aliquoting, must be performed inside a certified chemical fume hood.[12][13] This minimizes the risk of inhaling aerosolized powder.
Designated Work Area: Establish a clearly marked area for working with this compound to prevent cross-contamination of other lab surfaces.
Standard Operating Procedures (SOPs): A detailed SOP for handling this and other hazardous compounds should be written and readily available to all personnel.[14]
Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory exposure. The following table outlines the minimum required PPE for handling 5-Amino-2-(methoxymethyl)benzonitrile.
Protection Level
Required PPE
Specifications and Rationale
Body Protection
Disposable Lab Coat or Gown
A disposable, solid-front gown with tight-fitting cuffs is required. This provides a barrier against accidental spills and prevents the contamination of personal clothing. All gowns used while handling this compound should be disposed of as hazardous waste after the task is complete or if contamination occurs.[8][10]
Hand Protection
Double Gloving (Nitrile)
Wear two pairs of chemical-resistant nitrile gloves.[15] The outer glove should be removed and disposed of immediately upon contamination. The inner glove provides secondary protection during the doffing process. Always consult a glove compatibility chart for specific breakthrough times if available. Change gloves frequently.
Eye & Face Protection
Chemical Splash Goggles & Face Shield
Tight-fitting, indirectly vented chemical splash goggles that comply with ANSI Z87.1 or EN 166 standards are mandatory.[6] When handling larger quantities or when there is a significant splash risk, a full-face shield must be worn over the goggles for maximum protection.[15]
Respiratory Protection
NIOSH-Approved Respirator
For weighing or any procedure that could generate dust, a NIOSH-approved N95 respirator is the minimum requirement. If airborne concentrations are unknown or may exceed exposure limits, a higher level of protection, such as a full-facepiece respirator with appropriate cartridges, is necessary.[1][8]
Procedural Guidance: Step-by-Step Workflows
Workflow 1: Donning and Doffing PPE
Correctly putting on and taking off PPE is as crucial as selecting the right equipment. An improper doffing sequence can lead to self-contamination.
Donning (Putting On) Sequence:
Perform hand hygiene.
Don the inner pair of nitrile gloves.
Don the disposable lab gown, ensuring complete coverage.
Don the NIOSH-approved respirator. Perform a user seal check.
Don chemical splash goggles and, if necessary, a face shield.
Don the outer pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the gown.
Doffing (Taking Off) Sequence:
Remove the outer, most contaminated gloves. Dispose of them in a designated hazardous waste container.
Remove the lab gown by rolling it away from the body, containing the contaminated exterior. Dispose of it.
Perform hand hygiene with the inner gloves still on.
Remove the face shield (if used) and goggles from the back.
Remove the respirator from the back.
Remove the inner pair of gloves.
Perform thorough hand hygiene with soap and water.
Caption: Logical workflow for donning and doffing PPE.
Workflow 2: Emergency Procedures
In the event of accidental exposure or a spill, a swift and correct response is critical.
Skin Contact: Immediately remove all contaminated clothing.[16] Flush the affected skin area with copious amounts of water for at least 15 minutes.[8][17] Seek immediate medical attention.
Eye Contact: Immediately flush the eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[16] Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation: Move the affected person to fresh air immediately.[12] If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Spill Response:
Alert all personnel in the immediate area and evacuate if necessary.
Don the appropriate emergency PPE as outlined in the table above, including respiratory protection.
Contain the spill using a chemical spill kit with an absorbent suitable for chemical powders. Do not use water.
Carefully sweep or vacuum (with a HEPA-filtered vacuum) the absorbed material into a designated, labeled hazardous waste container.[8][12] Avoid generating dust.
Decontaminate the spill area with a suitable cleaning agent, and dispose of all cleanup materials as hazardous waste.
Caption: Emergency response workflow for a chemical spill.
Decontamination and Waste Disposal
Proper disposal is a critical final step in the safe handling of 5-Amino-2-(methoxymethyl)benzonitrile.
Waste Classification: All materials contaminated with this compound, including gloves, gowns, weigh boats, pipette tips, and spill cleanup debris, must be treated as hazardous waste.[13]
Containerization: Collect all solid and liquid waste in clearly labeled, sealed, and chemically compatible containers.[18] The label should read "Hazardous Waste" and list the chemical constituents.
Disposal Method: The recommended disposal method is incineration by a licensed professional waste disposal service.[13] Do not dispose of this chemical down the drain or in the regular trash.
Empty Containers: The first rinse of any "empty" container that held this compound must be collected and disposed of as hazardous waste.[18] For highly toxic materials, the first three rinses should be collected.
By adhering to these comprehensive guidelines, you can significantly mitigate the risks associated with handling 5-Amino-2-(methoxymethyl)benzonitrile, ensuring a safer laboratory environment for yourself and your colleagues.
References
Occupational Safety and Health Administration (OSHA). (1986-01-29). Guidelines for Cytotoxic (Antineoplastic) Drugs.
Occupational Safety and Health Administration. (1986). OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs. Am J Hosp Pharm, 43(5), 1193-204.
Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs.
Yodaiken, R. E., & Bennett, D. (1986). OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs. American Journal of Health-System Pharmacy, 43(5), 1193–1204.
Cole-Parmer. Material Safety Data Sheet - 4-(Benzyloxy)benzonitrile.
ChemicalBook. 2-Aminobenzonitrile - Safety Data Sheet.
BenchChem. (2025). Personal protective equipment for handling 3-(2-Oxo-acetyl)-benzonitrile.
Carl ROTH. (2025-03-31). Safety Data Sheet: 4-Aminobenzonitrile.
Apollo Scientific. (2022-09-16). Safety Data Sheet: 2-Aminobenzonitrile.
Fisher Scientific. (2010-11-16). Safety Data Sheet: 4-Aminobenzonitrile.
Apollo Scientific. Safety Data Sheet: 4-Aminobenzonitrile.
Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards - Acetonitrile.
Fisher Scientific. (2013-10-15). Safety Data Sheet: 2-Amino-5-methoxybenzonitrile, 95%.
Sigma-Aldrich. (2026-01-13). Safety Data Sheet: Benzonitrile.
U.S. Department of Health and Human Services (CHEMM). Personal Protective Equipment (PPE).
U.S. Environmental Protection Agency (EPA). (2025-09-12). Personal Protective Equipment.
Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards - Adiponitrile.
Spectrum Chemical. (2019-08-08). Safety Data Sheet: 2-AMINOBENZONITRILE.
Fisher Scientific. Safety Data Sheet: 2-Amino-5-nitrobenzonitrile.
Centers for Disease Control and Prevention (CDC). (2005). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing.
Wikipedia. Potassium cyanide.
Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards.
Flinn Scientific. Material Safety Data Sheets.
Canadian Journal of Hospital Pharmacy. (2014). Safe handling of cytotoxics: guideline recommendations.
New Jersey Department of Health. (2000). Hazardous Substance Fact Sheet: Benzonitrile.
Storemasta. (2025-07-02). Examples of PPE for Various Dangerous Goods Classes.
TCI EUROPE N.V. Safety Data Sheet: Malononitrile.
CymitQuimica. (2024-12-19). Safety Data Sheet: 5-Formyl-2-methoxybenzonitrile.
